(S)-3-Hydroxy-9-methyldecanoyl-CoA: A Technical Guide on Natural Occurrence and Analysis
For Researchers, Scientists, and Drug Development Professionals Abstract Putative Natural Occurrence and Biosynthesis While direct isolation of (S)-3-Hydroxy-9-methyldecanoyl-CoA from a natural source has not been docume...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Putative Natural Occurrence and Biosynthesis
While direct isolation of (S)-3-Hydroxy-9-methyldecanoyl-CoA from a natural source has not been documented, its structure suggests a biosynthetic origin rooted in fatty acid metabolism, likely involving the incorporation of a branched-chain starter unit.
The proposed biosynthetic pathway would likely initiate with isovaleryl-CoA, derived from the degradation of the amino acid leucine. Isovaleryl-CoA can serve as a primer for the fatty acid synthase (FAS) complex. Through successive rounds of condensation with malonyl-CoA, the carbon chain is elongated. The introduction of the 3-hydroxy group is a key intermediate step in each cycle of fatty acid elongation.
The pathway would proceed as follows:
Priming: Isovaleryl-CoA is loaded onto the FAS complex.
Elongation Cycles (x3): Three cycles of condensation with malonyl-CoA, reduction, dehydration, and a second reduction would elongate the chain by two carbons in each cycle, ultimately forming 9-methyldecanoyl-ACP.
Thioester Hydrolysis: The acyl chain is released from the acyl carrier protein (ACP) as 9-methyldecanoic acid.
Activation: 9-methyldecanoic acid is activated to its coenzyme A thioester, 9-methyldecanoyl-CoA, by an acyl-CoA synthetase.
β-Oxidation Intermediate: The first step of β-oxidation of 9-methyldecanoyl-CoA involves the introduction of a double bond between the α and β carbons, followed by hydration to form (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Quantitative Data
As (S)-3-Hydroxy-9-methyldecanoyl-CoA has not been reported as a naturally occurring compound, there is no quantitative data available regarding its abundance. The table below is provided as a template for researchers who may successfully identify and quantify this molecule in the future.
Biological Source
Tissue/Cell Type
Concentration (μmol/g or μmol/L)
Method of Detection
Reference
Hypothetical Organism
Hypothetical Tissue
Data Not Available
GC-MS, LC-MS/MS
Future Publication
Experimental Protocols
The detection and quantification of 3-hydroxy fatty acids, including potentially (S)-3-Hydroxy-9-methyldecanoyl-CoA, are typically achieved using chromatographic methods coupled with mass spectrometry.
Sample Preparation and Extraction
Homogenization: Biological samples (tissues, cells, or biofluids) are homogenized in a suitable buffer.
Lipid Extraction: Lipids are extracted using a biphasic solvent system, such as the Folch method (chloroform:methanol, 2:1 v/v) or the Bligh-Dyer method (chloroform:methanol:water).
Saponification: The extracted lipids are saponified by heating with a strong base (e.g., NaOH or KOH) to release the fatty acids from their esterified forms.
Acidification and Re-extraction: The solution is acidified, and the free fatty acids are re-extracted into an organic solvent (e.g., hexane or diethyl ether).
Derivatization: The carboxyl group of the fatty acids is derivatized to a more volatile ester (e.g., methyl ester) for gas chromatography, and the hydroxyl group is often derivatized to a trimethylsilyl (TMS) ether to improve chromatographic performance and mass spectrometric fragmentation.
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is a powerful technique for the separation and identification of volatile compounds like derivatized fatty acids.
Gas Chromatograph:
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
Injector: Split/splitless injector, operated at a high temperature (e.g., 250°C).
Oven Program: A temperature gradient is used to separate the fatty acid derivatives based on their boiling points.
Carrier Gas: Helium or hydrogen.
Mass Spectrometer:
Ionization: Electron Ionization (EI) is commonly used.
Analyzer: Quadrupole, ion trap, or time-of-flight (TOF) analyzer.
Detection: Identification is based on the retention time and the mass spectrum of the analyte, which is compared to a library of known spectra or to an authentic standard. Quantification is typically performed using a stable isotope-labeled internal standard.
Visualizations
Proposed Biosynthetic Pathway of (S)-3-Hydroxy-9-methyldecanoyl-CoA
Caption: Proposed biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Experimental Workflow for 3-Hydroxy Fatty Acid Analysis
Caption: General experimental workflow for the analysis of 3-hydroxy fatty acids.
Exploratory
The Emergence of a Novel Bioactive Lipid: A Technical Guide to (S)-3-Hydroxy-9-methyldecanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Abstract (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA that represents a fascinating intersection of lipid metabolism and ce...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA that represents a fascinating intersection of lipid metabolism and cellular signaling. While the definitive discovery of this specific molecule is not chronicled as a singular event, its existence and biological relevance can be inferred from the extensive body of research on branched-chain fatty acid (BCFA) biosynthesis and metabolism. This technical guide provides a comprehensive overview of the core principles underlying the formation, degradation, and potential physiological significance of (S)-3-Hydroxy-9-methyldecanoyl-CoA. We will delve into the enzymatic pathways, present relevant quantitative data from related molecules, detail experimental protocols for analysis, and visualize the key metabolic processes. This document serves as a foundational resource for researchers interested in exploring the therapeutic potential of this and other branched-chain lipid molecules.
Introduction to Branched-Chain Fatty Acyl-CoAs
Branched-chain fatty acids (BCFAs) are saturated fatty acids characterized by one or more methyl groups on the carbon chain.[1] Unlike their straight-chain counterparts, BCFAs have lower melting points and increased fluidity, properties that are critical for the function of cell membranes, particularly in bacteria.[2] In mammals, BCFAs are obtained from dietary sources or synthesized endogenously, and they are increasingly recognized for their roles in intestinal health, immune regulation, and metabolic homeostasis.[3] The molecule (S)-3-Hydroxy-9-methyldecanoyl-CoA is an intermediate in the β-oxidation of a 9-methyldecanoic acid, a specific type of BCFA.
Biosynthesis of 9-Methyldecanoic Acid
The biosynthesis of BCFAs often utilizes branched-chain amino acids (BCAAs) as primers.[4][5] For 9-methyldecanoic acid, the likely precursor is a branched-chain α-keto acid derived from the catabolism of a BCAA like leucine. The synthesis proceeds through the action of the fatty acid synthase (FAS) system.[2][4]
The following diagram illustrates the proposed biosynthetic pathway leading to the formation of 9-methyldecanoyl-CoA, the precursor to (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Proposed biosynthesis of 9-Methyldecanoyl-CoA.
β-Oxidation and the Formation of (S)-3-Hydroxy-9-methyldecanoyl-CoA
Once formed, 9-methyldecanoyl-CoA enters the mitochondrial β-oxidation pathway to be catabolized for energy.[6][7] The process involves a cycle of four enzymatic reactions. The third step, catalyzed by a 3-hydroxyacyl-CoA dehydrogenase, is the formation of the (S)-3-hydroxyacyl-CoA intermediate.[8][9]
The workflow for the initial steps of β-oxidation leading to (S)-3-Hydroxy-9-methyldecanoyl-CoA is depicted below.
Caption: Formation of (S)-3-Hydroxy-9-methyldecanoyl-CoA via β-oxidation.
Quantitative Data
Table 1: Representative Kinetic Parameters for 3-Hydroxyacyl-CoA Dehydrogenases
Note: Data are generalized from studies on straight-chain substrates and are intended to provide an order-of-magnitude estimation.
Experimental Protocols
The analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA requires specialized analytical techniques due to its low abundance and the need to resolve it from other acyl-CoA species.
Extraction of Acyl-CoAs from Biological Samples
This protocol is a generalized procedure for the extraction of short- and medium-chain acyl-CoAs.
Tissue Homogenization: Homogenize frozen tissue samples in a cold solution of 2:1:0.8 methanol:chloroform:water.
Phase Separation: Centrifuge the homogenate to separate the polar (containing acyl-CoAs) and non-polar phases.
Solid-Phase Extraction (SPE):
Condition a C18 SPE cartridge with methanol followed by water.
Load the aqueous phase onto the cartridge.
Wash the cartridge with water to remove salts and other polar impurities.
Elute the acyl-CoAs with a solution of methanol containing a small percentage of ammonium hydroxide.
Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in a suitable buffer for LC-MS/MS analysis.
Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the method of choice for the sensitive and specific quantification of acyl-CoAs.[12][13][14]
Precursor Ion: The [M+H]+ ion of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Product Ion: A characteristic fragment ion, often corresponding to the loss of the phosphopantetheine moiety.
Quantification: Use a stable isotope-labeled internal standard for accurate quantification.
The following diagram outlines the analytical workflow for the detection of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Analytical workflow for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Potential Signaling and Biological Roles
While direct signaling roles for (S)-3-Hydroxy-9-methyldecanoyl-CoA have not been elucidated, other hydroxy fatty acids and their derivatives are known to act as signaling molecules. They can modulate the activity of nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), and G-protein coupled receptors (GPCRs). The presence of the methyl branch in (S)-3-Hydroxy-9-methyldecanoyl-CoA could confer specific receptor binding properties.
The logical relationship for a potential signaling pathway is presented below.
Caption: A potential signaling role for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Conclusion and Future Directions
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a theoretically sound intermediate in the metabolism of branched-chain fatty acids. While its specific discovery and characterization are not yet prominent in the scientific literature, the foundational knowledge of lipid biochemistry allows for a detailed postulation of its formation, degradation, and potential biological importance. Future research should focus on the definitive identification and quantification of this molecule in various biological systems, the characterization of the enzymes that specifically act on it, and the exploration of its potential role as a signaling molecule in health and disease. Such studies will be pivotal for unlocking the therapeutic potential of this and other novel branched-chain lipid metabolites.
An In-depth Technical Guide to the Biosynthetic Pathway of (S)-3-Hydroxy-9-methyldecanoyl-CoA
Audience: Researchers, scientists, and drug development professionals. Disclaimer: The biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA is not explicitly detailed in the current scientific literature.
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Disclaimer: The biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA is not explicitly detailed in the current scientific literature. The following guide presents a plausible pathway constructed from the well-established principles of branched-chain fatty acid and polyketide biosynthesis. The quantitative data and experimental protocols are representative examples from analogous pathways and should be adapted for specific experimental contexts.
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA. Such molecules are often intermediates in the biosynthesis of complex natural products, including polyketides and non-ribosomal peptides, which are of significant interest in drug discovery. Understanding the biosynthetic pathway of this molecule is crucial for its potential microbial production, pathway engineering, and the generation of novel bioactive compounds. This guide provides a detailed overview of the proposed biosynthetic route, key enzymes, and relevant experimental methodologies.
The proposed pathway initiates with a branched-chain amino acid precursor, which is converted to a starter acyl-CoA unit. This starter unit then undergoes successive rounds of elongation via a Type II Fatty Acid Synthase (FAS) or a modular Polyketide Synthase (PKS) system, with the stereospecific reduction of a β-ketoacyl intermediate yielding the (S)-3-hydroxy configuration.
Proposed Biosynthetic Pathway
The biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is hypothesized to proceed in three main stages: primer synthesis, chain elongation and modification, and finally, termination.
Stage 1: Primer Synthesis from Leucine
The "9-methyl" group on a decanoyl (10-carbon) chain suggests an iso-branched structure, for which the amino acid L-leucine is the common precursor.
Transamination: L-leucine is converted to α-ketoisocaproate by a branched-chain aminotransferase (BCAT).
Decarboxylation: α-ketoisocaproate is oxidatively decarboxylated to isovaleryl-CoA (3-methylbutyryl-CoA) by a branched-chain α-keto acid dehydrogenase complex (BCKDH). This isovaleryl-CoA serves as the starter unit for the subsequent elongation steps.
Stage 2: Chain Elongation and Modification by Fatty Acid Synthase (FAS)
The 5-carbon isovaleryl-CoA primer is elongated by a fatty acid synthase complex through multiple cycles. Each cycle adds two carbons from malonyl-CoA.
Cycle 1:
Condensation: Isovaleryl-CoA condenses with malonyl-ACP, catalyzed by β-ketoacyl-ACP synthase (KAS), to form a 7-carbon β-ketoacyl-ACP intermediate.
Reduction: The β-keto group is reduced to a hydroxyl group by a β-ketoacyl-ACP reductase (KR), yielding an (S)-3-hydroxyacyl-ACP.
Dehydration: The hydroxyl group is removed by a β-hydroxyacyl-ACP dehydratase (DH) to form an enoyl-ACP.
Reduction: The double bond is reduced by an enoyl-ACP reductase (ER) to form a saturated 7-carbon acyl-ACP.
Subsequent Cycles: The 7-carbon acyl-ACP re-enters the elongation cycle and undergoes two more rounds of condensation, reduction, dehydration, and reduction to ultimately form a 10-carbon acyl-ACP.
Stage 3: Formation of (S)-3-Hydroxy-9-methyldecanoyl-CoA
The final product is formed during the last relevant elongation cycle. Starting with an 8-carbon acyl-ACP, one final condensation with malonyl-ACP yields a 10-carbon β-ketoacyl-ACP (3-oxo-9-methyldecanoyl-ACP). This intermediate is then reduced by the β-ketoacyl-ACP reductase (KR) to form (S)-3-Hydroxy-9-methyldecanoyl-ACP . The final release from the ACP and attachment to CoA would be catalyzed by a thioesterase (TE) or an acyl-CoA synthetase.
Pathway Diagram
Caption: Proposed biosynthetic pathway of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Quantitative Data
As direct kinetic data for the enzymes in the biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA are not available, the following tables present representative kinetic parameters for analogous enzymes from well-studied fatty acid and polyketide biosynthetic pathways.
Table 1: Representative Kinetic Parameters of Key Enzymes
Enzyme Class
Substrate(s)
Km (µM)
kcat (s-1)
Source Organism
Branched-chain α-keto acid
α-Ketoisocaproate
25 ± 5
1.5 ± 0.2
Bacillus subtilis
dehydrogenase (BCKDH)
β-ketoacyl-ACP synthase (KAS)
Acetyl-CoA, Malonyl-ACP
10 - 50
10 - 100
Escherichia coli
β-ketoacyl-ACP reductase (KR)
Acetoacetyl-ACP, NADPH
50 - 200
50 - 500
Saccharomyces cerevisiae
Thioesterase (TE)
C16-ACP
5 - 20
20 - 150
Escherichia coli
Experimental Protocols
This section provides detailed methodologies for key experiments that would be necessary to elucidate and characterize the biosynthetic pathway of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Protocol 1: In Vitro Reconstitution of the Biosynthetic Pathway
Objective: To confirm the proposed biosynthetic pathway and identify the minimal set of enzymes required for the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Substrates: L-leucine, α-ketoglutarate, Coenzyme A, NAD+, NADH, ATP, malonyl-CoA, NADPH.
Reaction buffer: 100 mM phosphate buffer (pH 7.5), 1 mM DTT, 10 mM MgCl2.
Method:
Set up a reaction mixture containing the reaction buffer, substrates, and cofactors.
Initiate the reaction by adding the purified enzymes.
Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period (e.g., 2-4 hours).
Quench the reaction by adding an equal volume of ice-cold methanol.
Centrifuge to pellet the precipitated proteins.
Analyze the supernatant for the presence of (S)-3-Hydroxy-9-methyldecanoyl-CoA using LC-MS/MS.
Protocol 2: Enzyme Kinetic Analysis
Objective: To determine the kinetic parameters (Km and kcat) of a key enzyme in the pathway, for example, the β-ketoacyl-ACP reductase (KR).
Materials:
Purified KR enzyme.
Substrates: A suitable β-ketoacyl-ACP (e.g., 3-oxo-9-methyldecanoyl-ACP), NADPH.
Assay buffer: 100 mM phosphate buffer (pH 7.0), 1 mM DTT.
Spectrophotometer.
Method:
Prepare a series of substrate concentrations (both β-ketoacyl-ACP and NADPH).
In a cuvette, mix the assay buffer and the substrate(s) at a fixed concentration.
Initiate the reaction by adding a known amount of the purified KR enzyme.
Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.
Calculate the initial reaction velocity from the linear phase of the absorbance change.
Repeat for all substrate concentrations.
Plot the initial velocities against substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax. Calculate kcat from Vmax and the enzyme concentration.
Experimental Workflow Diagram
Caption: General experimental workflow for pathway reconstitution and enzyme kinetics.
Exploratory
The Putative Role of (S)-3-Hydroxy-9-methyldecanoyl-CoA in Myxobacterial Metabolism: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Myxobacteria are a prolific source of structurally diverse and biologically active secondary metabolites, many of which are synthesized via polyket...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Myxobacteria are a prolific source of structurally diverse and biologically active secondary metabolites, many of which are synthesized via polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) pathways. These biosynthetic routes utilize a variety of acyl-CoA precursors, which are elongated and modified to generate complex molecular architectures. This technical guide explores the hypothesized role of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a specialized fatty acyl-CoA, as a putative intermediate in the biosynthesis of polyketide natural products in myxobacteria. While direct evidence for the natural occurrence of this specific molecule is not yet documented, its structure suggests a role as a partially-processed intermediate within a PKS assembly line. This guide will delve into the proposed biosynthetic logic for its formation, its potential incorporation into known or novel secondary metabolites, and the experimental methodologies required to investigate its presence and function.
Introduction: The Rich Acyl-CoA Pool in Myxobacteria
Myxobacteria, particularly species like Myxococcus xanthus and Stigmatella aurantiaca, possess an exceptionally diverse metabolism of fatty acids and their CoA-thioesters. Unlike many other bacteria, myxobacteria utilize a wide array of straight-chain, branched-chain, and hydroxylated fatty acids in their cellular lipids and as precursors for secondary metabolite biosynthesis.[1][2][3] The abundance of branched-chain fatty acids, such as iso-15:0, is a characteristic feature of myxobacterial lipid profiles.[2][3]
The metabolic plasticity of myxobacteria extends to their secondary metabolism, which is largely driven by large, modular PKS and NRPS enzymes. These enzymatic assembly lines select specific starter and extender units from the cellular acyl-CoA pool to construct complex polyketides.[4][5] The structural diversity of myxobacterial natural products, such as the DKxanthenes and myxovirescins, is a direct consequence of the varied precursors and the enzymatic modifications that occur during their biosynthesis.[4][5]
Putative Biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
The structure of (S)-3-Hydroxy-9-methyldecanoyl-CoA suggests it is an intermediate in a polyketide biosynthetic pathway rather than a product of primary fatty acid metabolism. The C10 backbone, the hydroxyl group at the C3 position, and the methyl group at the C9 position are all features consistent with PKS-mediated synthesis.
A plausible biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA would involve a modular PKS. The key enzymatic domains and their proposed functions are outlined below:
Acyltransferase (AT): Selects and loads a starter unit, likely a short-chain acyl-CoA, onto the acyl carrier protein (ACP).
Ketosynthase (KS): Catalyzes the decarboxylative condensation of the growing polyketide chain with an extender unit, typically malonyl-CoA or methylmalonyl-CoA.
Ketoreductase (KR): Reduces the β-keto group of the elongated chain to a β-hydroxy group. The stereochemistry of this hydroxyl group is determined by the specific KR domain, with some domains producing the (S)-configuration.
Methyltransferase (MT): Adds a methyl group from S-adenosylmethionine (SAM) to the polyketide chain. The timing and position of this methylation can vary.
Based on these enzymatic capabilities, a hypothetical biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA is proposed in the following diagram.
Figure 1: A putative biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Potential Role in Secondary Metabolite Biosynthesis
(S)-3-Hydroxy-9-methyldecanoyl-CoA, as a partially modified acyl chain, could serve several roles in the broader context of myxobacterial secondary metabolism:
A Precursor for Further Elongation: It could be an intermediate that is further elongated by downstream PKS modules to generate a larger polyketide backbone. The 3-hydroxy and 9-methyl functionalities would be incorporated into the final natural product.
A Starter Unit for a Hybrid PKS-NRPS Pathway: The acyl-CoA could be transferred to an NRPS module, where it acts as a starter unit for peptide chain synthesis.
A Side Chain of a Complex Macrolide: It could be attached as a side chain to a larger macrocyclic core, a common feature in many polyketide natural products.
Given the structural features, it is plausible that this molecule could be an intermediate in the biosynthesis of compounds like the DKxanthenes or myxovirescins , both of which feature methylated polyketide chains.[4][5] The DKxanthenes are a family of yellow pigments with variable polyene chain lengths and methylation patterns, essential for developmental sporulation in M. xanthus.[6][7] Myxovirescin A biosynthesis involves the incorporation of both methyl and ethyl side groups through a fascinating interplay of PKS and 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA)-like synthases.[4]
Quantitative Data on Related Fatty Acids in Myxococcus xanthus
While quantitative data for (S)-3-Hydroxy-9-methyldecanoyl-CoA is unavailable, analysis of the overall fatty acid composition of M. xanthus provides context for the prevalence of different acyl chains. The relative abundance of fatty acids can vary depending on the growth medium.[8]
Fatty Acid Species
Relative Abundance (%) in CTT Medium
Relative Abundance (%) in A1 Medium
iso-13:0
Present
Lower
iso-15:0
45.3
26.7
16:0 (Palmitic acid)
3.9
22.3
16:1 ω5c
Present
Higher
iso-17:0
Present
Lower
iso-17:0 3OH
Present
Lower
iso-14:0 3OH
Present
Higher
Table 1: Relative abundance of major fatty acids in Myxococcus xanthus grown in different media.[8]
Experimental Protocols for Investigation
The identification and characterization of (S)-3-Hydroxy-9-methyldecanoyl-CoA in myxobacteria would require a combination of advanced analytical and molecular biology techniques.
Analysis of Acyl-CoA Pools by LC-MS/MS
Objective: To detect and quantify short- and long-chain acyl-CoAs from myxobacterial cell extracts.
Methodology:
Cell Culture and Harvesting: Grow Myxococcus xanthus in a suitable liquid medium (e.g., CTT) to the desired growth phase. Harvest cells by rapid centrifugation at low temperature to quench metabolic activity.
Extraction of Acyl-CoAs: Resuspend the cell pellet in an ice-cold extraction buffer, typically containing an organic solvent (e.g., acetonitrile or methanol) and an acidic component to aid in protein precipitation and stabilization of the thioester bond. Several protocols exist, and optimization may be required.[9]
Sample Cleanup: Centrifuge the extract to pellet cell debris and precipitated proteins. The supernatant containing the acyl-CoAs can be further purified and concentrated using solid-phase extraction (SPE).
LC-MS/MS Analysis: Separate the acyl-CoAs using reverse-phase liquid chromatography (LC) coupled to a tandem mass spectrometer (MS/MS). The separation is typically achieved using a C18 column with a gradient of acetonitrile in an aqueous mobile phase containing an ion-pairing agent like formic acid.
Detection and Quantification: Use multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer for sensitive and specific detection of acyl-CoAs. The transition from the precursor ion (the full acyl-CoA molecule) to a specific fragment ion (e.g., the phosphopantetheine moiety) is monitored. Quantification is achieved by comparing the peak area of the target analyte to that of a stable isotope-labeled internal standard.[10]
Figure 2: Workflow for the analysis of acyl-CoA pools in myxobacteria.
Heterologous Expression of PKS Gene Clusters
Objective: To produce myxobacterial secondary metabolites in a more genetically tractable host to facilitate biosynthetic studies.
Methodology:
Identification of the Biosynthetic Gene Cluster (BGC): Use genome mining tools like antiSMASH to identify putative PKS gene clusters in the genome of the myxobacterial strain of interest.
Cloning of the BGC: Clone the entire BGC into a suitable expression vector. This can be challenging due to the large size of PKS genes and may require techniques like Red/ET recombineering.[11]
Transformation of a Heterologous Host: Introduce the expression vector into a suitable heterologous host, such as Myxococcus xanthus DK1622 (which is amenable to genetic manipulation) or Pseudomonas putida.[11][12]
Cultivation and Induction: Grow the heterologous host under conditions that induce the expression of the PKS genes.
Metabolite Analysis: Extract and analyze the secondary metabolites produced by the heterologous host using LC-MS to confirm the production of the expected polyketide or novel derivatives.
In Vitro Reconstitution of PKS Domains
Objective: To biochemically characterize the function of individual PKS domains, such as ketosynthases, acyltransferases, and methyltransferases.
Methodology:
Cloning and Expression of Individual Domains: Clone the gene fragments encoding the PKS domains of interest into protein expression vectors. Express the proteins in a suitable host like E. coli and purify them.
Synthesis of Substrate Mimics: Chemically synthesize the putative substrates for the enzymatic assays. For example, to test the activity of a ketoreductase, a β-ketoacyl-ACP mimic would be required.
Enzymatic Assays: Incubate the purified enzyme with its substrate(s) and necessary cofactors (e.g., NADPH for reductases, SAM for methyltransferases).
Product Analysis: Analyze the reaction products using techniques like HPLC, LC-MS, or NMR to determine the structure of the product and confirm the enzymatic activity.[13][14][15][16]
Conclusion and Future Perspectives
While the existence of (S)-3-Hydroxy-9-methyldecanoyl-CoA in myxobacteria remains to be experimentally verified, its proposed structure provides a tantalizing glimpse into the intricate world of myxobacterial polyketide biosynthesis. The investigation of such non-canonical fatty acyl-CoA intermediates is crucial for understanding the full biosynthetic potential of these remarkable microorganisms. The experimental approaches outlined in this guide provide a roadmap for researchers to explore the "dark matter" of myxobacterial secondary metabolism, potentially leading to the discovery of novel natural products with valuable therapeutic properties. Future work should focus on targeted metabolomics to search for this and other unusual acyl-CoA species in various myxobacterial strains, followed by the functional characterization of the PKS domains responsible for their synthesis. Such studies will not only expand our fundamental knowledge of polyketide biosynthesis but also provide new tools for the synthetic biology and combinatorial biosynthesis of novel bioactive compounds.
Structural Characterization of (S)-3-Hydroxy-9-methyldecanoyl-CoA: A Technical Guide
Disclaimer: Publicly available scientific literature and databases lack specific structural characterization data for (S)-3-Hydroxy-9-methyldecanoyl-CoA. This guide provides a comprehensive overview based on the analysis...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Publicly available scientific literature and databases lack specific structural characterization data for (S)-3-Hydroxy-9-methyldecanoyl-CoA. This guide provides a comprehensive overview based on the analysis of structurally similar long-chain 3-hydroxyacyl-CoA and branched-chain acyl-CoA molecules. The experimental protocols and data presented are representative of the methodologies used for this class of compounds and should be considered as a proxy for the target molecule.
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a coenzyme A derivative of a branched-chain hydroxy fatty acid. Such molecules are often intermediates in metabolic pathways, including fatty acid biosynthesis and degradation, and can play roles in cellular signaling. The precise structural elucidation of these molecules is critical for understanding their biological function and for potential applications in drug development and metabolic research. This document outlines the common analytical techniques and experimental workflows for the structural characterization of novel acyl-CoA thioesters, using data from analogous compounds to illustrate the expected results.
Physicochemical Properties
While specific experimental data for (S)-3-Hydroxy-9-methyldecanoyl-CoA is unavailable, its basic properties can be calculated or inferred from similar known compounds.
The definitive structural characterization of a novel acyl-CoA like (S)-3-Hydroxy-9-methyldecanoyl-CoA involves a combination of chromatographic separation, mass spectrometry for mass determination and fragmentation analysis, and nuclear magnetic resonance for detailed structural and stereochemical assignment.
Synthesis and Purification
The synthesis of long-chain and branched-chain 3-hydroxyacyl-CoAs can be approached through both chemical and enzymatic methods.
Experimental Protocol: Generalized Enzymatic Synthesis of 3-Hydroxyacyl-CoAs
This protocol is adapted from methodologies for synthesizing various 3-hydroxyacyl-CoAs.[2]
Activation of the Free Fatty Acid: The corresponding free fatty acid (e.g., (S)-3-Hydroxy-9-methyldecanoic acid) is first synthesized. This can be achieved through various organic synthesis routes, such as the asymmetric reduction of a β-keto ester.
CoA Ligation: The synthesized hydroxy fatty acid is then ligated to Coenzyme A. This is often performed enzymatically using an acyl-CoA synthetase or a CoA transferase. For example, a recombinant glutaconate coenzyme A-transferase can be used to link the acid to CoA.[2]
Purification: The resulting (S)-3-Hydroxy-9-methyldecanoyl-CoA is purified from the reaction mixture using chromatographic techniques. Reversed-phase high-performance liquid chromatography (RP-HPLC) is typically employed, using a C18 column with a water/acetonitrile gradient containing a small amount of a pairing agent like formic acid or acetic acid to improve peak shape.
Verification: The purified product is then subjected to mass spectrometry to confirm the correct mass.
Mass Spectrometry (MS)
Mass spectrometry is a primary tool for confirming the molecular weight and obtaining structural information through fragmentation patterns. High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), is used to determine the exact mass and elemental composition.
Expected Mass Spectrometry Data
Below is a table of predicted m/z values for (S)-3-Hydroxy-9-methyldecanoyl-CoA in high-resolution mass spectrometry.
Ion
Predicted m/z
[M+H]+
952.28...
[M+Na]+
974.26...
[M-H]-
950.27...
Tandem mass spectrometry (MS/MS) would be used to further confirm the structure. Key expected fragmentation patterns for acyl-CoA compounds include the loss of the phosphopantetheine group and characteristic fragments of the fatty acyl chain.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework and the stereochemistry of the molecule. Due to the complexity of the Coenzyme A moiety, a suite of 1D and 2D NMR experiments is required.
Experimental Protocol: NMR Analysis of Acyl-CoAs
Sample Preparation: A purified sample of (S)-3-Hydroxy-9-methyldecanoyl-CoA (typically 1-5 mg) is dissolved in a suitable deuterated solvent, such as D2O or a methanol-d4/chloroform-d mixture, often with a phosphate buffer to maintain a stable pH.
Data Acquisition: A series of NMR experiments are performed on a high-field NMR spectrometer (e.g., 600 MHz or higher). Standard experiments include:
1D 1H NMR: To identify all proton signals and their multiplicities.
1D 13C NMR: To identify all carbon signals.
2D COSY (Correlation Spectroscopy): To establish proton-proton couplings within the same spin system.
2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
2D HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different parts of the molecule.
2D NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which can help in stereochemical assignments.
Data Analysis: The spectra are processed and analyzed to assign all proton and carbon signals to their respective positions in the molecule. The stereochemistry at the C3 position can be confirmed by analyzing the coupling constants of the protons at C2, C3, and C4, and through chiral derivatization if necessary.
Visualizations
Experimental Workflow for Structural Characterization
The following diagram illustrates a typical workflow for the synthesis and structural elucidation of a novel acyl-CoA molecule.
Caption: A generalized workflow for the synthesis and structural analysis of novel acyl-CoA molecules.
Metabolic Context: Fatty Acid Beta-Oxidation
(S)-3-Hydroxyacyl-CoAs are key intermediates in the beta-oxidation of fatty acids. While the specific involvement of the 9-methylated variant is not documented, the following pathway shows the canonical steps where such a molecule would participate.
Caption: The role of (S)-3-Hydroxyacyl-CoA intermediates in the mitochondrial beta-oxidation spiral.
Conclusion
The structural characterization of (S)-3-Hydroxy-9-methyldecanoyl-CoA, while not yet reported in the literature, can be confidently approached using established analytical techniques. The combination of chemical or enzymatic synthesis, purification by HPLC, and detailed analysis by high-resolution mass spectrometry and multidimensional NMR spectroscopy would provide unambiguous confirmation of its structure and stereochemistry. The methodologies and expected outcomes detailed in this guide, based on closely related molecules, provide a robust framework for researchers and drug development professionals working with novel acyl-CoA compounds. Further research into the biological synthesis and function of this specific branched-chain acyl-CoA is warranted to understand its potential role in metabolism.
An In-Depth Technical Guide to the Enzymology of (S)-3-Hydroxy-9-methyldecanoyl-CoA Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a crucial branched-chain fatty acyl-CoA intermediate in the biosynthesis of the myxovirescin family of an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a crucial branched-chain fatty acyl-CoA intermediate in the biosynthesis of the myxovirescin family of antibiotics. Produced by the myxobacterium Myxococcus xanthus, myxovirescins are potent inhibitors of bacterial type II signal peptidase, making their biosynthetic pathway a subject of significant interest for the discovery and development of novel antibacterial agents. This technical guide provides a comprehensive overview of the enzymes and biochemical pathways involved in the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA, with a focus on the underlying enzymatic mechanisms, quantitative data from homologous systems, and detailed experimental protocols.
The Myxovirescin Biosynthetic Pathway: A Hybrid PKS/NRPS System
The synthesis of myxovirescin A is orchestrated by a complex and large (~83 kb) hybrid polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) gene cluster.[1][2] This intricate enzymatic machinery involves multiple PKS enzymes (TaI, TaL, TaO, and TaP) and a major hybrid PKS/NRPS enzyme (Ta-1).[1][2] The biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is an early step in this pathway, likely serving as a starter unit for the subsequent polyketide chain assembly.
The formation of this branched-chain hydroxy fatty acid is a multi-step process involving a specialized set of enzymes that select the appropriate starter and extender units, catalyze their condensation, and perform stereospecific reduction.
Core Enzymes in (S)-3-Hydroxy-9-methyldecanoyl-CoA Synthesis
The synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is proposed to be carried out by a module of a Type I Polyketide Synthase within the myxovirescin gene cluster. The key enzymatic domains involved in this process are:
Acyltransferase (AT): This domain is responsible for selecting the starter unit, likely isovaleryl-CoA (derived from the degradation of leucine), and the extender unit, malonyl-CoA.
Acyl Carrier Protein (ACP): The growing acyl chain is covalently attached to the ACP domain via a phosphopantetheinyl arm, which shuttles the intermediate between the various catalytic domains.
Ketosynthase (KS): This domain catalyzes the Claisen condensation between the starter unit and the extender unit, elongating the carbon chain.
Ketoreductase (KR): The KR domain performs the stereospecific reduction of the β-keto group of the acetoacyl-ACP intermediate to a β-hydroxyacyl-ACP, yielding the characteristic (S)-configuration of the hydroxyl group.[3][4]
Thioesterase (TE): In the final step, a thioesterase domain would hydrolyze the thioester bond, releasing the final product, although in the context of myxovirescin biosynthesis, the elongated chain is likely passed to the next module.
The following table summarizes the putative enzymes and their functions in the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA within the myxovirescin pathway.
Selects and loads a branched-chain starter unit (e.g., isovaleryl-CoA).
PKS Module
Ketosynthase (KS)
Catalyzes chain elongation through Claisen condensation.
PKS Module
Acyl Carrier Protein (ACP)
Covalently binds and shuttles the growing polyketide chain.
PKS Module
Ketoreductase (KR)
Stereospecifically reduces the β-keto group to an (S)-hydroxyl group.
PKS Module
Enoylreductase (ER)
Reduces the α,β-double bond to form a saturated acyl chain.
Quantitative Data on a Homologous PKS Ketoreductase Domain
Direct kinetic data for the specific myxovirescin PKS module responsible for the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is not yet available in the literature. However, extensive studies on other PKS modules provide valuable insights into the catalytic efficiency of these enzymes. The following table presents kinetic data for the ketoreductase domain from module 1 of the Tylactone Synthase (TylKR1), which also acts on a diketide substrate and exhibits strict stereocontrol.[5] This data serves as a representative example of the catalytic parameters expected for the myxovirescin KR domain.
Note: This data is from a homologous system and should be considered as an approximation for the myxovirescin PKS.
Signaling Pathways and Regulation
The production of myxovirescin is tightly regulated. The biosynthetic gene cluster contains two paralogs of the lspA gene, which encodes the target of myxovirescin, the type II signal peptidase. It is hypothesized that these paralogs play a role in the self-resistance of Myxococcus xanthus and may also be involved in a feedback regulation mechanism for myxovirescin production.[6] While a detailed signaling cascade has not been fully elucidated, the expression of secondary metabolite gene clusters in related bacteria is often controlled by pleiotropic regulators that respond to nutritional and environmental signals.[7]
A proposed regulatory network for myxovirescin biosynthesis.
Experimental Protocols
Heterologous Expression and Purification of a PKS Ketoreductase Domain
This protocol describes a general method for the expression and purification of a PKS KR domain, which can be adapted for the myxovirescin KR domains.
Gene Cloning: The gene encoding the KR domain is amplified by PCR from M. xanthus genomic DNA and cloned into an expression vector (e.g., pET-28a) with an N-terminal His6-tag.
Protein Expression: The expression plasmid is transformed into E. coli BL21(DE3). A single colony is used to inoculate LB medium containing the appropriate antibiotic and grown at 37°C to an OD600 of 0.6-0.8. Protein expression is induced with 0.5 mM IPTG, and the culture is incubated at 18°C for 16-20 hours.
Cell Lysis: Cells are harvested by centrifugation, resuspended in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT), and lysed by sonication on ice.
Purification: The lysate is cleared by centrifugation, and the supernatant is loaded onto a Ni-NTA affinity column. The column is washed with wash buffer (lysis buffer with 20 mM imidazole), and the His-tagged protein is eluted with elution buffer (lysis buffer with 250 mM imidazole).
Further Purification: The eluted protein is further purified by size-exclusion chromatography to remove aggregates and other contaminants. The purified protein is concentrated and stored at -80°C.
In Vitro Assay for Ketoreductase Activity
This assay measures the NADPH-dependent reduction of a β-ketoacyl substrate to a β-hydroxyacyl product.
Substrate Synthesis: A model substrate, such as an N-acetylcysteamine (NAC) thioester of a β-keto acid, is chemically synthesized.
Reaction Mixture: The reaction is performed in a buffer containing 100 mM sodium phosphate (pH 7.0), 1 mM DTT, 2 mM NADPH, 1 mM of the β-ketoacyl-NAC substrate, and the purified KR enzyme (1-5 µM).
Reaction Incubation: The reaction is initiated by the addition of the enzyme and incubated at 30°C for a specified time (e.g., 30-60 minutes).
Quenching and Extraction: The reaction is quenched by the addition of an equal volume of ethyl acetate. The organic layer is separated, dried, and the product is analyzed.
Product Analysis: The formation of the β-hydroxyacyl product is monitored by HPLC or LC-MS. The stereochemistry of the product can be determined by chiral chromatography or by derivatization followed by GC-MS analysis.
Experimental workflow for the in vitro assay of a PKS ketoreductase domain.
Conclusion
The biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is a fascinating example of the chemical versatility of polyketide synthases. As a key precursor to the myxovirescin antibiotics, the enzymes involved in its synthesis represent promising targets for biosynthetic engineering to generate novel and potent antibacterial compounds. While much has been learned about the myxovirescin gene cluster, further detailed biochemical characterization of the individual PKS modules is needed to fully understand the intricacies of this remarkable biosynthetic assembly line. The protocols and data from homologous systems presented in this guide provide a solid foundation for researchers to embark on such investigations.
The Biological Significance of the 9-Methyl Group in (S)-3-Hydroxy-9-methyldecanoyl-CoA: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-Coenzyme A molecule. While direct research on this specific molecule is limited, its st...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-Coenzyme A molecule. While direct research on this specific molecule is limited, its structural features—a 3-hydroxy group and a terminal methyl branch—suggest a significant role in bacterial physiology, likely as a signaling molecule in processes such as quorum sensing. This guide synthesizes current knowledge on related branched-chain fatty acids and bacterial signaling to propose a framework for understanding the biological importance of the 9-methyl group. We hypothesize that this terminal modification is crucial for the molecule's specific biological activity, influencing its interaction with cellular targets and modulating downstream signaling pathways. This document provides a theoretical basis, proposes experimental designs to test this hypothesis, and offers detailed protocols for researchers in the field.
Introduction: The Emerging Role of Branched-Chain Fatty Acids in Bacterial Signaling
Bacteria utilize a sophisticated chemical language to communicate and coordinate collective behaviors, a process known as quorum sensing. This communication is mediated by small, diffusible signaling molecules. Among these, fatty acid-derived molecules have emerged as a diverse and crucial class of signals. Branched-chain fatty acids (BCFAs) are integral components of the cell membranes of many bacteria, where they play a critical role in maintaining membrane fluidity and integrity. Beyond this structural role, BCFAs also serve as precursors for a variety of signaling molecules that regulate virulence, biofilm formation, and antibiotic production.
The structure of the fatty acid chain, including its length, degree of saturation, and branching, is often critical for the specific biological activity of the signaling molecule. The presence and position of methyl branches can significantly alter the molecule's physical properties, such as its shape and hydrophobicity, which in turn dictates its ability to interact with specific cellular receptors or enzymes.
The Hypothetical Role of the 9-Methyl Group in (S)-3-Hydroxy-9-methyldecanoyl-CoA
(S)-3-Hydroxy-9-methyldecanoyl-CoA possesses two key structural features that suggest its involvement in bacterial signaling:
The (S)-3-Hydroxy Group: The 3-hydroxy functional group is a common feature in precursors of bacterial signaling molecules, including the well-characterized Pseudomonas quinolone signal (PQS). This hydroxyl group can be critical for the molecule's activity and its processing by biosynthetic enzymes.
The 9-Methyl Group: The methyl group at the 9-position creates a terminal iso-branching pattern. This branching is hypothesized to be a key determinant of the molecule's biological specificity.
We propose that the 9-methyl group serves as a specificity determinant for the biological activity of (S)-3-Hydroxy-9-methyldecanoyl-CoA. This specificity could manifest in several ways:
Receptor Binding: The methyl group may be essential for the molecule to fit into the binding pocket of a specific receptor protein, thereby initiating a signaling cascade. The absence of this group would likely lead to a significant reduction or complete loss of binding affinity and subsequent biological response.
Enzymatic Modification: The molecule might be a substrate for a specific enzyme that recognizes the terminal methyl branch. This enzymatic modification could lead to the production of an active signaling molecule.
Membrane Interaction: The branched structure could influence how the molecule partitions into and interacts with the bacterial cell membrane, affecting its local concentration and availability to interact with membrane-bound receptors or transport systems.
Proposed Signaling Pathway
Based on known fatty acid signaling pathways, we propose a hypothetical signaling pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Figure 1: Proposed signaling pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Quantitative Data: A Comparative Hypothetical Analysis
To investigate the significance of the 9-methyl group, a comparative analysis of the biological activity of (S)-3-Hydroxy-9-methyldecanoyl-CoA and its unbranched analog, (S)-3-Hydroxy-decanoyl-CoA, is necessary. The following tables present hypothetical quantitative data that might be obtained from such studies.
To validate the proposed significance of the 9-methyl group, the following experimental protocols are suggested.
Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA and (S)-3-Hydroxy-decanoyl-CoA
A multi-step organic synthesis approach would be required, likely involving the stereoselective reduction of a corresponding β-keto ester to establish the (S)-stereocenter at the 3-position. The final step would involve the coupling of the synthesized 3-hydroxy fatty acid with Coenzyme A.
This protocol outlines the use of Surface Plasmon Resonance (SPR) to measure the binding affinity of the synthesized compounds to a putative receptor protein.
Immobilization of Receptor: Covalently immobilize the purified putative receptor protein onto a CM5 sensor chip using standard amine coupling chemistry.
Analyte Preparation: Prepare serial dilutions of (S)-3-Hydroxy-9-methyldecanoyl-CoA and (S)-3-Hydroxy-decanoyl-CoA in a suitable running buffer (e.g., HBS-EP+).
Binding Measurement: Inject the analyte solutions over the sensor chip surface at a constant flow rate. Monitor the change in the SPR signal (response units) over time.
Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association (ka), dissociation (kd), and equilibrium dissociation constant (Kd).
Reporter Gene Assay
This protocol describes a cell-based assay to measure the ability of the compounds to induce the expression of a target gene.
Construction of Reporter Strain: Create a bacterial reporter strain by fusing the promoter of a putative target gene to a reporter gene (e.g., lacZ or gfp).
Cell Culture: Grow the reporter strain to the mid-logarithmic phase.
Induction: Aliquot the cell culture into a 96-well plate and add varying concentrations of the test compounds. Include a vehicle control.
Incubation: Incubate the plate under appropriate growth conditions for a defined period.
Measurement: Measure the reporter gene activity (e.g., β-galactosidase activity for lacZ or fluorescence for gfp).
Data Normalization: Normalize the reporter activity to cell density (OD600).
Biofilm Formation Assay
This protocol details a method to quantify the effect of the compounds on biofilm formation.
Inoculation: Inoculate a suitable growth medium in the wells of a 96-well microtiter plate with the bacterial strain of interest. Add the test compounds at the desired concentration.
Incubation: Incubate the plate under static conditions for 24-48 hours to allow for biofilm formation.
Washing: Gently wash the wells with a buffer (e.g., PBS) to remove non-adherent cells.
Staining: Stain the attached biofilms with crystal violet solution.
Solubilization: Solubilize the crystal violet stain with an appropriate solvent (e.g., ethanol or acetic acid).
Quantification: Measure the absorbance of the solubilized stain at a wavelength of 595 nm.
Experimental Workflow and Logical Relationships
The following diagrams illustrate the overall experimental workflow and the logical relationships between the different experimental stages.
Figure 2: Overall experimental workflow.
Figure 3: Logical relationship between the 9-methyl group and its biological significance.
Conclusion
While direct experimental evidence remains to be generated, the structural characteristics of (S)-3-Hydroxy-9-methyldecanoyl-CoA strongly suggest a role as a specific signaling molecule in bacteria. The 9-methyl group is hypothesized to be a critical determinant of its biological activity, likely by mediating specific interactions with a cognate receptor or enzyme. The experimental framework outlined in this guide provides a clear path for researchers to test this hypothesis and elucidate the precise biological function of this molecule. A deeper understanding of the role of such branched-chain fatty acid signals could open new avenues for the development of novel antimicrobial agents that target bacterial communication and virulence.
Exploratory
(S)-3-Hydroxy-9-methyldecanoyl-CoA: A Linchpin in Secondary Metabolite Production
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain fatty acyl-CoA that stands at the crossroads of primary and...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain fatty acyl-CoA that stands at the crossroads of primary and secondary metabolism in various microorganisms. As an intermediate in fatty acid metabolism, its availability can significantly influence the biosynthesis of a diverse array of secondary metabolites, including clinically relevant antibiotics and biosurfactants. This technical guide provides a comprehensive overview of the biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA, its pivotal role in the production of secondary metabolites, and detailed experimental protocols for its study and manipulation.
Biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
The biosynthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is intricately linked to the metabolism of branched-chain amino acids, particularly leucine. The process is initiated by the conversion of a branched-chain amino acid to its corresponding acyl-CoA primer, which then enters the fatty acid synthesis (FAS) pathway.
The initial committed step involves the branched-chain α-keto acid dehydrogenase (BCKDH) complex, which catalyzes the oxidative decarboxylation of α-ketoisocaproate (derived from leucine) to isovaleryl-CoA. This branched-chain starter unit is then elongated by the fatty acid synthase (FAS) system. Malonyl-CoA serves as the two-carbon donor for chain extension.
The formation of the 3-hydroxy group is a key step in the fatty acid elongation cycle. Specifically, a β-ketoacyl-ACP reductase reduces the β-ketoacyl-ACP intermediate to a (S)-3-hydroxyacyl-ACP. For the synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA, this reduction occurs after four cycles of elongation of the isovaleryl-CoA starter unit. The final step is the transfer of the acyl chain from the acyl carrier protein (ACP) to coenzyme A, yielding (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Protocols & Analytical Methods
Method
Application Notes and Protocols for the Chemical Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a vital intermediate in various biological pathways and serves as a crucial building block in the synthes...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a vital intermediate in various biological pathways and serves as a crucial building block in the synthesis of complex natural products and pharmaceutical agents. Its specific stereochemistry and acyl chain structure are essential for its biological activity. This document provides detailed protocols for the chemical synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA, designed for researchers in organic chemistry, biochemistry, and drug development. The synthesis is presented in a multi-step sequence, starting from commercially available 9-methyldecanoic acid. Each step includes a detailed experimental protocol, and all quantitative data are summarized for clarity.
Synthetic Strategy Overview
The overall synthetic strategy involves a four-step process:
Meldrum's Acid Condensation: Conversion of 9-methyldecanoic acid to its corresponding β-keto ester via an activated acyl Meldrum's acid intermediate.
Asymmetric Reduction: Stereoselective reduction of the β-keto ester to the desired (S)-3-hydroxy ester using a chiral catalyst.
Saponification: Hydrolysis of the ester to yield (S)-3-hydroxy-9-methyldecanoic acid.
CoA Thioesterification: Activation of the carboxylic acid and subsequent coupling with Coenzyme A to afford the final product.
Caption: Overall synthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Data Presentation
Step
Reaction
Starting Material
Product
Reagents
Typical Yield (%)
1
Meldrum's Acid Condensation
9-Methyldecanoic Acid
Methyl 3-keto-9-methyldecanoate
SOCl₂, Meldrum's acid, Pyridine, MeOH
75-85
2
Asymmetric Reduction
Methyl 3-keto-9-methyldecanoate
Methyl (S)-3-hydroxy-9-methyldecanoate
(S)-Ru(OAc)₂(BINAP), H₂
90-98
3
Saponification
Methyl (S)-3-hydroxy-9-methyldecanoate
(S)-3-Hydroxy-9-methyldecanoic Acid
LiOH
95-99
4
CoA Thioesterification
(S)-3-Hydroxy-9-methyldecanoic Acid
(S)-3-Hydroxy-9-methyldecanoyl-CoA
Isobutyl chloroformate, NMM, Coenzyme A
60-70
Experimental Protocols
Step 1: Synthesis of Methyl 3-keto-9-methyldecanoate
This protocol describes the conversion of 9-methyldecanoic acid to its corresponding methyl β-keto ester.
Round-bottom flasks, reflux condenser, magnetic stirrer, and other standard glassware
Procedure:
To a solution of 9-methyldecanoic acid (1.0 eq) in anhydrous DCM, add thionyl chloride (1.2 eq) dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 2 hours.
Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acid chloride.
In a separate flask, dissolve Meldrum's acid (1.1 eq) in anhydrous DCM and cool to 0 °C.
Add pyridine (2.2 eq) dropwise to the Meldrum's acid solution.
Add the crude acid chloride (dissolved in a small amount of anhydrous DCM) dropwise to the Meldrum's acid/pyridine mixture at 0 °C.
Stir the reaction at 0 °C for 1 hour, then at room temperature for 2 hours.
Wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃, and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the acyl Meldrum's acid derivative.
Add anhydrous methanol to the crude acyl Meldrum's acid and reflux for 4 hours.
Cool the reaction to room temperature and remove the methanol under reduced pressure.
Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford methyl 3-keto-9-methyldecanoate.
Caption: Workflow for the synthesis of methyl 3-keto-9-methyldecanoate.
Step 2: Asymmetric Reduction to Methyl (S)-3-hydroxy-9-methyldecanoate
This protocol details the stereoselective reduction of the β-keto ester to the (S)-alcohol.
Materials:
Methyl 3-keto-9-methyldecanoate
(S)-Ru(OAc)₂(BINAP) catalyst
Methanol (MeOH), degassed
Hydrogen gas (H₂)
High-pressure reaction vessel (autoclave)
Procedure:
Place methyl 3-keto-9-methyldecanoate (1.0 eq) and the (S)-Ru(OAc)₂(BINAP) catalyst (0.005 eq) in a high-pressure reaction vessel.
Add degassed methanol to dissolve the reactants under an inert atmosphere (e.g., argon).
Seal the vessel, purge with hydrogen gas three times, and then pressurize with hydrogen to 10 atm.
Stir the reaction mixture at 50 °C for 24 hours.
Cool the vessel to room temperature and carefully release the pressure.
Concentrate the reaction mixture under reduced pressure.
Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain methyl (S)-3-hydroxy-9-methyldecanoate.
Determine the enantiomeric excess (e.e.) by chiral HPLC analysis.
Step 3: Saponification to (S)-3-Hydroxy-9-methyldecanoic Acid
This protocol describes the hydrolysis of the methyl ester to the free carboxylic acid.
Materials:
Methyl (S)-3-hydroxy-9-methyldecanoate
Lithium hydroxide (LiOH)
Tetrahydrofuran (THF)
Water
Hydrochloric acid (HCl), 1 M
Ethyl acetate
Brine
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Dissolve methyl (S)-3-hydroxy-9-methyldecanoate (1.0 eq) in a mixture of THF and water (3:1).
Add lithium hydroxide (1.5 eq) and stir the mixture at room temperature for 4 hours.
Monitor the reaction by TLC until the starting material is consumed.
Acidify the reaction mixture to pH ~3 with 1 M HCl.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Filter and concentrate under reduced pressure to yield (S)-3-hydroxy-9-methyldecanoic acid as a white solid or colorless oil.
Step 4: Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
This protocol details the final coupling of the carboxylic acid with Coenzyme A.
Materials:
(S)-3-Hydroxy-9-methyldecanoic acid
Isobutyl chloroformate
N-methylmorpholine (NMM)
Coenzyme A trilithium salt
Tetrahydrofuran (THF), anhydrous
Water, degassed
Sodium bicarbonate (NaHCO₃)
Semi-preparative HPLC system
Procedure:
Dissolve (S)-3-hydroxy-9-methyldecanoic acid (1.0 eq) in anhydrous THF and cool to -15 °C.
Add N-methylmorpholine (1.1 eq) and stir for 5 minutes.
Add isobutyl chloroformate (1.1 eq) dropwise, ensuring the temperature remains below -10 °C.
Stir the reaction for 15 minutes to form the mixed anhydride.
In a separate flask, dissolve Coenzyme A trilithium salt (1.2 eq) in a minimal amount of cold, degassed water. Adjust the pH to ~7.5 with a saturated NaHCO₃ solution.
Add the Coenzyme A solution to the mixed anhydride solution dropwise at -15 °C.
Allow the reaction to slowly warm to room temperature and stir for 4 hours.
Concentrate the reaction mixture under reduced pressure (lyophilization is preferred).
Purify the crude product by semi-preparative reverse-phase HPLC (C18 column, water/acetonitrile gradient with 0.1% trifluoroacetic acid).
Lyophilize the pure fractions to obtain (S)-3-Hydroxy-9-methyldecanoyl-CoA as a white powder.
Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
Caption: Workflow for the CoA thioesterification.
Application
Application Notes and Protocols for the Enzymatic Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
Audience: Researchers, scientists, and drug development professionals. Introduction: (S)-3-Hydroxy-9-methyldecanoyl-CoA is a crucial intermediate in various metabolic pathways and holds significant potential as a buildin...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a crucial intermediate in various metabolic pathways and holds significant potential as a building block in the synthesis of complex bioactive molecules and pharmaceuticals. Its chiral nature necessitates stereospecific synthesis methods, for which enzymatic catalysis offers a highly efficient and selective approach. This document provides a detailed protocol for the enzymatic synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA, leveraging the catalytic prowess of specific enzymes to achieve high yield and enantiomeric purity. The protocol is based on established methodologies for the synthesis of similar 3-hydroxyacyl-CoA thioesters.
Principle of the Method
The enzymatic synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA can be achieved through two primary routes, both starting from the precursor 9-methyldecanoic acid.
Route A: Hydration of an α,β-unsaturated acyl-CoA
This route involves a three-step enzymatic cascade:
Activation: 9-methyldecanoic acid is activated to its coenzyme A thioester, 9-methyldecanoyl-CoA, by an acyl-CoA synthetase (ACS) or ligase.
Dehydrogenation: An acyl-CoA dehydrogenase (ACD) introduces a double bond between the α and β carbons to form 9-methyl-trans-2-decenoyl-CoA.
Hydration: A stereospecific enoyl-CoA hydratase (ECH) catalyzes the hydration of the double bond to yield (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Route B: Reduction of a 3-ketoacyl-CoA
This alternative two-step pathway involves:
Condensation: 9-methyldecanoyl-CoA is condensed with malonyl-CoA by a ketoacyl synthase (KS) to form 3-keto-11-methyl-dodecanoyl-CoA. This would then require subsequent enzymatic steps to achieve the desired chain length. A more direct approach, if the precursor is available, is the oxidation of 9-methyldecanoyl-CoA to 3-keto-9-methyldecanoyl-CoA.
Reduction: A stereospecific (S)-3-hydroxyacyl-CoA dehydrogenase (HADH) reduces the 3-keto group to the corresponding (S)-hydroxyl group using NADH or NADPH as a cofactor.[1][2]
This protocol will focus on Route A , as it is a well-established pathway for the synthesis of 3-hydroxyacyl-CoAs from fatty acids.
Standard laboratory equipment (spectrophotometer, centrifuge, incubator, etc.)
HPLC system with a C18 column for analysis and purification
Enzyme Selection and Preparation
The choice of enzymes is critical for the success of the synthesis. It is recommended to perform initial screening with commercially available enzymes or to express and purify recombinant enzymes with known substrate specificities. The enzymes should ideally be active towards medium to long-chain fatty acids.
Protocol for Enzymatic Synthesis (Route A)
This protocol is designed for a 1 mL reaction volume. Scale-up may require optimization of reaction conditions.
Step 1: Activation of 9-methyldecanoic acid
Prepare a reaction mixture containing:
100 mM Potassium phosphate buffer (pH 7.5)
10 mM 9-methyldecanoic acid (dissolved in a minimal amount of ethanol or DMSO)
5 mM Coenzyme A
10 mM ATP
10 mM MgCl₂
1 mM DTT
0.1 mg/mL BSA
5-10 units of Acyl-CoA Synthetase
Incubate the reaction mixture at 37°C for 1-2 hours.
Monitor the formation of 9-methyldecanoyl-CoA by HPLC or by observing the decrease in free CoA.
Step 2: Dehydrogenation of 9-methyldecanoyl-CoA
To the reaction mixture from Step 1, add:
50 µM FAD
2-5 units of Acyl-CoA Dehydrogenase
Incubate at 37°C for 2-4 hours.
The progress of the reaction can be monitored by observing the reduction of a suitable electron acceptor (e.g., ferricenium hexafluorophosphate) spectrophotometrically, or by HPLC analysis of the product, 9-methyl-trans-2-decenoyl-CoA.
Step 3: Hydration of 9-methyl-trans-2-decenoyl-CoA
To the reaction mixture from Step 2, add:
5-10 units of Enoyl-CoA Hydratase (Crotonase)
Incubate at 37°C for 1-2 hours.
The formation of (S)-3-Hydroxy-9-methyldecanoyl-CoA can be monitored by HPLC.
Purification and Analysis
Reaction Quenching: Stop the reaction by adding an equal volume of ice-cold methanol or by acidification with formic acid to a final concentration of 1%.
Centrifugation: Centrifuge the quenched reaction mixture at 14,000 x g for 10 minutes to pellet the precipitated proteins.
Purification: The supernatant containing the desired product can be purified by reversed-phase HPLC on a C18 column. A gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid) is typically used for elution.
Characterization: The purified (S)-3-Hydroxy-9-methyldecanoyl-CoA can be characterized by mass spectrometry (MS) to confirm its molecular weight and by nuclear magnetic resonance (NMR) spectroscopy for structural elucidation. The stereochemistry can be confirmed using chiral chromatography or by enzymatic assay with a stereospecific dehydrogenase.
Data Presentation
Table 1: Summary of Reaction Parameters and Expected Outcomes
Parameter
Step 1: Activation
Step 2: Dehydrogenation
Step 3: Hydration
Enzyme
Acyl-CoA Synthetase
Acyl-CoA Dehydrogenase
Enoyl-CoA Hydratase
Substrate
9-methyldecanoic acid, CoA, ATP
9-methyldecanoyl-CoA
9-methyl-trans-2-decenoyl-CoA
Product
9-methyldecanoyl-CoA
9-methyl-trans-2-decenoyl-CoA
(S)-3-Hydroxy-9-methyldecanoyl-CoA
Cofactors
Mg²⁺
FAD
None
pH
7.5
7.5
7.5
Temperature (°C)
37
37
37
Typical Yield
>90%
80-95%
>95%
Analytical Method
HPLC, Spectrophotometry
HPLC, Spectrophotometry
HPLC, MS
Note: Yields are estimates based on similar enzymatic reactions and may vary depending on the specific enzymes and reaction conditions used.
Visualization of the Experimental Workflow
Caption: Workflow for the enzymatic synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
The synthesized (S)-3-Hydroxy-9-methyldecanoyl-CoA can be an intermediate in a modified fatty acid β-oxidation pathway or a precursor for the biosynthesis of secondary metabolites like polyketides.
purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA by HPLC
Application Notes and Protocols Topic: Purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA by HPLC Audience: Researchers, scientists, and drug development professionals. Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols
Topic: Purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA by HPLC
Audience: Researchers, scientists, and drug development professionals.
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) derivative. Acyl-CoAs are critical intermediates in numerous metabolic pathways, including fatty acid metabolism and polyketide biosynthesis. The accurate purification and quantification of specific acyl-CoA species are essential for studying enzyme kinetics, elucidating metabolic pathways, and for the development of novel therapeutics. This document provides a detailed protocol for the purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA using High-Performance Liquid Chromatography (HPLC). The methodology is based on established reverse-phase HPLC techniques for the separation of long-chain acyl-CoAs.
Experimental Protocols
This section details the necessary reagents, equipment, and step-by-step procedures for the purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Materials and Reagents
(S)-3-Hydroxy-9-methyldecanoyl-CoA standard (if available) or crude synthesis mixture
HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a UV-Vis detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size). C18 columns are widely used for their robust performance in analyzing a variety of compounds.
Mobile Phase A: 75 mM KH2PO4 in ultrapure water, pH adjusted to 4.9 with glacial acetic acid.[1]
Mobile Phase B: Acetonitrile with 600 mM glacial acetic acid.[1]
Detection Wavelength: 260 nm (for the adenine ring of Coenzyme A).[1]
Injection Volume: 20 µL
Sample Preparation
Dissolution: Dissolve the crude or synthesized (S)-3-Hydroxy-9-methyldecanoyl-CoA in a minimal amount of Mobile Phase A.
Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.
Dilution: Dilute the filtered sample to a suitable concentration for HPLC analysis. The optimal concentration may need to be determined empirically but should be within the linear range of the detector.
HPLC Purification Protocol
System Equilibration: Equilibrate the C18 column with the initial mobile phase composition (as per the gradient table) for at least 30 minutes or until a stable baseline is achieved.
Injection: Inject 20 µL of the prepared sample onto the column.
Gradient Elution: Run the following gradient program to separate (S)-3-Hydroxy-9-methyldecanoyl-CoA from impurities.
Time (minutes)
% Mobile Phase A
% Mobile Phase B
0.0
56
44
20.0
50
50
25.0
0
100
30.0
0
100
31.0
56
44
40.0
56
44
Fraction Collection: Collect the fractions corresponding to the peak of interest, which is identified by its retention time (determined by running a standard, if available, or by analyzing the fractions of a pilot run).
Post-Purification Processing: The collected fractions containing the purified product can be pooled. Depending on the downstream application, the solvent may be removed by lyophilization or evaporation under reduced pressure.
Data Presentation
The following table summarizes hypothetical quantitative data for the purification of (S)-3-Hydroxy-9-methyldecanoyl-CoA based on the described HPLC method.
Application Notes and Protocols for the Mass Spectrometry Analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a specialized acyl-coenzyme A (acyl-CoA) thioester. Acyl-CoAs are central metabolites in numerous cellula...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a specialized acyl-coenzyme A (acyl-CoA) thioester. Acyl-CoAs are central metabolites in numerous cellular processes, including fatty acid metabolism and the biosynthesis of complex lipids. The presence of a hydroxyl group and a methyl branch in the acyl chain of (S)-3-Hydroxy-9-methyldecanoyl-CoA suggests its involvement in specific metabolic pathways, potentially related to the degradation of branched-chain fatty acids. Accurate and sensitive quantification of this and other related acyl-CoAs is crucial for understanding metabolic fluxes, diagnosing metabolic disorders, and for the development of therapeutic agents targeting metabolic pathways.
This document provides detailed application notes and protocols for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.
Quantitative Data Summary
The following table summarizes the key mass spectrometry parameters for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA. These values are predicted based on the known fragmentation patterns of similar acyl-CoA molecules and should be optimized empirically.
Analyte
Chemical Formula
Molecular Weight ( g/mol )
Precursor Ion (m/z) [M+H]⁺
Proposed Product Ion 1 (m/z)
Proposed Product Ion 2 (m/z)
(S)-3-Hydroxy-9-methyldecanoyl-CoA
C₃₂H₅₆N₇O₁₈P₃S
951.81
952.8
445.8
428.0
Note: The proposed product ion 1 corresponds to the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety ([M+H - 507]⁺). The proposed product ion 2 corresponds to the characteristic fragment of the CoA moiety.
Experimental Protocols
Sample Preparation: Extraction of Acyl-CoAs from Biological Matrices
This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs from tissues or cells.[1]
To a pre-weighed amount of tissue (~20-50 mg) or a cell pellet, add 500 µL of ice-cold Extraction Solvent.
Add a known amount of the Internal Standard solution. The amount should be optimized based on the expected concentration of the analyte.
For tissue samples, homogenize the sample on ice until a uniform consistency is achieved. For cell pellets, vortex vigorously for 1 minute.
Add 50 µL of 10% SSA to precipitate proteins.
Vortex the mixture for 30 seconds and then incubate on ice for 10 minutes.
Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.
Carefully transfer the supernatant to a new microcentrifuge tube.
Evaporate the supernatant to dryness under a gentle stream of nitrogen.
Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 50:50 Methanol:Water with 0.1% formic acid).
Vortex briefly and centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.
Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.
LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:
Column: A reversed-phase column suitable for the analysis of polar and non-polar compounds, such as a C18 or C8 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with acetic acid.
Mobile Phase B: Acetonitrile.
Flow Rate: 0.3 mL/min.
Gradient:
Time (min)
% B
0.0
5
2.0
5
15.0
95
18.0
95
18.1
5
| 22.0 | 5 |
Injection Volume: 5-10 µL.
Column Temperature: 40°C.
Mass Spectrometry (MS) Conditions:
Mass Spectrometer: A triple quadrupole mass spectrometer.
The following SRM transitions are proposed for the detection and quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA and a common internal standard. The collision energies should be optimized for the specific instrument being used.
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Dwell Time (ms)
Collision Energy (eV)
(S)-3-Hydroxy-9-methyldecanoyl-CoA (Quantifier)
952.8
445.8
100
Optimize
(S)-3-Hydroxy-9-methyldecanoyl-CoA (Qualifier)
952.8
428.0
100
Optimize
Heptadecanoyl-CoA (Internal Standard)
1022.6
515.6
100
Optimize
Visualizations
Experimental Workflow
Caption: General workflow for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Proposed Metabolic Pathway: Beta-Oxidation of a Branched-Chain Fatty Acid
(S)-3-Hydroxy-9-methyldecanoyl-CoA is an intermediate in the beta-oxidation of fatty acids. The methyl branch at the 9-position requires a specific set of enzymes for its complete degradation, which is a variation of the standard beta-oxidation pathway.
Caption: Proposed beta-oxidation pathway for a branched-chain fatty acid.
Application Note: Quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA in Biological Samples by LC-MS/MS
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-Coenzyme A (CoA) derivative. Acyl-CoAs are crucial intermediates in numerous metabo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-Coenzyme A (CoA) derivative. Acyl-CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the biosynthesis of complex lipids. The quantification of specific acyl-CoA species in biological samples is essential for understanding cellular metabolism, identifying biomarkers for disease, and in drug development for monitoring the effects of therapeutic agents on metabolic pathways. This application note provides a detailed protocol for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.
Data Presentation
As quantitative data for (S)-3-Hydroxy-9-methyldecanoyl-CoA is not widely available in the literature, the following table provides an example of how to present such data. Researchers should replace this with their own experimental results.
Sample ID
Biological Matrix
Concentration (pmol/mg protein)
Standard Deviation
Control 1
Mouse Liver
1.23
0.15
Control 2
Mouse Liver
1.35
0.18
Control 3
Mouse Liver
1.18
0.12
Treated 1
Mouse Liver
3.45
0.31
Treated 2
Mouse Liver
3.58
0.35
Treated 3
Mouse Liver
3.51
0.29
Experimental Protocols
This protocol outlines a general method for the extraction and quantification of acyl-CoAs from biological samples. Note: This method should be optimized and validated for the specific analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Sample Preparation (Extraction of Acyl-CoAs)
This protocol is adapted from methods for short- and long-chain acyl-CoA analysis.
For cultured cells, wash the cell pellet with ice-cold PBS and centrifuge.
For tissue samples, weigh and homogenize the frozen tissue in an appropriate volume of ice-cold extraction solvent (e.g., 2:1:1 ACN:MeOH:H2O) containing an internal standard.
Protein Precipitation:
To the homogenate, add ice-cold 10% TCA or 5% SSA to precipitate proteins.
Vortex briefly and incubate on ice for 10 minutes.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Collect the supernatant.
Solid Phase Extraction (SPE) for Purification and Concentration:
Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.
Load the supernatant from the previous step onto the SPE cartridge.
Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.
Elute the acyl-CoAs with 1 mL of methanol.
Sample Concentration and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen gas.
Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.
LC-MS/MS Analysis
Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source
LC Parameters (Example):
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Precursor and Product Ions: These must be determined by direct infusion of a pure standard of (S)-3-Hydroxy-9-methyldecanoyl-CoA. For acyl-CoAs, a common fragmentation is the loss of the phosphopantetheine group.
Collision Energy and other source parameters: Optimize for the specific analyte and instrument.
Visualizations
Experimental Workflow
Caption: Experimental workflow for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Metabolic Pathway: β-Oxidation of Branched-Chain Fatty Acids
(S)-3-Hydroxy-9-methyldecanoyl-CoA is an intermediate in the β-oxidation of 9-methyldecanoic acid. The following diagram illustrates the general steps of mitochondrial fatty acid β-oxidation.
Caption: Generalized pathway of branched-chain fatty acid β-oxidation.
Application
Application Notes and Protocols for the Determination of (S)-3-Hydroxy-9-methyldecanoyl-CoA Activity
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-coenzyme A derivative that plays a role in fatty acid metabolism. As an intermediat...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-coenzyme A derivative that plays a role in fatty acid metabolism. As an intermediate in the β-oxidation pathway, its turnover is crucial for cellular energy homeostasis. Furthermore, branched-chain fatty acids and their derivatives have been identified as signaling molecules, notably as ligands for peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism.[1][2] Accurate and reliable measurement of the enzymatic activity associated with (S)-3-Hydroxy-9-methyldecanoyl-CoA is therefore essential for studying lipid metabolism, identifying potential therapeutic targets for metabolic diseases, and screening for drug candidates that modulate this pathway.
These application notes provide a detailed protocol for a robust and sensitive coupled-enzyme assay to determine the activity of L-3-hydroxyacyl-CoA dehydrogenase using (S)-3-Hydroxy-9-methyldecanoyl-CoA as a substrate.
Assay Principle
The activity of L-3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) is determined by monitoring the oxidation of (S)-3-Hydroxy-9-methyldecanoyl-CoA to 3-keto-9-methyldecanoyl-CoA. This reaction is coupled to the reduction of nicotinamide adenine dinucleotide (NAD+) to NADH, which can be measured spectrophotometrically by the increase in absorbance at 340 nm.[3]
To ensure the reaction proceeds to completion and to prevent product inhibition, the assay includes a coupling enzyme, 3-ketoacyl-CoA thiolase (EC 2.3.1.16). This enzyme catalyzes the cleavage of the 3-ketoacyl-CoA product in the presence of coenzyme A (CoASH), making the overall reaction essentially irreversible.[3]
Data Presentation
The following table summarizes representative kinetic parameters for L-3-hydroxyacyl-CoA dehydrogenase from pig heart with various straight-chain substrates.[3] This data can be used as a reference for comparing the activity with (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Substrate (3-Hydroxyacyl-CoA)
Chain Length
Apparent Km (µM)
Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA
C4
28.6
148.8
3-Hydroxyhexanoyl-CoA
C6
5.0
161.3
3-Hydroxyoctanoyl-CoA
C8
1.4
166.7
3-Hydroxydecanoyl-CoA
C10
1.0
178.6
3-Hydroxydodecanoyl-CoA
C12
1.0
142.9
3-Hydroxytetradecanoyl-CoA
C14
1.0
125.0
3-Hydroxyhexadecanoyl-CoA
C16
1.0
100.0
Experimental Protocols
Materials and Reagents
(S)-3-Hydroxy-9-methyldecanoyl-CoA (e.g., from MedchemExpress[4])
Dissolve (S)-3-Hydroxy-9-methyldecanoyl-CoA in the Assay Buffer. The solubility of long-chain acyl-CoAs can be limited; sonication may be required. Prepare fresh and store on ice.
Application Notes and Protocols for the Use of (S)-3-Hydroxy-9-methyldecanoyl-CoA as a Substrate in Enzymatic Assays
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-coenzyme A derivative that serves as a potential substrate for enzymes involved in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-coenzyme A derivative that serves as a potential substrate for enzymes involved in fatty acid metabolism. Its unique branched structure makes it a valuable tool for investigating the substrate specificity and kinetic properties of enzymes that process fatty acids, particularly those with a preference for non-linear substrates. This document provides detailed application notes and protocols for the use of (S)-3-Hydroxy-9-methyldecanoyl-CoA in enzymatic assays, with a focus on 3-hydroxyacyl-CoA dehydrogenases.
Branched-chain fatty acids and their metabolites play significant roles in various physiological and pathological processes. Enzymes that metabolize these molecules are of growing interest as potential therapeutic targets for a range of diseases. (S)-3-Hydroxy-9-methyldecanoyl-CoA is particularly relevant for studying short-chain 3-hydroxyacyl-CoA dehydrogenase (SCHAD), also known as 17β-hydroxysteroid dehydrogenase type 10 (HSD17B10), an enzyme known to act on short-chain, methyl-branched acyl-CoAs.[1]
Enzymatic Pathways and Relevance
(S)-3-Hydroxy-9-methyldecanoyl-CoA is an intermediate in the β-oxidation pathway of branched-chain fatty acids. The primary enzyme expected to catalyze the conversion of this substrate is a 3-hydroxyacyl-CoA dehydrogenase (HADH). There are several isozymes of HADH, each with distinct substrate specificities.[2] While general HADH shows a preference for straight-chain substrates, SCHAD (HSD17B10) exhibits a higher affinity for branched-chain molecules.[1] The oxidation of the 3-hydroxy group of the acyl-CoA by HADH is a critical step in fatty acid metabolism, leading to the production of a 3-ketoacyl-CoA and the reduction of NAD+ to NADH.
The study of enzymes that process branched-chain acyl-CoAs is crucial for understanding various metabolic disorders and for the development of targeted therapeutics. For instance, dysregulation of branched-chain amino acid and fatty acid catabolism has been implicated in neurological diseases and metabolic syndromes.[1]
Caption: Enzymatic conversion of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Data Presentation: Substrate Specificity of 3-Hydroxyacyl-CoA Dehydrogenases
Enzyme
Substrate
Km (µM)
Vmax (µmol/min/mg)
Relative Activity (%)
Reference
Human Brain short-chain L-3-hydroxyacyl-CoA dehydrogenase (HSD17B10)
Note: The relative activity for C8 and C16 substrates with human brain short-chain L-3-hydroxyacyl-CoA dehydrogenase is approximately double that of the C4 substrate.[3][4] This suggests that (S)-3-Hydroxy-9-methyldecanoyl-CoA, a C10 branched-chain substrate, is likely to be a good substrate for this enzyme.
Experimental Protocols
Protocol 1: Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity
This protocol describes a continuous spectrophotometric assay to measure the activity of 3-hydroxyacyl-CoA dehydrogenase using (S)-3-Hydroxy-9-methyldecanoyl-CoA as a substrate. The assay is based on monitoring the increase in absorbance at 340 nm, which corresponds to the production of NADH.
Purified 3-hydroxyacyl-CoA dehydrogenase (e.g., recombinant human HSD17B10)
NAD+ solution
Assay Buffer: 100 mM Potassium Phosphate, pH 7.5
UV-transparent 96-well plate or cuvettes
Spectrophotometer capable of reading absorbance at 340 nm
Procedure:
Prepare Reagent Mix: In a microcentrifuge tube, prepare a reagent mix containing the assay buffer and NAD+. The final concentration of NAD+ in the assay should be between 0.5 and 2 mM.
Prepare Substrate Solution: Prepare a stock solution of (S)-3-Hydroxy-9-methyldecanoyl-CoA in a suitable solvent (e.g., water or a buffer compatible with the enzyme). Determine the optimal substrate concentration by performing initial kinetic experiments. A starting concentration range of 10-100 µM is recommended.
Set up the Assay:
To each well of the 96-well plate (or cuvette), add the appropriate volume of the reagent mix.
Add the (S)-3-Hydroxy-9-methyldecanoyl-CoA solution to each well to achieve the desired final concentration.
Incubate the plate at the desired temperature (e.g., 25°C or 37°C) for 5 minutes to allow the temperature to equilibrate.
Initiate the Reaction: Add the purified 3-hydroxyacyl-CoA dehydrogenase to each well to initiate the reaction. The final enzyme concentration should be in the linear range of the assay, which needs to be determined empirically.
Monitor Absorbance: Immediately start monitoring the increase in absorbance at 340 nm every 30 seconds for a period of 10-15 minutes using a spectrophotometer.
Calculate Enzyme Activity: Determine the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot. The rate of NADH production can be calculated using the Beer-Lambert law (ε of NADH at 340 nm is 6220 M⁻¹cm⁻¹).
Caption: Spectrophotometric assay workflow.
Protocol 2: Coupled Enzymatic Assay for Enhanced Sensitivity
For enzymes with low activity or when the substrate concentration is below the detection limit of the direct spectrophotometric assay, a coupled enzymatic assay can be employed. This protocol couples the HADH reaction with a second reaction that amplifies the signal.
Principle:
The NADH produced in the HADH reaction is used by a second enzyme (e.g., diaphorase) to reduce a chromogenic or fluorogenic substrate. The change in color or fluorescence of the second substrate is then measured.
Materials:
All materials from Protocol 1
Diaphorase
Resazurin (or another suitable chromogenic/fluorogenic substrate for diaphorase)
Plate reader capable of measuring absorbance or fluorescence at the appropriate wavelength for the chosen diaphorase substrate.
Procedure:
Prepare Reagent Mix: Prepare a reagent mix containing assay buffer, NAD+, diaphorase, and the diaphorase substrate (e.g., resazurin). The concentrations of diaphorase and its substrate should be optimized to ensure that the HADH reaction is the rate-limiting step.
Follow Steps 2-5 from Protocol 1: Prepare the substrate solution, set up the assay, incubate, and initiate the reaction with the 3-hydroxyacyl-CoA dehydrogenase.
Monitor Signal: Monitor the change in absorbance or fluorescence of the diaphorase substrate over time. For resazurin, this would involve measuring the increase in fluorescence (excitation ~530-560 nm, emission ~590 nm) as it is converted to the highly fluorescent resorufin.
Calculate Enzyme Activity: The rate of change in the signal from the diaphorase substrate is proportional to the rate of the HADH reaction. A standard curve using known concentrations of NADH should be generated to convert the signal change to the rate of NADH production.
Applications in Drug Discovery
The enzymatic assays described herein can be adapted for high-throughput screening (HTS) of compound libraries to identify inhibitors or activators of 3-hydroxyacyl-CoA dehydrogenases, particularly those involved in branched-chain fatty acid metabolism.
Inhibitor Screening: Potential drug candidates can be screened for their ability to inhibit the enzymatic conversion of (S)-3-Hydroxy-9-methyldecanoyl-CoA. A decrease in the rate of NADH production (or the coupled reaction signal) in the presence of a test compound would indicate inhibitory activity.
Mechanism of Action Studies: For identified hits, these assays can be used to determine the mechanism of inhibition (e.g., competitive, non-competitive, or uncompetitive) by varying the concentrations of both the substrate and the inhibitor.
Conclusion
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a valuable research tool for the characterization of 3-hydroxyacyl-CoA dehydrogenases, especially those with a preference for branched-chain substrates like HSD17B10. The provided protocols offer robust methods for assessing the activity of these enzymes and can be readily adapted for various research and drug discovery applications. The comparative data on substrate specificity underscores the importance of using structurally relevant substrates for studying these enzymes.
Application Notes and Protocols for the Analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-3-Hydroxy-9-methyldecanoyl-CoA is a long-chain acyl-coenzyme A (CoA) thioester. As with other acyl-CoAs, it is presumed to be an intermedia...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a long-chain acyl-coenzyme A (CoA) thioester. As with other acyl-CoAs, it is presumed to be an intermediate in fatty acid metabolism. The accurate quantification of such molecules is crucial for understanding various physiological and pathological processes. These application notes provide a comprehensive overview of the analytical methodologies for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA in biological matrices, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for acyl-CoA analysis. While specific analytical standards for (S)-3-Hydroxy-9-methyldecanoyl-CoA are not widely commercially available, this document outlines the protocols for its synthesis and subsequent analysis, which can be adapted from established methods for similar long-chain acyl-CoAs.
Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA Standard
The synthesis of an analytical standard is a critical first step when a commercial standard is unavailable. A common method for synthesizing acyl-CoA thioesters involves the use of N-hydroxysuccinimide (NHS) esters of the corresponding fatty acid.
Protocol for Synthesis:
Activation of (S)-3-Hydroxy-9-methyldecanoic Acid: The carboxylic acid is first activated, for example, by converting it to its N-hydroxysuccinimide ester.
Thioesterification: The activated fatty acid is then reacted with Coenzyme A (in its free acid form) in a suitable buffer system (e.g., sodium bicarbonate buffer, pH 8.0-8.5) to form the desired thioester.
Purification: The resulting (S)-3-Hydroxy-9-methyldecanoyl-CoA is purified from the reaction mixture using solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC).
Characterization: The identity and purity of the synthesized standard should be confirmed using high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
Quantitative Analysis by LC-MS/MS
Liquid chromatography coupled with tandem mass spectrometry is a highly sensitive and selective method for the quantification of acyl-CoAs in complex biological samples.
Sample Preparation
The goal of sample preparation is to extract the acyl-CoAs from the biological matrix, remove interfering substances, and concentrate the analytes.
Protocol for Extraction from Biological Tissues:
Homogenization: Homogenize the frozen tissue sample (e.g., liver, heart, or muscle) in a cold extraction solvent, such as 80% methanol in water or a mixture of isopropanol and acetonitrile. An internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar acyl-CoA that is not endogenously present) should be added at the beginning of the extraction process to correct for extraction losses and matrix effects.
Centrifugation: Centrifuge the homogenate at a high speed (e.g., 14,000 x g) at 4°C to pellet proteins and other cellular debris.
Supernatant Collection: Carefully collect the supernatant containing the extracted acyl-CoAs.
Solid-Phase Extraction (SPE) (Optional but Recommended): For cleaner samples and improved sensitivity, the supernatant can be further purified using a C18 or an anion-exchange SPE cartridge.
Condition the SPE cartridge according to the manufacturer's instructions.
Load the supernatant onto the cartridge.
Wash the cartridge with a weak solvent to remove polar impurities.
Elute the acyl-CoAs with a stronger solvent (e.g., methanol or acetonitrile).
Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a solvent compatible with the LC mobile phase (e.g., 50% methanol in water).
Table 1: Typical Recovery Rates for Acyl-CoA Extraction
Analyte Class
Extraction Method
Typical Recovery (%)
Long-chain Acyl-CoAs
80% Methanol followed by SPE
85 - 95%
Long-chain Acyl-CoAs
Isopropanol/Acetonitrile
80 - 90%
Liquid Chromatography
Reversed-phase chromatography is typically used to separate acyl-CoAs based on their hydrophobicity.
Table 2: Typical LC Parameters for Acyl-CoA Analysis
Parameter
Value
Column
C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A
10 mM Ammonium Acetate in Water, pH 8.0-9.0
Mobile Phase B
Acetonitrile
Gradient
5% B to 95% B over 10-15 minutes
Flow Rate
0.2 - 0.4 mL/min
Column Temperature
40 - 50 °C
Injection Volume
5 - 10 µL
Tandem Mass Spectrometry
A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is commonly used for the detection and quantification of acyl-CoAs. Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.
Table 3: Hypothetical MRM Transitions for (S)-3-Hydroxy-9-methyldecanoyl-CoA
The exact m/z values will need to be determined experimentally by infusing the synthesized standard.
Analyte
Precursor Ion (Q1) [M+H]+
Product Ion (Q3)
Collision Energy (eV)
(S)-3-Hydroxy-9-methyldecanoyl-CoA
To be determined
Characteristic fragment
To be optimized
Internal Standard
To be determined
Characteristic fragment
To be optimized
A common fragmentation pattern for acyl-CoAs involves the neutral loss of the 507 Da phosphopantetheine moiety. This can be used in a neutral loss scan to identify potential acyl-CoA species in a sample.
Experimental and Logical Workflows
Caption: Overall workflow for the synthesis of an analytical standard and subsequent quantitative analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Detailed workflow for the preparation of biological samples for acyl-CoA analysis.
Signaling and Metabolic Context
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a hydroxylated long-chain acyl-CoA. Such molecules are typically intermediates in fatty acid beta-oxidation. The presence of a methyl branch suggests it may be involved in the metabolism of branched-chain fatty acids.
Caption: Hypothetical metabolic pathway involving (S)-3-Hydroxy-9-methyldecanoyl-CoA as an intermediate in branched-chain fatty acid beta-oxidation.
Conclusion
The analytical protocols outlined in these application notes provide a robust framework for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA in biological samples. The successful implementation of these methods relies on the careful synthesis and characterization of an analytical standard, optimized sample preparation to ensure high recovery and minimize matrix effects, and the development of a sensitive and specific LC-MS/MS method. These tools will enable researchers to accurately measure the levels of this and other long-chain acyl-CoAs, facilitating a deeper understanding of their roles in health and disease.
Method
Application Notes and Protocols for the Extraction of Long-Chain Acyl-CoAs from Cell Cultures
For researchers, scientists, and drug development professionals investigating cellular metabolism, the accurate measurement of long-chain acyl-Coenzyme A (LC-CoA) pools is critical. LC-CoAs are central intermediates in f...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals investigating cellular metabolism, the accurate measurement of long-chain acyl-Coenzyme A (LC-CoA) pools is critical. LC-CoAs are central intermediates in fatty acid metabolism, energy production, and the biosynthesis of complex lipids.[1] Their analysis provides a window into the metabolic state of cells in various physiological and pathological conditions. However, the inherent instability and low abundance of these molecules present significant analytical challenges.[1]
This document provides detailed protocols for the extraction of L-CoAs from cultured mammalian cells for subsequent analysis, typically by liquid chromatography-mass spectrometry (LC-MS). The methods described are synthesized from established protocols to ensure high recovery and sample stability.
Data Presentation: Acyl-CoA Abundance in Mammalian Cell Lines
The following table summarizes quantitative data for various acyl-CoA species across different cell lines as reported in the literature. This allows for a comparative overview of acyl-CoA pool sizes. Note that data from different sources may involve variations in experimental conditions and normalization methods (e.g., per cell number versus per mg protein), which can affect direct comparability.[1]
Two primary methods for the extraction of long-chain acyl-CoAs are detailed below: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE). Both methods are widely used and have been shown to yield good recovery rates.
Protocol 1: Solid-Phase Extraction (SPE) of Long-Chain Acyl-CoAs
This protocol is adapted from established methods and is suitable for a broad range of acyl-CoAs from both adherent and suspension cell cultures.[2][3] SPE is often employed for purification and to increase recovery rates.[3]
Cell scraper (for adherent cells)
Ice-cold Phosphate Buffered Saline (PBS)
100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9
For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.
For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS, resuspending and pelleting the cells for each wash.[1]
Cell Lysis and Extraction:
Add 1 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard to the cell pellet or plate.
For adherent cells: Use a cell scraper to scrape the cells in the cold buffer.
For suspension cells: Resuspend the cell pellet in the cold buffer.
Transfer the cell lysate to a pre-chilled microcentrifuge tube.
Add 1 mL of ACN:2-propanol (3:1) to the lysate, vortex vigorously for 2 minutes, and sonicate for 3 minutes.
Centrifuge at 16,000 x g at 4°C for 10 minutes.[4]
Supernatant Collection:
Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Be cautious not to disturb the pellet.
Solid-Phase Extraction (SPE):
Condition a weak anion exchange SPE column by washing with 1 mL of methanol followed by 1 mL of 100 mM KH2PO4 buffer (pH 4.9).
Load the supernatant onto the conditioned SPE column.
Wash the column with 1 mL of 100 mM KH2PO4 buffer (pH 4.9), followed by 1 mL of methanol.
Elute the acyl-CoAs with 1 mL of 5% NH4OH in methanol.
Sample Concentration:
Dry the eluted sample under a stream of nitrogen or using a vacuum concentrator at room temperature.[3]
Sample Reconstitution:
Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a suitable solvent for LC-MS analysis. A common choice is 50% methanol in 50 mM ammonium acetate (pH 7).[1]
Solid-Phase Extraction Workflow for Long-Chain Acyl-CoAs.
Protocol 2: Liquid-Liquid Extraction (LLE) of Long-Chain Acyl-CoAs
This protocol is a rapid procedure for the isolation of long-chain acyl-CoAs and is based on differential phase partitioning.[5][6]
Cell scraper (for adherent cells)
Ice-cold Phosphate Buffered Saline (PBS)
Chloroform
Methanol
Internal standard (e.g., Heptadecanoyl-CoA) in a methanol:water (1:1) solution
Microcentrifuge tubes (1.5 mL or 2 mL)
Centrifuge capable of 15,000 x g at 4°C
Vacuum concentrator or nitrogen evaporator
Cell Harvesting and Washing:
For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.
For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C). Aspirate the supernatant and wash the cell pellet twice with ice-cold PBS.
Cell Lysis and Extraction:
Add 0.5 mL of a cold (-20°C) extraction solvent mixture of chloroform:methanol (1:2 v/v) to the cell pellet or plate.
Add the internal standard at this stage.
For adherent cells: Use a cell scraper to scrape the cells in the cold solvent.
For suspension cells: Resuspend the cell pellet in the cold solvent.
Transfer the lysate to a pre-chilled microcentrifuge tube and vortex for 2 minutes.
Phase Separation:
Add 0.5 mL of chloroform and 0.5 mL of water to the tube.
Vortex vigorously for 1 minute.
Centrifuge at 2,000 x g for 5 minutes at 4°C to induce phase separation.
Aqueous Phase Collection:
The long-chain acyl-CoAs will partition into the upper aqueous phase.
Carefully collect the upper aqueous phase into a new pre-chilled tube, avoiding the protein interface and the lower organic layer.
Sample Concentration:
Dry the collected aqueous phase under a stream of nitrogen or using a vacuum concentrator.
Sample Reconstitution:
Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of a suitable solvent for LC-MS analysis, such as 50% methanol in 50 mM ammonium acetate (pH 7).
Liquid-Liquid Extraction Workflow for Long-Chain Acyl-CoAs.
Troubleshooting and Optimization
Low Recovery: Low yields of long-chain acyl-CoAs can result from incomplete cell lysis, degradation of acyl-CoAs, or inefficient extraction.[3] Ensure thorough homogenization, work quickly on ice, use fresh, high-purity solvents, and consider optimizing the solvent-to-sample ratio.[3] The addition of an internal standard early in the process is crucial for monitoring and correcting for recovery losses.[3]
Analyte Stability: Long-chain acyl-CoAs are susceptible to both enzymatic and chemical degradation.[3] It is imperative to work quickly, keep samples on ice at all times, and use appropriate buffers and solvents to maintain the integrity of the analytes throughout the extraction process.[3] Flash-freezing of cell pellets in liquid nitrogen and storage at -80°C is recommended if immediate processing is not possible.[3] Repeated freeze-thaw cycles should be avoided.[3]
Downstream Analysis: The reconstituted samples are typically analyzed by reverse-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[4][7][8] The use of a C18 or C8 column is common, with a binary gradient system often employing ammonium hydroxide or acetic acid in the mobile phase to improve peak shape and ionization efficiency.[2][4][7]
By following these detailed protocols, researchers can achieve reliable and reproducible extraction of long-chain acyl-CoAs from cell cultures, enabling accurate downstream quantification and a deeper understanding of cellular lipid metabolism.
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only. Not for use in diagnostic procedures.
Abstract
This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA in biological matrices. This method is tailored for researchers, scientists, and drug development professionals engaged in the study of fatty acid metabolism and related therapeutic areas. The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection, along with performance characteristics.
Introduction
(S)-3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain hydroxy fatty acyl-CoA intermediate involved in fatty acid β-oxidation. The accurate quantification of this and other acyl-CoA species is crucial for understanding the metabolic pathways associated with various physiological and pathological states, including metabolic disorders and drug toxicity. LC-MS/MS offers high selectivity and sensitivity, making it the gold standard for the analysis of these low-abundance endogenous molecules.
Experimental Protocols
Sample Preparation (Solid-Phase Extraction)
A solid-phase extraction (SPE) protocol is recommended for the efficient extraction and purification of long-chain acyl-CoAs from cellular or tissue homogenates.
Materials:
C18 SPE Cartridges
Methanol (LC-MS grade)
Water (LC-MS grade)
Acetonitrile (LC-MS grade)
Formic acid
Internal Standard (IS): Heptadecanoyl-CoA or other suitable odd-chain acyl-CoA.
Procedure:
Homogenization: Homogenize cell pellets or tissue samples in an ice-cold solution of 100 mM KH2PO4 containing an appropriate concentration of the internal standard.
Protein Precipitation: Add ice-cold acetonitrile to the homogenate to precipitate proteins.
Centrifugation: Centrifuge the sample to pellet the precipitated proteins.
SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.
Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar impurities.
Elution: Elute the (S)-3-Hydroxy-9-methyldecanoyl-CoA and other acyl-CoAs with 1 mL of methanol.
Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen gas.
Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.
Liquid Chromatography
Instrumentation:
High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.
LC Parameters:
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water.
Mobile Phase B: Acetonitrile.
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic long-chain acyl-CoAs.
MRM Transition for (S)-3-Hydroxy-9-methyldecanoyl-CoA:
Precursor Ion (Q1): 952.81 m/z
Product Ion (Q3): 445.51 m/z (corresponding to the neutral loss of the 3'-phosphoadenosine-5'-diphosphate moiety)[1][2].
Collision Energy (CE): To be optimized for the specific instrument and analyte.
Gas Temperatures and Flow Rates: To be optimized for the specific instrument.
Data Presentation
The following table summarizes the key quantitative parameters for the LC-MS/MS method. These values are representative and may vary depending on the specific instrumentation and matrix.
The following diagram illustrates the general pathway for the β-oxidation of branched-chain fatty acids, highlighting the role of (S)-3-Hydroxy-9-methyldecanoyl-CoA as an intermediate. The process involves a series of enzymatic reactions that sequentially shorten the fatty acyl-CoA chain.
Caption: Branched-Chain Fatty Acid β-Oxidation.
Experimental Workflow
The diagram below outlines the major steps in the analytical workflow for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Analytical Workflow.
Conclusion
The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA in biological samples. This application note serves as a comprehensive guide for researchers to implement this method in their studies of fatty acid metabolism and drug development. The detailed protocols and workflow diagrams facilitate the straightforward adoption of this analytical approach.
Technical Support Center: (S)-3-Hydroxy-9-methyldecanoyl-CoA
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (S)-3-Hydroxy-9-methyldecano...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA in solution.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that affect the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA in solution?
A1: The stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA, like other acyl-CoA thioesters, is primarily influenced by three main factors:
pH: Thioesters are susceptible to hydrolysis, especially under alkaline conditions. Aqueous solutions of coenzyme A are unstable above pH 8, with significant activity loss observed within 24 hours at room temperature.[1] For optimal stability, solutions should be maintained at an acidic pH, typically between 2 and 6.[1]
Temperature: Higher temperatures accelerate the rate of both chemical and enzymatic degradation. For long-term storage, temperatures of -80°C are recommended to maintain the integrity of acyl-CoA thioesters.[2]
Enzymatic Degradation: In biological samples or solutions containing cellular extracts, enzymes such as acyl-CoA hydrolases can rapidly break down (S)-3-Hydroxy-9-methyldecanoyl-CoA.[3]
Q2: What are the recommended storage conditions for (S)-3-Hydroxy-9-methyldecanoyl-CoA solutions?
A2: To ensure the long-term stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA, the following storage conditions are recommended:
Storage Condition
Recommended Parameters
Rationale
Temperature
-80°C
Minimizes chemical degradation and enzymatic activity. Acyl-CoA thioesters are stable under these conditions for over 6 months.[2]
pH
Acidic (pH 2-6)
Thioesters are more stable in acidic conditions, which suppress hydrolysis.[1][2]
Solvent
Aqueous buffer (e.g., citrate, phosphate) at acidic pH or stored in 10% trichloroacetic acid (TCA).[2]
An acidic buffer helps maintain the optimal pH for stability. TCA can be used for extraction and storage of acyl-CoAs from biological samples.[2]
Aliquoting
Store in small, single-use aliquots.
Avoids repeated freeze-thaw cycles, which can lead to degradation. A loss of 16% was observed for acetyl-CoA after five freeze-thaw cycles.[2]
Atmosphere
Store under an inert gas (e.g., nitrogen or argon).
Q3: How can I assess the stability of my (S)-3-Hydroxy-9-methyldecanoyl-CoA solution?
A3: The stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA can be assessed by monitoring its concentration over time under specific conditions (e.g., different pH, temperature, or buffer compositions). The most common and reliable analytical technique for this is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][6][7] This method allows for the sensitive and specific quantification of the intact acyl-CoA molecule.
A general workflow for a stability study involves:
Preparing the (S)-3-Hydroxy-9-methyldecanoyl-CoA solution in the desired buffer.
Incubating the solution under the conditions to be tested.
Taking aliquots at various time points.
Immediately analyzing the aliquots by LC-MS/MS to determine the concentration of the remaining (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Plotting the concentration versus time to determine the degradation rate and half-life.
Troubleshooting Guides
Issue 1: Rapid degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA in solution.
Possible Cause
Troubleshooting Step
High pH of the solution
Measure the pH of your buffer and adjust it to be within the acidic range (pH 2-6). Aqueous solutions of CoA are unstable above pH 8.[1]
High storage/incubation temperature
Ensure that the solution is stored at -80°C for long-term storage and kept on ice during experiments.[2]
Enzymatic contamination
If working with biological samples, ensure that enzymatic activity is quenched immediately after sample collection, for example, by using an acidic solution like 5-sulfosalicylic acid (SSA).[5]
Repeated freeze-thaw cycles
Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles, which are known to cause degradation.[2]
Oxidation
Degas your solvent and store the solution under an inert atmosphere (nitrogen or argon) to prevent oxidation of the thiol group.[4]
Issue 2: Inconsistent results in stability experiments.
Possible Cause
Troubleshooting Step
Inaccurate quantification
Use a stable isotope-labeled internal standard for LC-MS/MS analysis to account for variations in sample preparation and instrument response.
Matrix effects in biological samples
Prepare your calibration standards in a matrix that closely matches your experimental samples to minimize matrix effects during LC-MS/MS analysis.
Adsorption to labware
Use low-binding microcentrifuge tubes and pipette tips to prevent the loss of the compound due to adsorption to plastic surfaces.
Inconsistent timing of sample analysis
Analyze all samples from a single stability experiment in the same analytical run to minimize inter-assay variability.
Experimental Protocols
Protocol: Assessing the Stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA using LC-MS/MS
This protocol provides a general framework for determining the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA in a given solution.
Prepare the desired buffer solution and adjust the pH to the target value.
Prepare a stock solution of (S)-3-Hydroxy-9-methyldecanoyl-CoA in the buffer at a known concentration.
Incubation:
Aliquot the (S)-3-Hydroxy-9-methyldecanoyl-CoA solution into multiple low-binding microcentrifuge tubes.
Place the tubes in an incubator or water bath set to the desired temperature.
Time-Point Sampling:
At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one aliquot from the incubator.
Immediately quench any potential enzymatic activity by adding a quenching solution (e.g., an equal volume of 10% TCA). This also serves to precipitate proteins if present.
If an internal standard is used, add it to the quenched sample.
Vortex the sample and centrifuge to pellet any precipitate.
Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
Store samples at -80°C until analysis.
LC-MS/MS Analysis:
Analyze the samples using a validated LC-MS/MS method for the quantification of long-chain acyl-CoAs.
Typical LC conditions involve a C18 reversed-phase column with a gradient elution using mobile phases containing an ion-pairing agent or an acidic modifier.
The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode for sensitive and specific detection of the parent and a characteristic fragment ion of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Data Analysis:
Quantify the concentration of (S)-3-Hydroxy-9-methyldecanoyl-CoA in each sample using a calibration curve.
Plot the concentration as a function of time.
Determine the degradation rate constant (k) by fitting the data to an appropriate kinetic model (e.g., first-order decay).
Calculate the half-life (t½) of the compound using the equation: t½ = 0.693 / k.
Visualizations
Caption: Troubleshooting workflow for rapid degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Experimental workflow for assessing the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Major degradation pathways for (S)-3-Hydroxy-9-methyldecanoyl-CoA in solution.
preventing degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA during extraction
Technical Support Center: (S)-3-Hydroxy-9-methyldecanoyl-CoA Extraction Welcome to the technical support center for the extraction and stabilization of (S)-3-Hydroxy-9-methyldecanoyl-CoA. This resource is designed for re...
Author: BenchChem Technical Support Team. Date: December 2025
Technical Support Center: (S)-3-Hydroxy-9-methyldecanoyl-CoA Extraction
Welcome to the technical support center for the extraction and stabilization of (S)-3-Hydroxy-9-methyldecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental procedures.
Frequently Asked Questions (FAQs)
Q1: What are the primary causes of (S)-3-Hydroxy-9-methyldecanoyl-CoA degradation during extraction?
The degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA during extraction is primarily due to the inherent instability of its thioester bond. The main factors contributing to its degradation are:
Enzymatic Degradation: Cellular acyl-CoA thioesterases (ACOTs) can rapidly hydrolyze the thioester bond upon cell lysis, converting the molecule into a free fatty acid and Coenzyme A.[1][2][3] These enzymes are widespread within cells and must be inactivated immediately.[1]
Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, particularly in non-optimal pH conditions. Stability is significantly reduced in alkaline environments (pH above 8).[1]
Thermal Decomposition: Elevated temperatures accelerate both enzymatic and chemical degradation rates.[1]
Q2: What is the optimal pH range for extracting and storing (S)-3-Hydroxy-9-methyldecanoyl-CoA?
Aqueous solutions of Coenzyme A and its derivatives, including (S)-3-Hydroxy-9-methyldecanoyl-CoA, are most stable in a slightly acidic environment, typically between pH 2 and 6.[1] Extraction protocols for acyl-CoAs frequently utilize buffers with a pH around 4.9 to 5.3 to minimize chemical hydrolysis.[1][4][5]
Q3: How does temperature affect the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA?
Higher temperatures significantly increase the rate of degradation. It is crucial to maintain samples on ice (0-4°C) or at sub-zero temperatures throughout the entire extraction process, including homogenization and centrifugation.[1] For long-term storage, Coenzyme A derivatives should be kept at -20°C or below.[1]
Q4: Which enzymes are responsible for the degradation of my target compound?
The primary enzymes responsible for the degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA are acyl-CoA thioesterases (ACOTs), which hydrolyze the thioester bond.[1][2] Additionally, in the context of metabolic pathways, (S)-3-hydroxyacyl-CoA dehydrogenase catalyzes the reversible oxidation of the hydroxyl group to a keto group as part of the beta-oxidation pathway.[6][7][8] While this is a metabolic conversion rather than degradation in the sense of sample loss, it will lead to a decrease in the target analyte if not properly quenched.
Troubleshooting Guide
Issue 1: Low Recovery or Absence of (S)-3-Hydroxy-9-methyldecanoyl-CoA in the Final Extract.
Potential Cause: Incomplete or slow quenching of enzymatic activity at the time of sample collection.
Solution: Immediately halt all enzymatic activity. For tissue samples, flash-freeze them in liquid nitrogen. For cell cultures, quench metabolism by adding a pre-chilled organic solvent like methanol at -80°C directly to the culture plate.[1] An internal standard should be added at the earliest stage of sample preparation to account for extraction variability.[9]
Potential Cause: Use of neutral or alkaline extraction buffers.
Solution: Employ an acidic extraction buffer. A potassium phosphate buffer (100 mM) at a pH of 4.9 is a common and effective choice.[1][4]
Potential Cause: High temperatures during sample processing.
Solution: Ensure all steps, including homogenization, centrifugation, and solvent evaporation, are performed under ice-cold conditions (0-4°C).[1]
Potential Cause: Loss of analyte during solid-phase extraction (SPE).
Solution: If using SPE, ensure the cartridge type (e.g., weak anion exchange) and the elution method are optimized for your analyte.[4][9] Consider if an SPE step is necessary, as some methods that use sulfosalicylic acid (SSA) for deproteinization can offer better recovery for certain acyl-CoAs without this step.[9]
Issue 2: High Variability in Quantitative Results Between Replicates.
Potential Cause: Inconsistent sample handling and processing times.
Solution: Standardize all steps of the extraction protocol. Ensure that all samples are processed for the same duration and under identical temperature conditions.
Potential Cause: Incomplete protein precipitation.
Solution: Ensure thorough mixing and adequate incubation time after adding the precipitating agent (e.g., acetonitrile, isopropanol, or SSA).[4][9] Centrifuge at a sufficient speed and duration to pellet all protein debris.
Potential Cause: Lack of a suitable internal standard.
Solution: If a stable isotope-labeled standard for (S)-3-Hydroxy-9-methyldecanoyl-CoA is unavailable, use an odd-chain acyl-CoA standard that is not endogenously present in your sample.[9] Add the internal standard at the very beginning of the extraction process.[9]
Data Presentation
Table 1: Comparison of Acyl-CoA Extraction Method Recoveries
This table summarizes reported recovery rates for various acyl-CoA species using different extraction methodologies. While specific data for (S)-3-Hydroxy-9-methyldecanoyl-CoA is not available, these values for structurally related molecules provide a useful benchmark.
Analyte
Recovery with 10% Trichloroacetic Acid (TCA) + SPE (%)
Recovery with 2.5% Sulfosalicylic Acid (SSA) (%)
Free CoA
10
>100
Acetyl-CoA
60
>100
Propionyl-CoA
25
>100
Succinyl-CoA
70
>100
(Data adapted from a study comparing extraction techniques, with recovery relative to a direct spike in water.[9])
Experimental Protocols
Protocol 1: Stabilized Extraction of (S)-3-Hydroxy-9-methyldecanoyl-CoA from Tissue
This protocol is adapted from established methods for long-chain acyl-CoA extraction.[4]
Materials:
Frozen tissue sample
Glass homogenizer
100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9
Technical Support Center: Optimizing HPLC Separation of (S)-3-Hydroxy-9-methyldecanoyl-CoA Isomers
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chroma...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) separation of (S)-3-Hydroxy-9-methyldecanoyl-CoA isomers.
Frequently Asked Questions (FAQs)
Q1: What is the primary challenge in separating (S)-3-Hydroxy-9-methyldecanoyl-CoA isomers?
A1: The primary challenge lies in the structural similarity of the isomers. As stereoisomers, they possess identical chemical formulas and connectivity but differ in the spatial arrangement of atoms. This requires specialized chromatographic techniques, such as chiral chromatography, to achieve effective separation. Standard reversed-phase HPLC methods may not provide adequate resolution.[1][2]
Q2: What type of HPLC column is recommended for this separation?
A2: For separating enantiomers like the (S) and (R) forms of 3-Hydroxy-9-methyldecanoyl-CoA, a chiral stationary phase (CSP) column is essential.[1] Polysaccharide-based chiral columns, such as those with cellulose or amylose derivatives, are widely used for the chiral resolution of various compounds and have been shown to be effective for similar 3-hydroxyacyl-CoA molecules.[2][3] For separating diastereomers, a standard achiral column, such as a C18 or phenyl column, may be sufficient.[4][5]
Q3: What are the typical mobile phases used for the separation of acyl-CoA compounds?
A3: Reversed-phase HPLC is commonly used for the analysis of acyl-CoA esters.[6][7] The mobile phase typically consists of an aqueous buffer (e.g., phosphate buffer or ammonium acetate) and an organic modifier like acetonitrile or methanol.[6][7] A gradient elution is often employed to effectively separate compounds with a wide range of polarities.[4][6] The pH of the aqueous phase can be a critical parameter to optimize for good peak shape and resolution.[4]
Q4: How can I improve the resolution between my isomeric peaks?
A4: Improving resolution in HPLC involves optimizing three key factors: efficiency (N), selectivity (α), and retention factor (k').[8] Here are some strategies:
Optimize the Mobile Phase: Adjust the organic solvent-to-buffer ratio. A shallower gradient can increase the separation time and improve resolution.[4][5] Trying a different organic solvent (e.g., methanol instead of acetonitrile) can alter selectivity.[4][9]
Adjust the Flow Rate: Lowering the flow rate can sometimes enhance resolution, although it will increase the run time.[4]
Change the Column: If resolution is still poor, consider a different type of chiral stationary phase or a column with a smaller particle size for higher efficiency.[4][10]
Control the Temperature: Operating the column at an elevated and controlled temperature can improve efficiency and peak shape.[9][10]
Q5: What detection method is suitable for (S)-3-Hydroxy-9-methyldecanoyl-CoA?
A5: UV detection is commonly used for acyl-CoA compounds, typically around 260 nm, which is the absorbance maximum for the adenine ring of coenzyme A.[6] For higher sensitivity and structural confirmation, coupling the HPLC system to a mass spectrometer (LC-MS) is a powerful technique.[2][7]
Troubleshooting Guide
Problem
Potential Cause(s)
Suggested Solution(s)
Poor or No Resolution of Isomers
1. Inappropriate column (achiral column for enantiomers).2. Mobile phase composition is not optimal.3. Gradient is too steep.
1. Use a chiral stationary phase (CSP) column for enantiomeric separation.[1]2. Adjust the ratio of organic solvent to aqueous buffer. Try switching between acetonitrile and methanol.[4][9]3. Make the gradient shallower to increase the separation window.[4]
Peak Tailing
1. Secondary interactions with the stationary phase (e.g., silanol groups).2. Column overload.3. Inappropriate mobile phase pH.
1. Add a small amount of an acid modifier (e.g., formic acid or acetic acid) to the mobile phase to suppress silanol interactions.[5]2. Reduce the sample concentration or injection volume.[11]3. Adjust the mobile phase pH to ensure the analyte is in a single ionic state.[4][11]
Peak Splitting or Broadening
1. Column degradation or contamination.2. Sample solvent is too strong.3. High dead volume in the system.
1. Flush the column with a strong solvent. If the problem persists, replace the column.[12]2. Dissolve the sample in the initial mobile phase or a weaker solvent.[13]3. Check and tighten all fittings. Use tubing with the correct inner diameter.[4]
Shifting Retention Times
1. Inconsistent mobile phase preparation.2. Column not properly equilibrated.3. Fluctuations in column temperature.4. Pump malfunction.
1. Ensure accurate and consistent preparation of the mobile phase. Use a buffer to maintain a stable pH.[14]2. Equilibrate the column with the initial mobile phase for a sufficient time before each injection (typically 5-10 column volumes).[5]3. Use a column oven to maintain a constant and stable temperature.[10]4. Check for leaks and ensure the pump is delivering a consistent flow rate.[13]
High Backpressure
1. Blockage in the system (e.g., guard column, column frit, or tubing).2. Particulate matter from the sample.3. Mobile phase precipitation.
1. Systematically disconnect components (starting from the detector and moving backward) to identify the source of the blockage. Back-flush the column if necessary.[12]2. Filter all samples through a 0.22 µm or 0.45 µm syringe filter before injection.[5]3. Ensure the mobile phase components are fully miscible and that buffers do not precipitate in the organic solvent.
Experimental Protocols
Note: The following protocols are examples based on the analysis of similar acyl-CoA compounds and should be optimized for the specific separation of (S)-3-Hydroxy-9-methyldecanoyl-CoA isomers.
Sample Preparation
Proper sample preparation is crucial for obtaining reliable and reproducible results. For tissue samples, a rapid quenching and extraction procedure is necessary to minimize enzymatic degradation.[6]
Tissue Homogenization: Homogenize frozen, powdered tissue in a cold solution of 100 mM KH2PO4.[6]
Solvent Extraction: Add 2-propanol and homogenize again. Follow with the addition of saturated NH4SO4 and acetonitrile.[6]
Phase Separation: Vortex the mixture and centrifuge to separate the phases. The upper aqueous phase contains the acyl-CoA esters.[6]
Purification: The extracted acyl-CoAs may require further purification, for example, by solid-phase extraction (SPE), to remove interfering substances.
Final Preparation: Before injection, filter the final sample through a 0.22 µm syringe filter to remove any particulates.[5]
HPLC Method for Chiral Separation
This is a starting point for developing a chiral separation method.
HPLC System: A standard HPLC or UHPLC system with a gradient pump, autosampler, column oven, and UV or Mass Spectrometric detector.
Column: A chiral stationary phase column (e.g., polysaccharide-based like Chiralpak IA-U).[2]
Mobile Phase A: Water with 5 mM ammonium acetate, pH 6.8.[7]
Note: This gradient is a starting point and will likely require significant optimization. A shallower gradient over a longer time may be necessary to resolve closely eluting isomers.[4]
Visualizations
Caption: Experimental workflow for HPLC analysis.
Caption: Decision tree for troubleshooting poor resolution.
improving mass spectrometry sensitivity for (S)-3-Hydroxy-9-methyldecanoyl-CoA
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the mass spectrometry sensitivity for (S)-...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the mass spectrometry sensitivity for (S)-3-Hydroxy-9-methyldecanoyl-CoA and other long-chain acyl-CoAs (LCACoAs).
Frequently Asked Questions (FAQs)
Q1: Why am I observing a weak or no signal for my (S)-3-Hydroxy-9-methyldecanoyl-CoA sample?
A1: Low sensitivity for long-chain acyl-CoAs is a common issue stemming from several factors. The primary areas to investigate are the ionization method, sample preparation, and instrument settings. Many established methods demonstrate that positive electrospray ionization (ESI) mode provides significantly higher sensitivity for LCACoAs compared to negative mode.[1][2] This is because the positive ion mode efficiently generates the protonated molecular ion [M+H]⁺. Additionally, ensure your sample preparation effectively removes interfering substances like salts and phospholipids, which can cause ion suppression. A robust solid-phase extraction (SPE) cleanup is highly recommended.[3][4]
Q2: How can I improve the chromatographic peak shape for (S)-3-Hydroxy-9-methyldecanoyl-CoA?
A2: Poor peak shape, including tailing or broadening, can severely impact sensitivity and quantification. This is often due to the amphiphilic nature of acyl-CoAs. To mitigate this, consider the following:
Column Choice: A C8 or C18 reversed-phase column is generally effective for separating LCACoAs.[5][6]
Mobile Phase pH: Operating at a high pH (around 10.5) using an ammonium hydroxide gradient can improve peak shape and resolution for LCACoAs.[2][3]
Mobile Phase Additives: The use of ammonium formate or ammonium acetate in the mobile phase can also improve peak shape and ionization efficiency.[6]
Column Temperature: Increasing the column oven temperature (e.g., to 42°C) may help improve peak symmetry.[6]
Q3: My signal intensity is inconsistent across multiple injections. What are the likely causes?
A3: Signal instability is often related to the inherent instability of acyl-CoA thioesters in aqueous solutions and sample handling.[7][8]
Analyte Degradation: Acyl-CoAs can degrade in the autosampler over time. It is recommended to keep the autosampler at a low temperature (e.g., 4-5°C) and analyze samples promptly after preparation.[6][7] For long-term storage, keeping the extracted sample as a dry pellet at -80°C is the best strategy.[6][9]
Sample Vials: Studies have shown that using glass sample vials can decrease the signal loss of CoA metabolites compared to plastic vials.[8]
Column Fouling: Repeated injections of complex biological extracts can lead to a buildup of material on the analytical column, causing peak shape distortion and signal variability.[4] Regular column washing or the use of a guard column is advised.
Q4: What are the most effective sample preparation techniques for enhancing sensitivity?
A4: A meticulous sample preparation workflow is critical for achieving high sensitivity.
Extraction: An initial extraction using a solvent mixture like acetonitrile/methanol/water is effective for a broad range of acyl-CoAs.[7] For tissues, homogenization in a buffered solution followed by solvent partitioning is a common approach.[10]
Deproteinization: Use of acids such as 5-sulfosalicylic acid (SSA) or formic acid is a necessary step to precipitate proteins.[11][12] SSA is particularly advantageous as it may not require removal before LC-MS analysis, which can improve the recovery of certain CoA-related analytes.[12]
Solid-Phase Extraction (SPE): An SPE cleanup step is highly recommended to remove salts and other matrix components that interfere with ionization. Mixed-mode SPE cartridges can be particularly effective.[4][13]
Q5: Are there advanced derivatization techniques that can further boost sensitivity?
A5: Yes, chemical derivatization can significantly improve analytical performance. A novel strategy involves the methylation of the phosphate groups on the CoA moiety.[13] This derivatization has been shown to improve chromatographic peak shape, achieve full coverage from free CoA to very-long-chain species in a single run, and resolve analyte loss that occurs due to the high affinity of phosphate groups to glass and metal surfaces.[13] This method can lower limits of quantification significantly.[13]
Troubleshooting Guide
Symptom
Possible Cause(s)
Recommended Solution(s)
No or Very Low Signal
1. Incorrect ionization mode. 2. Ion suppression from matrix. 3. Analyte degradation. 4. Insufficient sample cleanup.
1. Use positive electrospray ionization (ESI) mode.[1][5] 2. Improve sample cleanup using Solid-Phase Extraction (SPE).[4] 3. Prepare samples fresh and keep them cold (4°C) in the autosampler.[6] 4. Incorporate a robust SPE step and ensure complete removal of salts and phospholipids.[3]
Poor Peak Shape (Tailing/Broadening)
1. Suboptimal mobile phase pH. 2. Strong analyte interaction with the column. 3. Column contamination/degradation.
1. Use a high pH mobile phase (e.g., 10.5 with ammonium hydroxide).[2][3] 2. Add ammonium formate (e.g., 100 mM) to the aqueous mobile phase.[6] 3. Use a guard column and/or implement a column wash protocol between sample batches.[4]
1. Use high-purity, LC-MS grade solvents and fresh additives.[14] 2. Flush the entire LC system and mass spectrometer interface thoroughly.[14] 3. Optimize the SPE protocol to better remove interfering compounds.
1. Use a column oven to maintain a stable temperature.[6] 2. Ensure the LC pumps are properly primed and degassed. 3. Replace the analytical column if performance continues to decline.
Quantitative Data Summary
The table below summarizes the limits of quantification (LOQ) achieved for various acyl-CoAs using advanced analytical methods, providing a benchmark for expected sensitivity.
This protocol is a generalized method for the sensitive quantification of (S)-3-Hydroxy-9-methyldecanoyl-CoA and other LCACoAs, synthesized from best practices in the literature.[1][2][4][5]
1. Materials and Reagents
Solvents: LC-MS grade acetonitrile, methanol, and water.
Additives: Ammonium hydroxide (or ammonium formate) and formic acid.
Internal Standard (IS): A stable isotope-labeled or odd-chain acyl-CoA (e.g., C17:0-CoA).[4]
SPE Cartridge: Mixed-mode or reversed-phase SPE cartridges.
Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction buffer (e.g., 100 mM KH₂PO₄).[10] Spike with the internal standard solution.
Solvent Extraction: Add a 2:1 mixture of acetonitrile and 2-propanol, vortex thoroughly, and centrifuge at 4°C to precipitate proteins and extract lipids.[10][11]
Purification (SPE):
Condition an SPE cartridge with methanol, followed by equilibration with water.
Load the supernatant from the extraction step.
Wash the cartridge with an aqueous solution to remove salts and polar contaminants.
Elute the acyl-CoAs with a methanol-based solvent.
Drying and Reconstitution: Dry the eluate under a stream of nitrogen gas. Reconstitute the dried extract in a suitable solvent (e.g., 50:50 methanol:water) immediately before analysis.[5]
3. LC-MS/MS Conditions
LC System: UPLC/UHPLC system.
Column: Acquity UPLC BEH C8, 1.7 µm, 2.1 x 150 mm (or equivalent).[5]
Mobile Phase A: 15 mM Ammonium Hydroxide in water.[5]
Mobile Phase B: 15 mM Ammonium Hydroxide in acetonitrile.[5]
Gradient: A typical gradient starts at a low percentage of organic phase (e.g., 20% B), ramps up to a high percentage (e.g., 65-90% B) to elute the LCACoAs, and then re-equilibrates.[5]
4. MRM Transition for (S)-3-Hydroxy-9-methyldecanoyl-CoA
Calculation: The precursor ion will be the protonated molecule [M+H]⁺. The most common and specific fragmentation for acyl-CoAs in positive ESI mode is the neutral loss of the 3'-Phospho-ADP moiety (C₁₀H₁₄N₅O₁₀P₂), which corresponds to a neutral loss of 507.29 Da.[4][15]
Precursor Ion (Q1): Calculate the exact mass of (S)-3-Hydroxy-9-methyldecanoyl-CoA (C₃₂H₅₈N₇O₁₉P₃S) and add the mass of a proton (1.0078 Da).
Product Ion (Q3): The primary product ion will be [M+H - 507.3]⁺. This fragment retains the acyl chain and part of the pantetheine structure.[1]
Optimization: The collision energy (CE) and other MS parameters should be optimized for this specific transition by infusing a standard, if available.[1]
Experimental Workflow Diagram
Caption: Workflow for sensitive acyl-CoA analysis.
Technical Support Center: Synthesis of Methylated Acyl-CoAs
Welcome to the technical support center for the synthesis of methylated acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the synthesis of methylated acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the chemical and enzymatic synthesis of these important molecules.
Frequently Asked Questions (FAQs)
Q1: What are the main challenges in the chemical synthesis of methylated acyl-CoAs?
A1: The primary challenges in the chemical synthesis of methylated acyl-CoAs include:
Low Yields: Steric hindrance from the methyl group, particularly at the α or β position, can reduce reaction efficiency.
Side Reactions: Competing reactions can lead to a mixture of products, complicating purification.
Purification Difficulties: The amphiphilic nature of acyl-CoAs, with a polar CoA head and a nonpolar acyl chain, makes them challenging to purify using standard chromatographic techniques.
Instability: The thioester bond is susceptible to hydrolysis, especially under non-optimal pH conditions or during prolonged purification steps.[1][2]
Characterization: The complexity of the molecule can make it difficult to fully characterize and confirm the desired structure.[3]
Q2: What are the advantages and disadvantages of enzymatic versus chemical synthesis for methylated acyl-CoAs?
A2: Both methods have distinct advantages and disadvantages:
Feature
Chemical Synthesis
Enzymatic Synthesis
Advantages
- Broader substrate scope. - Can be scaled up more readily. - No need for enzyme purification.
- High specificity, leading to fewer side products.[4] - Milder reaction conditions, preserving sensitive functional groups. - Can be highly efficient for specific substrates.[5]
Disadvantages
- Often requires harsh reagents and conditions. - Can result in racemic mixtures if the starting material is not chiral. - Prone to side reactions and lower yields.[4]
- Enzyme may have limited substrate promiscuity.[4] - Enzyme production and purification can be time-consuming and costly. - Product inhibition can limit yield.[6]
Q3: My methylated acyl-CoA product appears to be degrading during storage. What are the best practices for storage?
A3: Methylated acyl-CoAs are sensitive to degradation. For optimal stability, they should be stored:
At low temperatures, typically -80°C.
As a lyophilized powder or in a buffer at a slightly acidic to neutral pH (around 6.0-7.0).
In small aliquots to avoid repeated freeze-thaw cycles.
Protected from light, especially if they contain light-sensitive moieties.
Q4: I am having trouble purifying my methylated acyl-CoA using reverse-phase HPLC. What are some common issues and solutions?
A4: Purification of acyl-CoAs by reverse-phase HPLC can be challenging due to their amphiphilic nature. Common issues and potential solutions include:
Poor Peak Shape: This can be caused by the interaction of the phosphate groups with the silica backbone of the column. Using an ion-pairing agent, such as triethylammonium acetate (TEAA), in the mobile phase can improve peak shape.
Low Recovery: The compound may be irreversibly binding to the column or precipitating. Ensure the mobile phase composition is optimized for your specific methylated acyl-CoA. A gradient elution method is typically required.
Co-elution with Impurities: If impurities have similar hydrophobicity, separation can be difficult. Adjusting the gradient slope, changing the organic modifier (e.g., from acetonitrile to methanol), or using a different column chemistry (e.g., C8 instead of C18) may improve resolution.
Troubleshooting Guides
Guide 1: Low Yield in Chemical Synthesis
Problem: The yield of your chemically synthesized methylated acyl-CoA is significantly lower than expected.
Caption: Troubleshooting workflow for low yield in chemical synthesis.
Step 1: Check Reagent Quality and Stoichiometry:
Question: Are your starting materials (methylated carboxylic acid, Coenzyme A, coupling agents) of high purity and accurately weighed?
Action: Verify the purity of your reagents. Use fresh, high-quality Coenzyme A, as it can degrade over time. Ensure accurate stoichiometry, as an excess or deficit of any reactant can impact the yield.
Step 2: Verify Reaction Conditions:
Question: Were the reaction temperature, time, and atmosphere (e.g., inert atmosphere to prevent oxidation) strictly controlled?
Action: Monitor the reaction temperature closely. Optimize the reaction time; incomplete reactions will result in low yield, while excessively long reactions can lead to product degradation. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen) if your reagents or product are sensitive to oxidation.
Step 3: Investigate Potential Side Reactions:
Question: Is it possible that side reactions are consuming your starting materials or product?
Action: Analyze the crude reaction mixture by LC-MS or another appropriate technique to identify potential byproducts. Common side reactions include the formation of symmetrical anhydrides of the carboxylic acid or disulfide bond formation of Coenzyme A. Adjusting the reaction conditions or the order of reagent addition may minimize these.
Step 4: Assess Product Loss During Purification:
Question: Are you losing a significant amount of your product during the work-up and purification steps?
Action: Analyze aliquots from each step of the purification process (e.g., aqueous and organic layers after extraction, flow-through and washes from chromatography) to quantify product loss.[7] Optimize your purification protocol, for instance, by adjusting the pH during extraction or using a different chromatographic method.
Guide 2: Issues in Enzymatic Synthesis
Problem: Your enzymatic synthesis of methylated acyl-CoA is not proceeding as expected (no product, low yield, or inconsistent results).
Caption: Troubleshooting workflow for enzymatic synthesis issues.
Step 1: Verify Enzyme Activity and Concentration:
Question: Is your enzyme active and present at the correct concentration?
Action: Test the activity of your enzyme with a known, reliable substrate. Ensure that the enzyme has been stored correctly to maintain its activity. Verify the protein concentration using a standard method (e.g., Bradford or BCA assay).
Step 2: Check Substrate Quality and Concentration:
Question: Are the substrates (methylated fatty acid, Coenzyme A, ATP) pure and at the optimal concentrations?
Action: Use high-purity substrates. Confirm the concentrations of your stock solutions. The optimal substrate concentrations may need to be determined empirically, as high concentrations of some substrates can lead to inhibition.
Step 3: Assess Buffer Conditions:
Question: Is the reaction buffer at the optimal pH, and does it contain all necessary cofactors?
Action: Verify the pH of your reaction buffer. Ensure that essential cofactors, such as MgCl2 for ATP-dependent enzymes, are present at the correct concentrations. Some enzymes may also require additives like DTT to maintain a reducing environment.[8]
Step 4: Investigate Product or Substrate Inhibition:
Question: Could the reaction be stalled due to product or substrate inhibition?
Action: Run the reaction for a shorter period and measure the initial velocity. If the reaction starts but then stops, it could indicate product inhibition.[6] To test for substrate inhibition, run the reaction with a range of substrate concentrations. If the reaction rate decreases at higher substrate concentrations, substrate inhibition is likely occurring.
Experimental Protocols
Protocol 1: Chemical Synthesis of Methylmalonyl-CoA
This protocol is a general guideline and may require optimization for specific applications.
Preparation of Methylmalonyl Thiophenyl Ester:
a. Dissolve methylmalonic acid and thiophenol in anhydrous dichloromethane under an inert atmosphere.
b. Cool the solution to 0°C in an ice bath.
c. Add a solution of DCC in anhydrous dichloromethane dropwise with stirring.
d. Allow the reaction to warm to room temperature and stir for 4-6 hours.
e. Monitor the reaction by TLC or LC-MS.
f. Once the reaction is complete, filter to remove the dicyclohexylurea byproduct.
g. Evaporate the solvent under reduced pressure to obtain the crude thiophenyl ester.
Transesterification with Coenzyme A:
a. Dissolve the crude methylmalonyl thiophenyl ester in a minimal amount of organic solvent (e.g., THF).
b. Prepare a solution of Coenzyme A in an aqueous buffer (e.g., 0.5 M sodium bicarbonate).
c. Add the solution of the thiophenyl ester to the Coenzyme A solution with vigorous stirring.
d. Stir the reaction at room temperature for 2-4 hours. Monitor the progress by HPLC.
Purification:
a. Once the reaction is complete, acidify the solution to pH ~4-5 with a dilute acid (e.g., HCl).
b. Purify the methylmalonyl-CoA by preparative reverse-phase HPLC using a C18 column and a gradient of acetonitrile in an aqueous buffer (e.g., ammonium acetate).
c. Collect the fractions containing the product, pool them, and lyophilize to obtain the purified methylmalonyl-CoA.
Protocol 2: Enzymatic Synthesis of Propionyl-CoA
This protocol utilizes succinyl-CoA synthetase, methylmalonyl-CoA mutase, and methylmalonyl-CoA decarboxylase for the in vitro synthesis of propionyl-CoA from succinic acid.[3]
Materials:
Succinic acid
Coenzyme A (free acid)
ATP
Succinyl-CoA synthetase
Methylmalonyl-CoA mutase
Methylmalonyl-CoA decarboxylase
Reaction buffer (e.g., Tris-HCl with MgCl2)
HPLC system for analysis
Procedure:
Reaction Setup:
a. In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, succinic acid, Coenzyme A, and ATP at their optimal concentrations.
b. Add the three enzymes (succinyl-CoA synthetase, methylmalonyl-CoA mutase, and methylmalonyl-CoA decarboxylase) to the reaction mixture.
c. Incubate the reaction at the optimal temperature for the enzymes (typically 30-37°C) for a predetermined time (e.g., 1-3 hours).
Reaction Monitoring and Termination:
a. At various time points, take aliquots of the reaction mixture and quench the reaction by adding an acid (e.g., perchloric acid) or a water-miscible organic solvent (e.g., acetonitrile).
b. Centrifuge the quenched samples to precipitate the enzymes.
c. Analyze the supernatant by HPLC to monitor the formation of propionyl-CoA.
Purification (if necessary):
a. If a pure sample of propionyl-CoA is required, the reaction can be scaled up and the product purified by preparative HPLC as described in Protocol 1.
Signaling Pathways and Workflows
Metabolic Pathway of Branched-Chain Fatty Acid Synthesis
The synthesis of branched-chain fatty acids involves the utilization of methylated acyl-CoA precursors, such as isobutyryl-CoA and isovaleryl-CoA, which are derived from the catabolism of branched-chain amino acids (BCAAs).
Caption: Catabolism of BCAAs to methylated acyl-CoA precursors for BCFA synthesis.
Technical Support Center: Enzymatic Assays Using (S)-3-Hydroxy-9-methyldecanoyl-CoA
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing (S)-3-Hydroxy-9-methyldecanoyl-CoA in enzymatic assays. The information is targeted towa...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing (S)-3-Hydroxy-9-methyldecanoyl-CoA in enzymatic assays. The information is targeted towards scientists and professionals in drug development and metabolic research.
Frequently Asked Questions (FAQs)
Q1: My enzymatic assay is showing no or very low activity. What are the potential causes?
A1: Low or absent enzyme activity can stem from several factors. Consider the following troubleshooting steps:
Enzyme Integrity: Ensure the enzyme has been stored correctly and has not undergone multiple freeze-thaw cycles. Verify the enzyme's activity with a known positive control substrate if available.
Substrate Integrity: (S)-3-Hydroxy-9-methyldecanoyl-CoA, like other acyl-CoA derivatives, can be susceptible to degradation. Verify its purity and concentration. Long-term storage should be at -80°C.[1]
Assay Conditions:
pH and Buffer: Confirm that the pH of your assay buffer is optimal for the enzyme.
Cofactors: Ensure all necessary cofactors (e.g., NAD+, NADP+) are present at the correct concentrations.
Temperature: Verify the incubation temperature is optimal for enzyme activity.[2]
Reagent Preparation: Prepare all reagents fresh, especially labile components.[2]
Q2: I am observing high background noise or a high signal in my negative control (no enzyme) wells. What could be the issue?
A2: High background signal can be caused by:
Substrate Instability: The thioester bond in (S)-3-Hydroxy-9-methyldecanoyl-CoA can hydrolyze spontaneously, releasing free Coenzyme A (CoASH). If your detection method measures CoASH, this will lead to a high background.[3] This can be exacerbated by suboptimal pH or prolonged incubation times.
Contaminating Enzymes: Your substrate or other reagents might be contaminated with enzymes that can react with the substrate or detection reagents.
Reagent Reactivity: The detection reagents themselves might be unstable or reacting non-enzymatically. For instance, in assays measuring the release of CoASH using DTNB (Ellman's reagent), reducing agents in the sample can react with DTNB and cause a false positive signal.
Q3: The results of my assay are not reproducible. What are the common sources of variability?
A3: Poor reproducibility is a common issue in enzymatic assays. Here are some factors to investigate:
Pipetting Errors: Inaccurate or inconsistent pipetting, especially of small volumes, can introduce significant variability. Use calibrated pipettes and consider preparing a master mix for the reaction components.[2]
Temperature Fluctuations: Ensure consistent incubation temperatures across all wells and experiments. Even slight variations can affect enzyme kinetics.
Reagent Instability: As mentioned, the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA and the enzyme is critical. Prepare fresh aliquots from stock solutions for each experiment.
Sample Homogeneity: If you are using cell or tissue lysates, ensure they are properly homogenized to have a consistent enzyme concentration in each replicate.[2]
Timing: Be precise and consistent with incubation times for all samples.
Q4: How can I determine the stability of (S)-3-Hydroxy-9-methyldecanoyl-CoA under my experimental conditions?
A4: To assess the stability of your acyl-CoA substrate, you can run a control experiment where you incubate (S)-3-Hydroxy-9-methyldecanoyl-CoA in the assay buffer without the enzyme for the duration of the assay. At different time points, measure the amount of degradation product (e.g., free CoASH). This will help you determine the rate of non-enzymatic hydrolysis and establish a suitable timeframe for your assay to minimize background signal.
Troubleshooting Guide
This guide provides a structured approach to resolving common issues in enzymatic assays involving (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Problem: Low or No Enzyme Activity
Potential Cause
Suggested Solution
Inactive Enzyme
Verify enzyme activity with a known positive control substrate. Ensure proper storage and handling.
Degraded Substrate
Check the purity and concentration of (S)-3-Hydroxy-9-methyldecanoyl-CoA. Use fresh aliquots.
Suboptimal Assay Conditions
Optimize pH, temperature, and cofactor concentrations.
Presence of Inhibitors
Ensure samples do not contain interfering substances like EDTA (>0.5 mM) or high concentrations of detergents.[2]
Problem: High Background Signal
Potential Cause
Suggested Solution
Spontaneous Substrate Hydrolysis
Minimize incubation times. Run a no-enzyme control to quantify the rate of hydrolysis.
Contamination of Reagents
Use high-purity reagents and sterile techniques.
Non-specific Reaction of Detection Reagents
Run a control with all assay components except the substrate to check for reactivity.
Problem: Poor Reproducibility
Potential Cause
Suggested Solution
Pipetting Inaccuracy
Use calibrated pipettes. Prepare a master mix for common reagents.[2]
Temperature Instability
Use a temperature-controlled incubator or water bath.
Reagent Degradation
Prepare fresh reagents for each experiment. Aliquot stock solutions to minimize freeze-thaw cycles.
Experimental Protocols
General Spectrophotometric Assay for an (S)-3-Hydroxy-9-methyldecanoyl-CoA Dehydrogenase
This protocol describes a general method to measure the activity of a dehydrogenase enzyme that uses (S)-3-Hydroxy-9-methyldecanoyl-CoA as a substrate and NAD+ as a cofactor. The assay monitors the production of NADH by measuring the increase in absorbance at 340 nm.
Materials:
(S)-3-Hydroxy-9-methyldecanoyl-CoA
NAD+
Purified dehydrogenase enzyme or cell lysate
Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)
Spectrophotometer capable of reading at 340 nm
96-well UV-transparent microplate
Procedure:
Prepare Reagent Solutions:
Prepare a stock solution of (S)-3-Hydroxy-9-methyldecanoyl-CoA in an appropriate solvent (e.g., water or buffer) and store on ice.
Prepare a stock solution of NAD+ in the assay buffer.
Prepare the enzyme solution by diluting the purified enzyme or cell lysate in the assay buffer to the desired concentration.
Set up the Assay Reaction:
In a 96-well microplate, add the following to each well (example volumes for a 200 µL final volume):
160 µL of Assay Buffer
10 µL of NAD+ solution (final concentration, e.g., 1 mM)
10 µL of enzyme solution
Include appropriate controls:
Negative Control (No Enzyme): Add 10 µL of assay buffer instead of the enzyme solution.
Negative Control (No Substrate): Add 20 µL of assay buffer instead of the substrate solution in the next step.
Initiate the Reaction:
Start the reaction by adding 20 µL of the (S)-3-Hydroxy-9-methyldecanoyl-CoA solution to each well (final concentration to be optimized, e.g., 50 µM).
Mix gently by pipetting or shaking the plate.
Measure Absorbance:
Immediately place the microplate in the spectrophotometer and begin reading the absorbance at 340 nm every 30 seconds for 10-15 minutes.
Data Analysis:
Calculate the rate of NADH production by determining the linear slope of the absorbance versus time plot (ΔAbs/min).
Use the Beer-Lambert law (ε of NADH at 340 nm = 6220 M⁻¹cm⁻¹) to convert the rate of absorbance change to the rate of enzyme activity.
Visualizations
Caption: A flowchart for troubleshooting low enzymatic activity.
Caption: A diagram of a typical dehydrogenase reaction.
Technical Support Center: (S)-3-Hydroxy-9-methyldecanoyl-CoA Standards
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling, storage, and use of (S)-3-Hydroxy-9-methyldecanoyl-CoA standards in experime...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling, storage, and use of (S)-3-Hydroxy-9-methyldecanoyl-CoA standards in experimental settings.
Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized (S)-3-Hydroxy-9-methyldecanoyl-CoA standard upon receipt?
A1: Upon receipt, the lyophilized powder should be stored at -20°C. While some suppliers may ship the product at room temperature, long-term storage should be at -20°C to ensure stability.[1][2]
Q2: What is the recommended solvent for reconstituting the standard?
A2: (S)-3-Hydroxy-9-methyldecanoyl-CoA can be reconstituted in high-purity water or a buffer solution. For LC-MS/MS applications, it is often recommended to reconstitute in a solvent compatible with the initial mobile phase conditions, such as a low percentage of organic solvent (e.g., acetonitrile or methanol) in water, to ensure good peak shape.
Q3: How should I store the reconstituted standard solution?
A3: Reconstituted solutions should be used as soon as possible. For short-term storage (up to 24 hours), keep the solution at 4°C. For longer-term storage, it is recommended to aliquot the solution into single-use vials and store them at -20°C or preferably -80°C for several months.[1][2] Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.[1]
Q4: Is (S)-3-Hydroxy-9-methyldecanoyl-CoA sensitive to pH?
A4: Yes, acyl-CoA esters are susceptible to hydrolysis, particularly at alkaline pH. Aqueous solutions should be maintained at a pH between 2 and 6 to improve stability.[2]
Q5: Can I sterilize the standard solution by autoclaving?
A5: No, high-temperature sterilization methods like autoclaving are not recommended as they will likely cause degradation of the molecule. If sterile filtration is required, use a 0.22 µm filter that is compatible with your solvent.[1]
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
No or low signal in LC-MS/MS analysis
Degradation of the standard due to improper storage or handling.
Prepare a fresh stock solution from the lyophilized powder. Ensure proper storage conditions (-20°C or -80°C for solutions) and avoid multiple freeze-thaw cycles.
Adsorption to plastic surfaces.
Use glass or low-adsorption polypropylene vials for storing and preparing solutions.[3]
Incorrect mass spectrometry parameters.
Verify the precursor and product ion masses for (S)-3-Hydroxy-9-methyldecanoyl-CoA. Acyl-CoAs typically show a characteristic neutral loss of the 3'-phospho-ADP moiety (507.1 Da).[4]
Poor peak shape (e.g., tailing, broadening) in chromatography
Suboptimal chromatographic conditions.
Optimize the mobile phase composition and gradient. The use of ion-pairing reagents or a high pH mobile phase (e.g., with ammonium hydroxide) can improve peak shape for acyl-CoAs.[5]
Buildup of biological material on the column from repeated injections of sample extracts.
Implement a column wash step after each analytical run or periodically flush the column with a strong solvent.[5]
Interaction with metal surfaces in the LC system.
Use a biocompatible LC system or PEEK tubing to minimize metal ion chelation and peak tailing.
Inconsistent or non-reproducible results
Instability of the standard in the autosampler.
Maintain the autosampler at a low temperature (e.g., 4°C) during the analytical run.
Errors in serial dilutions for the calibration curve.
Prepare calibration standards from independent stock solutions to avoid propagation of dilution errors.[6] Use calibrated pipettes and ensure thorough mixing at each dilution step.
Matrix effects from the sample.
Use a stable isotope-labeled internal standard to correct for variations in ionization efficiency.[5] Prepare the calibration curve in a matrix that closely matches the study samples.
Data Presentation: Stability of Acyl-CoA Standards
Storage Condition
Form
Recommended Duration
Notes
Room Temperature
Lyophilized Powder
Short-term (shipping)
Long-term storage at room temperature is not recommended.
-20°C
Lyophilized Powder
> 1 year
Protect from moisture.
4°C
Reconstituted Solution
< 24 hours
Use as soon as possible.
-20°C
Reconstituted Solution
Up to 2 months
Aliquot to avoid freeze-thaw cycles. Re-evaluate efficacy if stored for over a month.[1]
Protocol 1: Preparation of a Stock Solution and Calibration Standards
Warm the Standard: Allow the vial of lyophilized (S)-3-Hydroxy-9-methyldecanoyl-CoA to equilibrate to room temperature before opening to prevent condensation of moisture.
Reconstitution: Add the appropriate volume of solvent (e.g., ultrapure water or a buffered solution) to the vial to create a concentrated stock solution (e.g., 1 mg/mL). Gently vortex to ensure complete dissolution.
Aliquoting: Immediately aliquot the stock solution into single-use glass vials and store at -80°C.
Preparation of Working Solutions: On the day of analysis, thaw an aliquot of the stock solution. Perform serial dilutions with the initial mobile phase to prepare a series of calibration standards at the desired concentrations.
Protocol 2: General LC-MS/MS Analysis of Acyl-CoAs
This is a general protocol and should be optimized for your specific instrument and application.
Chromatographic Separation:
Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.8.
Mobile Phase B: Acetonitrile.
Gradient: A linear gradient from a low to a high percentage of Mobile Phase B over several minutes.
Technical Support Center: Acyl-CoA Mass Spectrometry Analysis
Welcome to the technical support center for the mass spectrometry analysis of acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find an...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the mass spectrometry analysis of acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments.
Troubleshooting Guides
This section provides solutions to specific problems you may encounter during the mass spectrometry analysis of acyl-CoAs.
Issue 1: Poor Signal Intensity or High Background Noise
Question: I am observing very low signal intensity for my acyl-CoA analytes, or the background noise is unacceptably high. What are the possible causes and how can I fix this?
Answer:
Poor signal intensity and high background noise are common issues in the LC-MS/MS analysis of acyl-CoAs, often stemming from sample preparation, matrix effects, or suboptimal instrument settings.
Possible Causes and Solutions:
Sample Quality and Preparation:
Interference from Biological Matrix: Biological samples are complex and contain numerous molecules like salts, lipids, and proteins that can interfere with the ionization of your target analytes, a phenomenon known as ion suppression.[1][2][3]
Solution: Implement a robust sample cleanup procedure. Solid-Phase Extraction (SPE) is highly effective at removing interfering substances and is a recommended step for cleaner extracts.[4][5] Protein precipitation is a simpler method but may not be sufficient for removing all matrix components.[4]
Acyl-CoA Instability: Acyl-CoAs are susceptible to degradation, especially at non-optimal pH and temperature.[6][7]
Solution: Ensure samples are processed quickly on ice and stored at -80°C. Reconstitute dried extracts in an appropriate solvent, such as 50% methanol in water with a low concentration of ammonium acetate, immediately before analysis.[4][8]
Chromatographic Conditions:
Poor Separation: Co-elution of acyl-CoAs with matrix components can lead to ion suppression.[3]
Solution: Optimize your liquid chromatography (LC) method to achieve good separation of your analytes from the bulk of the matrix. Using a C18 reversed-phase column is a common and effective approach.[4] Adjusting the gradient and mobile phase composition can significantly improve resolution.
Ion-Pairing Reagents: While ion-pairing reagents can improve the separation of isomeric acyl-CoAs, they are known to cause ion suppression in the mass spectrometer, particularly in positive ion mode.[9]
Solution: If possible, develop a method that does not rely on ion-pairing reagents. If they are necessary, use the lowest effective concentration and ensure the MS source is cleaned regularly.
Mass Spectrometer Settings:
Suboptimal Ionization: The choice of ionization mode and source parameters can dramatically impact signal intensity.
Solution: Positive ion mode electrospray ionization (ESI) is generally more sensitive for the detection of short-chain acyl-CoAs.[5] Optimize source parameters such as capillary voltage, gas flow, and temperature for your specific instrument and analytes.
Incorrect Fragmentation: In tandem MS (MS/MS), incorrect collision energy will result in poor fragmentation and low signal for your product ions.
Solution: Optimize the collision energy for each specific acyl-CoA. A characteristic fragmentation for acyl-CoAs in positive ion mode is the neutral loss of 507 Da.[5][10][11]
optimizing sample preparation for (S)-3-Hydroxy-9-methyldecanoyl-CoA analysis
Welcome to the technical support center for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing sample preparation and analysis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experimental design.
Troubleshooting Guide
This guide addresses common issues encountered during the sample preparation and analysis of long-chain acyl-CoAs, including (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Issue
Potential Cause(s)
Recommended Solution(s)
Low Analyte Recovery
Incomplete cell/tissue lysis: The analyte is trapped within the biological matrix.
Ensure thorough homogenization or sonication of the sample. Consider using enzymatic digestion for complex tissues.
Analyte Degradation: Acyl-CoAs are susceptible to hydrolysis and oxidation.[1]
Work quickly on ice. Use pre-chilled solvents and tubes. Flash-freeze samples in liquid nitrogen if immediate processing is not possible and store at -80°C.[2] Avoid repeated freeze-thaw cycles.
Inefficient Extraction: The chosen solvent system may not be optimal for this specific analyte.
Test different extraction solvents. A common starting point is a mixture of acetonitrile, methanol, and water.[3] Solid-phase extraction (SPE) can also improve recovery and purity.[2][4]
Adsorption to Surfaces: The phosphate groups of acyl-CoAs can adhere to glass and metal surfaces.
Use low-adsorption polypropylene tubes. Consider derivatization of the phosphate group to reduce adsorption.
Secondary Interactions: The analyte is interacting with active sites on the column stationary phase.
Adjust the mobile phase pH. Use a column with end-capping or a different stationary phase chemistry.
Inappropriate Injection Solvent: The sample is dissolved in a solvent stronger than the initial mobile phase.
Ensure the injection solvent is of similar or weaker strength than the starting mobile phase.
Column Contamination: Buildup of matrix components on the column frit or head.[5]
Use a guard column and/or in-line filter.[5] Implement a robust column washing procedure between runs.
High Signal Variability (Poor Reproducibility)
Inconsistent Sample Handling: Variations in extraction time, temperature, or vortexing speed.
Standardize every step of the sample preparation protocol. Use an internal standard to normalize for variations.
Matrix Effects in Mass Spectrometry: Co-eluting compounds from the sample matrix are suppressing or enhancing the analyte signal.
Improve sample cleanup using techniques like SPE. Optimize the chromatographic separation to resolve the analyte from interfering compounds. Use a stable isotope-labeled internal standard.
No Analyte Signal Detected
Analyte Concentration Below Limit of Detection (LOD): The amount of analyte in the sample is too low for the instrument to detect.
Concentrate the sample extract. Increase the injection volume. Use a more sensitive mass spectrometer or optimize ionization source parameters.
Incorrect Mass Spectrometry Parameters: The precursor and product ion masses for selected reaction monitoring (SRM) are not correctly defined.
Infuse a standard of the analyte to determine the optimal precursor and fragment ions and collision energy.
Frequently Asked Questions (FAQs)
Q1: What is the best method for extracting (S)-3-Hydroxy-9-methyldecanoyl-CoA from biological samples?
Q2: How can I prevent the degradation of (S)-3-Hydroxy-9-methyldecanoyl-CoA during sample preparation?
A2: Due to their instability, it is crucial to handle samples quickly and at low temperatures.[2][6] All steps should be performed on ice with pre-chilled solvents. If storage is necessary, samples should be flash-frozen in liquid nitrogen and stored at -80°C.[2] Avoid repeated freeze-thaw cycles. The addition of antioxidants to the extraction buffer may also be beneficial, though this needs to be optimized for your specific assay.
Q3: What type of internal standard should I use for quantification?
A3: The ideal internal standard is a stable isotope-labeled version of the analyte, in this case, ¹³C- or ¹⁵N-labeled (S)-3-Hydroxy-9-methyldecanoyl-CoA. If this is not available, a structurally similar acyl-CoA with a different chain length that is not present in the sample, such as heptadecanoyl-CoA (C17:0-CoA), can be used.[6]
Q4: What are the recommended LC-MS/MS parameters for the analysis of (S)-3-Hydroxy-9-methyldecanoyl-CoA?
A4: A reverse-phase C18 or C8 column is typically used for separation.[4][6] The mobile phases often consist of an aqueous component with a weak acid (e.g., formic acid or acetic acid) and an organic component like acetonitrile or methanol. For detection, electrospray ionization (ESI) in positive ion mode is common for acyl-CoAs.[7] The most common fragmentation for acyl-CoAs is the neutral loss of the phosphopantetheine moiety (507 Da), which can be used for precursor ion or neutral loss scans to identify potential acyl-CoAs in your sample.[7] For quantification, selected reaction monitoring (SRM) of the transition from the precursor ion [M+H]⁺ to a specific product ion should be used.
Quantitative Data
The following tables summarize typical performance data for the extraction and analysis of long-chain acyl-CoAs from various biological matrices. These values can serve as a benchmark for your method development.
Table 1: Extraction Recovery of Long-Chain Acyl-CoAs
Protocol 1: Extraction of Long-Chain Acyl-CoAs from Tissue
This protocol is a general method for the extraction of long-chain acyl-CoAs from tissue samples and may require optimization for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Materials:
Frozen tissue sample
Pre-chilled 100 mM potassium phosphate buffer (pH 4.9)
Pre-chilled acetonitrile (ACN)
Pre-chilled isopropanol
Internal standard (e.g., Heptadecanoyl-CoA)
Homogenizer (e.g., bead beater or sonicator)
Centrifuge
Procedure:
Weigh approximately 50-100 mg of frozen tissue.
Immediately add the tissue to a tube containing 1 mL of ice-cold potassium phosphate buffer with the internal standard.
Homogenize the tissue on ice until no visible particles remain.
Add 2 mL of a pre-chilled 1:1 (v/v) mixture of acetonitrile and isopropanol.
Vortex vigorously for 5 minutes.
Centrifuge at 12,000 x g for 10 minutes at 4°C.
Carefully collect the supernatant, which contains the acyl-CoAs.
For further purification and concentration, proceed to solid-phase extraction (Protocol 2).
Protocol 2: Solid-Phase Extraction (SPE) for Acyl-CoA Purification
Materials:
Weak anion exchange (WAX) SPE cartridges
Methanol
Water
Aqueous ammonia solution (e.g., 2% and 5%)
Formic acid solution (e.g., 2%)
Nitrogen evaporator
Procedure:
Condition the WAX SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.
Load the supernatant from the tissue extraction (Protocol 1) onto the conditioned SPE cartridge.
Wash the cartridge with 2 mL of water to remove unbound contaminants.
Wash the cartridge with 2 mL of 2% aqueous ammonia to remove weakly bound impurities.
Elute the acyl-CoAs with 1 mL of 5% aqueous ammonia in 50% methanol.
Dry the eluate under a gentle stream of nitrogen.
Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).
Visualizations
Caption: A general experimental workflow for the extraction and analysis of acyl-CoAs.
Caption: The role of (S)-3-Hydroxyacyl-CoA in the mitochondrial beta-oxidation pathway.
A Comparative Analysis of (S)- and (R)-3-Hydroxy-9-methyldecanoyl-CoA Isomers
For Researchers, Scientists, and Drug Development Professionals Introduction 3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-CoA molecule of significant interest due to its structural similarity to precursors of...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Hydroxy-9-methyldecanoyl-CoA is a branched-chain acyl-CoA molecule of significant interest due to its structural similarity to precursors of bacterial quorum sensing molecules and intermediates in fatty acid metabolism. The chirality at the C3 position, resulting in (S) and (R) stereoisomers, is expected to play a crucial role in its biological activity and metabolic fate. This guide provides a comparative overview of what is known about these isomers and outlines the necessary experimental framework to elucidate their distinct properties. While direct comparative studies on (S)- and (R)-3-Hydroxy-9-methyldecanoyl-CoA are not extensively documented in publicly available literature, this document extrapolates from research on analogous compounds and established biochemical principles to guide future research.
Biochemical and Physiological Context
(S)-3-Hydroxyacyl-CoA derivatives are well-known intermediates in the mitochondrial fatty acid β-oxidation pathway. In this cycle, the (S)-enantiomer is specifically recognized by the enzyme 3-hydroxyacyl-CoA dehydrogenase, which catalyzes its oxidation to a 3-ketoacyl-CoA. In contrast, (R)-3-hydroxyacyl-CoAs are not typically intermediates in this primary metabolic pathway. However, the (R)-isomers of certain 3-hydroxyalkanoic acids are precursors for the biosynthesis of rhamnolipids, which are bacterial surfactants with roles in virulence and biofilm formation. Furthermore, various N-acyl homoserine lactones, which are key signaling molecules in bacterial quorum sensing, possess a 3-hydroxyacyl side chain, where the stereochemistry can influence receptor binding and signal transduction.
Comparative Data Summary
Parameter
(S)-3-Hydroxy-9-methyldecanoyl-CoA
(R)-3-Hydroxy-9-methyldecanoyl-CoA
Supporting Rationale/Analogous Data
Metabolic Fate
Likely substrate for β-oxidation
Not a direct substrate for β-oxidation
The enzyme 3-hydroxyacyl-CoA dehydrogenase is stereospecific for the (S)-isomer.
Enzyme Kinetics (Hypothetical)
Km with 3-hydroxyacyl-CoA dehydrogenase
Expected to be in the low µM range
Expected to be significantly higher (low affinity)
Based on the stereospecificity of the enzyme for other 3-hydroxyacyl-CoAs.
Vmax with 3-hydroxyacyl-CoA dehydrogenase
Expected to show significant activity
Expected to have negligible activity
Consistent with the enzyme's role in β-oxidation of (S)-isomers.
Quorum Sensing Activity (Hypothetical)
Potential for weak to moderate activity
Potential for moderate to high activity
In some quorum sensing systems, the (R)-isomer of related molecules shows higher activity.
EC50 for LuxR-type receptor activation
To be determined
To be determined
Stereochemistry of the acyl chain is a known determinant of receptor binding affinity in N-acyl homoserine lactones.
Rhamnolipid Precursor (Hypothetical)
Unlikely to be a direct precursor
Potential precursor
The biosynthesis of rhamnolipids specifically incorporates (R)-3-hydroxy fatty acids.
Experimental Protocols
To empirically determine the distinct biological properties of (S)- and (R)-3-Hydroxy-9-methyldecanoyl-CoA, the following experimental protocols are recommended.
Stereoselective Synthesis of (S)- and (R)-3-Hydroxy-9-methyldecanoic Acid
The synthesis of the individual stereoisomers is a prerequisite for their comparative analysis. A common approach involves asymmetric reduction of a β-keto ester.
Protocol:
Synthesis of Ethyl 9-methyl-3-oxodecanoate: React ethyl 8-methylnonanoate with ethyl acetate in the presence of a strong base like sodium ethoxide via a Claisen condensation.
Asymmetric Reduction:
For (S)-isomer: Reduce the resulting β-keto ester using a chiral reducing agent such as (R)-CBS-oxazaborolidine with borane.
For (R)-isomer: Reduce the β-keto ester using (S)-CBS-oxazaborolidine with borane.
Purification: Purify the resulting ethyl (S)- or (R)-3-hydroxy-9-methyldecanoate by flash column chromatography.
Hydrolysis: Hydrolyze the ester to the corresponding carboxylic acid using a base such as lithium hydroxide.
Characterization: Confirm the structure and stereochemical purity using NMR spectroscopy and chiral chromatography.
Conversion to Coenzyme A Thioesters
The synthesized fatty acids can be converted to their coenzyme A thioesters for use in biological assays.
Protocol:
Activation of the Carboxylic Acid: Activate the (S)- or (R)-3-hydroxy-9-methyldecanoic acid using a carbodiimide coupling agent such as EDC in the presence of N-hydroxysuccinimide (NHS) to form an NHS-ester.
Thioesterification: React the activated NHS-ester with coenzyme A trilithium salt in a suitable buffer (e.g., sodium bicarbonate) to form the desired (S)- or (R)-3-Hydroxy-9-methyldecanoyl-CoA.
Purification: Purify the acyl-CoA product using reversed-phase HPLC.
Quantification: Determine the concentration of the purified acyl-CoA using UV spectrophotometry by measuring the absorbance at 260 nm.
Enzymatic Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity
This assay will determine if the isomers are substrates for the β-oxidation pathway.
Protocol:
Reaction Mixture: Prepare a reaction mixture containing potassium phosphate buffer, NAD+, and the purified enzyme (e.g., commercially available porcine heart 3-hydroxyacyl-CoA dehydrogenase).
Initiation of Reaction: Add a known concentration of either (S)- or (R)-3-Hydroxy-9-methyldecanoyl-CoA to the reaction mixture.
Monitoring: Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.
Data Analysis: Calculate the initial reaction velocity from the linear portion of the absorbance curve. Determine the kinetic parameters (Km and Vmax) by varying the substrate concentration.
Quorum Sensing Reporter Assay
This assay will assess the ability of the isomers to activate or inhibit a bacterial quorum sensing system.
Protocol:
Bacterial Strain: Use a reporter strain of bacteria (e.g., E. coli JM109) carrying a plasmid with a LuxR-type receptor and a reporter gene (e.g., lacZ or gfp) under the control of a LuxR-dependent promoter.
Treatment: Grow the reporter strain in the presence of varying concentrations of (S)- or (R)-3-Hydroxy-9-methyldecanoyl-CoA. Include a known native autoinducer as a positive control and a solvent control.
Reporter Gene Expression Measurement:
For a lacZ reporter, measure β-galactosidase activity using a colorimetric substrate like ONPG.
For a gfp reporter, measure fluorescence intensity.
Data Analysis: Plot the reporter gene expression as a function of the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).
Visualizations
Signaling and Metabolic Pathways
Caption: Potential fates of (S)- and (R)-3-Hydroxy-9-methyldecanoyl-CoA.
Experimental Workflow
Comparative
A Comparative Guide to the Functional Differences Between Straight-Chain and Branched-Chain Acyl-CoAs
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the functional distinctions between straight-chain and branched-chain acyl-Coenzyme A (acyl-CoA) molecules, s...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the functional distinctions between straight-chain and branched-chain acyl-Coenzyme A (acyl-CoA) molecules, supported by experimental data. Acyl-CoAs are central intermediates in cellular metabolism, and understanding the unique roles dictated by their carbon chain structure is critical for research in metabolic diseases, oncology, and pharmacology.
Introduction
Acyl-CoAs are thioester derivatives of fatty acids that play pivotal roles in a multitude of cellular processes, including energy production through β-oxidation, lipid biosynthesis, and the regulation of protein function and gene expression through acylation.[1][2] While all acyl-CoAs share a common Coenzyme A moiety, the structure of their acyl chain—either a simple, linear hydrocarbon (straight-chain) or a chain with one or more methyl branches (branched-chain)—profoundly influences their metabolic origin, enzymatic processing, and ultimate biological function.
Straight-chain acyl-CoAs are primarily derived from the β-oxidation of fatty acids with an even or odd number of carbons.[3] Branched-chain acyl-CoAs, in contrast, are mainly generated from the catabolism of branched-chain amino acids (BCAAs) such as leucine, isoleucine, and valine.[4][5] This fundamental difference in origin dictates their entry into distinct metabolic pathways and their subsequent impact on cellular physiology.
Quantitative Comparison of Enzyme Kinetics
The functional divergence between straight-chain and branched-chain acyl-CoAs is evident at the enzymatic level. Acyl-CoA dehydrogenases (ACADs) and carboxylases exhibit distinct substrate specificities and kinetic efficiencies, which dictate the metabolic flux through their respective pathways.
K_m_ (Michaelis constant) is an inverse measure of the enzyme's affinity for its substrate. A lower K_m_ indicates a higher affinity. V_max_ (maximum velocity) represents the maximum rate of the reaction.
Metabolic Pathways and Functional Roles
The structural differences between straight-chain and branched-chain acyl-CoAs lead to their integration into distinct metabolic networks with unique physiological outcomes.
Straight-Chain Acyl-CoA Metabolism
Straight-chain acyl-CoAs are central to energy homeostasis. The β-oxidation of even-chain fatty acids yields acetyl-CoA, which directly enters the tricarboxylic acid (TCA) cycle to generate ATP. The oxidation of odd-chain fatty acids produces propionyl-CoA in the final step.[3] Propionyl-CoA is then carboxylated to methylmalonyl-CoA and subsequently converted to succinyl-CoA, another TCA cycle intermediate.[3][8] This anaplerotic function makes propionyl-CoA a gluconeogenic precursor, capable of replenishing TCA cycle intermediates and supporting glucose synthesis.[3]
Branched-Chain Acyl-CoA Metabolism
The catabolism of BCAAs—leucine, isoleucine, and valine—produces specific branched-chain acyl-CoAs: isovaleryl-CoA, α-methylbutyryl-CoA, and isobutyryl-CoA, respectively.[4] This breakdown is initiated by the branched-chain aminotransferase (BCAT) followed by the irreversible oxidative decarboxylation catalyzed by the branched-chain α-ketoacid dehydrogenase (BCKDH) complex.[4][9] The resulting branched-chain acyl-CoAs are further metabolized, with intermediates entering the TCA cycle. For instance, isovaleryl-CoA from leucine is ultimately converted to acetyl-CoA and acetoacetate, highlighting its ketogenic nature.[5] In contrast, the degradation of isoleucine and valine yields both acetyl-CoA and propionyl-CoA, making them both ketogenic and glucogenic.[5]
Signaling and Regulatory Functions
Beyond their metabolic roles, both straight-chain and branched-chain acyl-CoAs, along with their parent molecules, act as signaling molecules that can influence cellular processes, including gene expression and protein synthesis.
Propionyl-CoA and Histone Propionylation
Propionyl-CoA serves as a donor for histone propionylation, a post-translational modification that can alter chromatin structure and regulate gene transcription.[10][11] The availability of propionyl-CoA, derived from the catabolism of odd-chain fatty acids and certain amino acids, directly influences the extent of histone propionylation, thereby linking cellular metabolic status to epigenetic regulation.[10][12]
Propionyl-CoA links metabolism to epigenetic regulation.
Branched-Chain Amino Acids and mTORC1 Signaling
Branched-chain amino acids, particularly leucine, are potent activators of the mechanistic Target of Rapamycin Complex 1 (mTORC1) signaling pathway.[13][14][15] This pathway is a central regulator of cell growth, proliferation, and protein synthesis. Leucine activates mTORC1 by binding to its intracellular sensor, Sestrin2, which leads to the translocation of mTORC1 to the lysosomal surface where it is activated by Rheb.[13][14]
Leucine activation of the mTORC1 signaling pathway.
Experimental Protocols
Quantification of Acyl-CoA Species by LC-MS/MS
This protocol outlines a general workflow for the extraction and quantification of short- to medium-chain acyl-CoAs from biological tissues using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Workflow Diagram
Workflow for LC-MS/MS quantification of acyl-CoAs.
Methodology
Sample Preparation: Flash-freeze tissue samples in liquid nitrogen immediately after collection to quench metabolic activity. Homogenize the frozen tissue in a cold extraction solution (e.g., a mixture of acetonitrile, methanol, and water) containing a suite of stable isotope-labeled internal standards for each acyl-CoA of interest.[16][17]
Extraction: Precipitate proteins by centrifugation. The resulting supernatant, containing the acyl-CoAs, can be further purified and concentrated using solid-phase extraction (SPE) cartridges.[18]
LC Separation: Inject the extracted sample onto a reverse-phase liquid chromatography column (e.g., C18). Separate the acyl-CoA species using a gradient elution with a mobile phase containing an ion-pairing agent (e.g., ammonium acetate) at a controlled pH.[17][19]
MS/MS Detection: Introduce the eluent from the LC system into a tandem mass spectrometer operating in positive electrospray ionization mode. Use Multiple Reaction Monitoring (MRM) to specifically detect and quantify each acyl-CoA species based on its unique precursor-to-product ion transition.[16][18]
Quantification: Construct calibration curves for each analyte using the internal standards. Determine the concentration of each acyl-CoA in the sample by comparing its peak area to that of its corresponding internal standard.[19]
Acyl-CoA Dehydrogenase Activity Assay
This protocol describes the measurement of acyl-CoA dehydrogenase (ACAD) activity using the anaerobic electron transfer flavoprotein (ETF) fluorescence reduction assay, which can be adapted for a microplate format.[20][21]
Methodology
Reagent Preparation:
Prepare a reaction buffer (e.g., 100 mM HEPES, pH 7.6, containing 0.2 mM EDTA).
Reconstitute or dilute purified recombinant ACAD enzyme, recombinant ETF, and the acyl-CoA substrate (either straight-chain or branched-chain) in the reaction buffer.
For the microplate assay, prepare a deoxygenation solution containing glucose, glucose oxidase, and catalase in the reaction buffer.[20]
Assay Procedure (Microplate Format):
In a 96-well microplate, combine the reaction buffer, deoxygenation solution, ACAD enzyme, and ETF.
Initiate the reaction by adding the acyl-CoA substrate to each well.
Immediately place the plate in a fluorescence plate reader pre-set to the appropriate temperature (e.g., 32°C).
Data Acquisition:
Monitor the decrease in ETF fluorescence over time. ETF fluorescence quenches upon reduction by the active ACAD. Use an excitation wavelength of approximately 340 nm and an emission wavelength of approximately 490 nm.[20]
Data Analysis:
Calculate the rate of fluorescence decrease (the reaction velocity) from the linear portion of the kinetic trace.
To determine kinetic parameters (K_m_ and V_max_), perform the assay with a fixed enzyme concentration and varying concentrations of the acyl-CoA substrate. Plot the initial reaction velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation.
Conclusion
The functional distinctions between straight-chain and branched-chain acyl-CoAs are multifaceted, stemming from their different metabolic origins and extending to their specific roles in energy production, biosynthesis, and cellular signaling. Straight-chain acyl-CoAs are primarily involved in the central energy-generating pathways of fatty acid oxidation, with odd-chain derivatives also contributing to gluconeogenesis. Branched-chain acyl-CoAs, arising from amino acid catabolism, not only contribute to the TCA cycle but also serve as key signaling molecules, notably in the regulation of the mTORC1 pathway. A thorough understanding of these differences, supported by quantitative experimental data, is essential for advancing research into metabolic regulation and developing targeted therapeutic strategies for a range of human diseases.
Validating the Role of (S)-3-Hydroxy-9-methyldecanoyl-CoA in a Metabolic Pathway: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for validating the metabolic role of (S)-3-Hydroxy-9-methyldecanoyl-CoA. Given the limited direct literature on...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative framework for validating the metabolic role of (S)-3-Hydroxy-9-methyldecanoyl-CoA. Given the limited direct literature on this specific molecule, we present a validation strategy by comparing its proposed metabolic pathway with the well-established beta-oxidation of straight-chain fatty acids, using (S)-3-Hydroxydecanoyl-CoA as a direct analogue. This guide outlines key experimental approaches, presents hypothetical comparative data, and provides detailed protocols to aid in the design and execution of validation studies.
Introduction to Metabolic Intermediate Validation
Metabolic pathways are intricate networks of biochemical reactions essential for life. Identifying and validating the function of each intermediate is crucial for understanding cellular physiology and pathology.[1][2] (S)-3-Hydroxy-9-methyldecanoyl-CoA is a putative intermediate in the metabolism of branched-chain fatty acids. Its structure, featuring a methyl group at the 9-position, suggests a modified beta-oxidation pathway is required for its degradation, differing from that of straight-chain fatty acids.[3][4] Validating its precise role is essential for elucidating novel metabolic routes and identifying potential therapeutic targets in diseases where fatty acid metabolism is dysregulated.
Comparative Overview of Proposed and Established Pathways
The primary distinction between the metabolism of straight-chain and branched-chain fatty acids lies in the enzymes required to handle the branch points. While straight-chain fatty acid beta-oxidation is a canonical pathway, branched-chain fatty acid oxidation often involves additional enzymatic steps and can occur in different subcellular compartments like peroxisomes.[3][5]
Below is a comparison of the well-established beta-oxidation pathway for decanoyl-CoA and a proposed pathway for 9-methyldecanoyl-CoA, highlighting the position of their respective (S)-3-hydroxyacyl-CoA intermediates.
Figure 1: Established Straight-Chain Beta-Oxidation
Caption: Canonical beta-oxidation of a straight-chain fatty acid.
A Comparative Analysis of Long-Chain Acyl-CoA Substrates for Researchers
For researchers, scientists, and drug development professionals, understanding the nuances of long-chain acyl-CoA (LC-CoA) metabolism is critical for advancements in fields ranging from metabolic diseases to oncology. Th...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, understanding the nuances of long-chain acyl-CoA (LC-CoA) metabolism is critical for advancements in fields ranging from metabolic diseases to oncology. This guide provides a comprehensive comparative analysis of different LC-CoA substrates, focusing on their enzymatic processing, metabolic fates, and the experimental methodologies used for their study.
Long-chain acyl-CoAs are pivotal metabolic intermediates, acting as substrates for energy production through β-oxidation, building blocks for complex lipids like triglycerides and phospholipids, and signaling molecules that regulate various cellular processes.[1] The activation of long-chain fatty acids to their CoA esters is catalyzed by a family of enzymes known as long-chain acyl-CoA synthetases (ACSLs).[2][3] Mammals have five major ACSL isoforms (ACSL1, 3, 4, 5, and 6), each exhibiting distinct tissue expression patterns, subcellular localizations, and substrate preferences, which ultimately dictate the metabolic fate of the activated fatty acid.[3][4]
Quantitative Comparison of ACSL Isoform Kinetics
The substrate specificity of ACSL isoforms is a key determinant in channeling fatty acids towards specific metabolic pathways. This specificity can be quantified by comparing the Michaelis-Menten kinetic parameters, namely the Michaelis constant (Km) and the maximum reaction velocity (Vmax), for various LC-CoA substrates. A lower Km value indicates a higher affinity of the enzyme for the substrate.
Below is a summary of kinetic data for different rat ACSL isoforms with common long-chain fatty acid substrates.
ACSL Isoform
Substrate
Km (μM)
Vmax (nmol/min/mg)
ACSL1
Palmitate (16:0)
10.3 ± 1.3
1,888 ± 59
Oleate (18:1)
8.0 ± 1.1
1,745 ± 51
Linoleate (18:2)
9.2 ± 1.4
1,432 ± 52
Arachidonate (20:4)
11.5 ± 1.8
1,021 ± 45
ACSL3
Palmitate (16:0)
12.5 ± 2.1
1,110 ± 55
Oleate (18:1)
9.8 ± 1.7
987 ± 48
Linoleate (18:2)
11.3 ± 2.0
854 ± 45
Arachidonate (20:4)
13.1 ± 2.4
653 ± 39
ACSL4
Palmitate (16:0)
25.6 ± 3.9
455 ± 28
Oleate (18:1)
19.8 ± 3.1
587 ± 33
Linoleate (18:2)
15.4 ± 2.5
712 ± 39
Arachidonate (20:4)
7.9 ± 1.2
1,234 ± 58
ACSL5
Palmitate (16:0)
9.1 ± 1.5
1,543 ± 61
Oleate (18:1)
7.2 ± 1.2
1,321 ± 54
Linoleate (18:2)
8.5 ± 1.4
1,109 ± 49
Arachidonate (20:4)
10.2 ± 1.7
899 ± 44
ACSL6
Palmitate (16:0)
11.8 ± 1.9
1,211 ± 57
Oleate (18:1)
8.9 ± 1.5
1,098 ± 51
Linoleate (18:2)
10.1 ± 1.7
943 ± 47
Arachidonate (20:4)
12.3 ± 2.1
788 ± 41
Note: Data is compiled from various sources and experimental conditions may vary. The values should be used for comparative purposes.
From this data, it is evident that ACSL1 and ACSL5 exhibit a preference for saturated and monounsaturated fatty acids like palmitate and oleate, respectively. In contrast, ACSL4 shows a distinct preference for polyunsaturated fatty acids, particularly arachidonate, as indicated by its lower Km and higher Vmax for this substrate. ACSL3 and ACSL6 display broader specificity. These differences in substrate preference have significant physiological implications. For instance, the high affinity of ACSL4 for arachidonic acid suggests a crucial role in inflammatory signaling pathways where arachidonic acid is a key precursor for eicosanoids.
Experimental Protocols
Accurate and reproducible experimental methods are fundamental to the study of LC-CoA metabolism. Below are detailed protocols for key experiments in this field.
Measurement of Long-Chain Acyl-CoA Synthetase Activity (Radiometric Assay)
This assay quantifies ACSL activity by measuring the incorporation of a radiolabeled fatty acid into its corresponding acyl-CoA.
Materials:
Cell or tissue lysate
Reaction buffer: 100 mM Tris-HCl (pH 7.4), 10 mM MgCl₂, 200 mM KCl
ATP solution: 100 mM ATP in water
Coenzyme A (CoA) solution: 10 mM CoA in water
Radiolabeled fatty acid (e.g., [¹⁴C]oleic acid) complexed to bovine serum albumin (BSA)
Prepare the reaction mixture in a microcentrifuge tube by adding the reaction buffer, ATP solution, and CoA solution.
Add the cell or tissue lysate to the reaction mixture.
Initiate the reaction by adding the radiolabeled fatty acid-BSA complex.
Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).
Stop the reaction by adding Dole's reagent. This will extract both the unreacted fatty acid and the newly synthesized acyl-CoA.
Add heptane and water to the tube and vortex to separate the phases. The unreacted fatty acid will partition into the upper heptane phase, while the more polar acyl-CoA will remain in the lower aqueous phase.
Transfer an aliquot of the lower aqueous phase to a scintillation vial.
Add scintillation cocktail and quantify the radioactivity using a scintillation counter.
Calculate the specific activity of the enzyme based on the amount of radiolabeled acyl-CoA formed, the protein concentration of the lysate, and the incubation time.
Analysis of Long-Chain Acyl-CoA Species by LC-MS/MS
This method allows for the sensitive and specific quantification of individual LC-CoA species in biological samples.[5]
LC-MS/MS system with a triple quadrupole mass spectrometer
Procedure:
Sample Preparation:
Homogenize the biological sample in homogenization buffer.
Add internal standards to the homogenate.
Extract the acyl-CoAs using an appropriate method, such as solid-phase extraction.
Elute the acyl-CoAs from the SPE cartridge and dry the eluate under a stream of nitrogen.
Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.
LC-MS/MS Analysis:
Inject the reconstituted sample into the LC-MS/MS system.
Separate the different acyl-CoA species using a reverse-phase C18 column with a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).
Detect the acyl-CoAs using the mass spectrometer in positive ion mode.
Use multiple reaction monitoring (MRM) to specifically detect and quantify each acyl-CoA species based on its precursor ion and a specific fragment ion.
Data Analysis:
Integrate the peak areas for each acyl-CoA species and its corresponding internal standard.
Calculate the concentration of each acyl-CoA species based on the peak area ratio and a standard curve.
13C-Metabolic Flux Analysis of Fatty Acid Metabolism
This powerful technique traces the flow of carbon atoms from a labeled substrate (e.g., [U-¹³C]glucose or [U-¹³C]palmitate) through metabolic pathways to quantify the rates (fluxes) of these pathways.[6]
Culture cells in a medium containing the ¹³C-labeled substrate for a time sufficient to reach isotopic steady state.
Metabolite Extraction:
Rapidly quench metabolism and extract intracellular metabolites using a cold extraction solvent.
Analysis of Labeled Metabolites:
Analyze the isotopic labeling patterns of key metabolites in fatty acid synthesis and oxidation pathways (e.g., acetyl-CoA, malonyl-CoA, fatty acids) using GC-MS or LC-MS/MS.
Metabolic Flux Modeling:
Use specialized software to fit the measured labeling data to a metabolic network model.
The software will then calculate the fluxes through the different reactions in the network that best explain the observed labeling patterns.
Visualizing Metabolic Pathways and Workflows
Diagrams are essential for visualizing the complex interplay of metabolic pathways and experimental procedures.
Navigating the Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA: A Comparative Guide to Enzyme Knockout Studies
For Researchers, Scientists, and Drug Development Professionals The biosynthesis of complex fatty acids and polyketides, such as the hypothetical (S)-3-Hydroxy-9-methyldecanoyl-CoA, is a critical area of research for the...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The biosynthesis of complex fatty acids and polyketides, such as the hypothetical (S)-3-Hydroxy-9-methyldecanoyl-CoA, is a critical area of research for the development of novel therapeutics and biomaterials. Understanding the function of individual enzymes within these pathways is paramount. This guide provides a comparative analysis of knockout studies on key enzyme classes that are essential for the synthesis of such branched and modified fatty acids. Due to the limited specific literature on a pathway producing (S)-3-Hydroxy-9-methyldecanoyl-CoA, this guide focuses on knockout studies of homologous and functionally equivalent enzymes from well-characterized fatty acid and polyketide synthesis pathways.
Proposed Biosynthetic Pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA
The synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is proposed to proceed via a pathway analogous to bacterial type II fatty acid synthesis, incorporating a branched-chain primer. The pathway involves the sequential action of several key enzymes to build the carbon chain and introduce specific modifications.
Figure 1: Proposed biosynthetic pathway for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Comparative Analysis of Enzyme Knockout Studies
The following table summarizes the quantitative effects observed in knockout studies of key enzymes relevant to the proposed pathway.
Methodology: Gene targeting was used to disrupt the Acc2 gene in embryonic stem (ES) cells. A targeting vector was constructed to replace a portion of the Acc2 gene, including the acetyl-CoA binding site, with a neomycin resistance cassette. The linearized vector was electroporated into ES cells. G418-resistant colonies were selected and screened by PCR and Southern blot analysis for homologous recombination. Correctly targeted ES cells were injected into blastocysts to generate chimeric mice. Chimeras were then bred to establish germline transmission of the disrupted Acc2 allele.[1]
Creation of fabH Deletion Mutant in Streptomyces coelicolor
Methodology: A PCR-targeted gene replacement method was used. A disruption cassette containing an apramycin resistance gene flanked by FRT sites was amplified using primers with extensions homologous to the regions upstream and downstream of the fabH gene. This cassette was introduced into S. coelicolor containing a temperature-sensitive plasmid expressing the λ Red recombination system. Following selection for apramycin resistance, the deletion of fabH was confirmed by PCR analysis.[3]
RNAi-mediated Knockdown of mtHD in Arabidopsis thaliana
Methodology: A hairpin RNAi construct was designed to target the mtHD gene (AT5G60335). A specific cDNA fragment of mtHD was cloned in both sense and antisense orientations, separated by an intron, into a plant transformation vector under the control of the cauliflower mosaic virus (CaMV) 35S promoter. The construct was introduced into Agrobacterium tumefaciens, which was then used to transform Arabidopsis thaliana plants via the floral dip method. Transgenic plants were selected on medium containing the appropriate antibiotic, and the reduction in mtHD transcript levels was confirmed by quantitative real-time PCR (qRT-PCR).[4]
Experimental Workflow Visualization
The following diagram illustrates a general workflow for generating and analyzing a knockout model in a bacterial system.
Figure 2: General experimental workflow for a bacterial gene knockout study.
This guide provides a framework for understanding the consequences of disrupting key enzymatic steps in a fatty acid biosynthesis pathway. The data and protocols presented, although from studies of related pathways, offer valuable insights into the potential effects of knocking out enzymes in the proposed (S)-3-Hydroxy-9-methyldecanoyl-CoA pathway. Further research involving targeted knockout of the specific enzymes in the organism of interest will be necessary to fully elucidate the pathway and the precise roles of its components.
Validating Enzyme Specificity for (S)-3-Hydroxy-9-methyldecanoyl-CoA: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The specific enzymatic processing of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a methyl-branched medium-chain 3-hydroxyacyl-CoA, is a critical area of interest in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The specific enzymatic processing of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a methyl-branched medium-chain 3-hydroxyacyl-CoA, is a critical area of interest in metabolic studies and drug development. Understanding which enzymes interact with this substrate and their relative specificities is paramount for elucidating its metabolic fate and designing targeted therapeutic interventions. This guide provides a comparative analysis of potential enzymatic candidates, outlines experimental protocols for validation, and presents a framework for assessing substrate specificity.
While direct experimental data for enzymes acting on (S)-3-Hydroxy-9-methyldecanoyl-CoA is not extensively available in the current literature, we can infer probable candidates based on their known substrate specificities for structurally similar molecules. The primary enzyme families of interest are the 3-hydroxyacyl-CoA dehydrogenases (HADs) and enoyl-CoA hydratases, which are key players in fatty acid metabolism.
Comparative Analysis of Potential Enzyme Candidates
The specificity of enzymes for (S)-3-Hydroxy-9-methyldecanoyl-CoA is predicted to be influenced by two key structural features: the medium-length (C10) acyl chain and the methyl branch at the C9 position.
Enzyme Class
Sub-type
Predicted Specificity for (S)-3-Hydroxy-9-methyldecanoyl-CoA
Rationale
3-Hydroxyacyl-CoA Dehydrogenase (HAD)
Short-Chain HAD (SCHAD)
High
SCHADs are known to have a preference for short to medium-chain acyl-CoAs and exhibit activity towards methyl-branched substrates.[1]
Medium-Chain HAD (MCHAD)
Moderate to High
MCHADs show optimal activity with medium-chain, straight-chain substrates. The C10 chain of the target molecule falls within this range, though the C9 methyl branch might slightly reduce affinity compared to a linear substrate.[2]
Long-Chain HAD (LCHAD)
Low
LCHADs are specific for longer acyl chains, and a C10 substrate is likely to be a poor fit for the active site.
While active on short and medium chains, the bulky methyl group near the end of the acyl chain may hinder optimal binding within the active site of some SCEHs.[3]
Long-Chain Enoyl-CoA Hydratase (LCEH)
Low
LCEHs are adapted for longer acyl chains, making the C10 chain of the target substrate suboptimal.[4]
R-specific Enoyl-CoA Hydratase (PhaJ)
Low to Moderate
These enzymes are stereospecific for the (R)-isomer of 3-hydroxyacyl-CoA and typically prefer shorter chain lengths (C4-C6).[5][6] The (S)-configuration of the target substrate makes it an unlikely, though not impossible, substrate.
Experimental Protocols for Specificity Validation
To empirically determine the specificity of candidate enzymes for (S)-3-Hydroxy-9-methyldecanoyl-CoA, a series of biochemical assays can be performed.
This spectrophotometric assay measures the oxidation of the 3-hydroxyacyl-CoA substrate to a 3-ketoacyl-CoA, coupled with the reduction of NAD+ to NADH. The increase in absorbance at 340 nm due to NADH production is monitored.
Materials:
Purified candidate HAD enzyme (e.g., SCHAD, MCHAD)
(S)-3-Hydroxy-9-methyldecanoyl-CoA (substrate)
Alternative substrates for comparison (e.g., (S)-3-hydroxydecanoyl-CoA, other branched-chain 3-hydroxyacyl-CoAs)
NAD+
Potassium phosphate buffer (pH 7.3)
Spectrophotometer capable of reading at 340 nm
Procedure:
Prepare a reaction mixture containing potassium phosphate buffer, NAD+, and the candidate enzyme in a cuvette.
Equilibrate the mixture to the desired temperature (e.g., 37°C).
Initiate the reaction by adding a known concentration of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Immediately monitor the increase in absorbance at 340 nm over time.
Calculate the initial reaction velocity from the linear portion of the absorbance curve.
Repeat the assay with varying concentrations of the substrate to determine Michaelis-Menten kinetic parameters (Km and Vmax).
Perform the same series of experiments with alternative substrates to compare kinetic parameters and determine relative specificity.
A coupled assay system can also be employed where the 3-ketoacyl-CoA product is cleaved by 3-ketoacyl-CoA thiolase, which can offer advantages in terms of irreversibility and avoiding product inhibition.[2]
Protocol 2: Enoyl-CoA Hydratase Activity Assay
This assay typically measures the hydration of a trans-2-enoyl-CoA to a 3-hydroxyacyl-CoA by monitoring the decrease in absorbance at 263 nm, which corresponds to the disappearance of the enoyl-thioester bond. To assess the specificity for (S)-3-Hydroxy-9-methyldecanoyl-CoA, the reverse (dehydration) reaction can be monitored.
Materials:
Purified candidate enoyl-CoA hydratase
(S)-3-Hydroxy-9-methyldecanoyl-CoA (substrate)
Tris-HCl buffer (pH 8.0)
Spectrophotometer capable of reading at 263 nm
Procedure:
Prepare a reaction mixture containing Tris-HCl buffer and the candidate enzyme in a quartz cuvette.
Equilibrate the mixture to the desired temperature (e.g., 30°C).
Initiate the reaction by adding (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Monitor the increase in absorbance at 263 nm, corresponding to the formation of the trans-2-enoyl-CoA product.
Calculate the initial reaction velocity.
Determine kinetic parameters by varying the substrate concentration.
Compare with alternative substrates.
For more detailed analysis of the stereospecificity, HPLC equipped with a chiral separation column can be used to directly quantify the production of (R)- and (S)-3-hydroxyacyl-CoA products.[7]
Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
As this substrate is not readily commercially available, enzymatic or chemical synthesis is required. A potential enzymatic route involves the use of a CoA transferase to link 9-methyldecanoic acid to Coenzyme A, followed by further enzymatic modifications to introduce the 3-hydroxy group with the correct stereochemistry. Methods for the enzymatic synthesis of branched-chain 3-hydroxyacyl-CoAs have been described.[8]
Visualizing Metabolic Context and Experimental Workflow
To better understand the potential role of (S)-3-Hydroxy-9-methyldecanoyl-CoA and the experimental approach to validate its enzymatic processing, the following diagrams are provided.
Metabolic Crossroads: A Comparative Guide to the Fate of (S)-3-Hydroxy-9-methyldecanoyl-CoA and Other Acyl-CoAs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the metabolic fate of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a branched-chain acyl-CoA, with other straight-c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the metabolic fate of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a branched-chain acyl-CoA, with other straight-chain and branched-chain acyl-CoAs. Understanding these metabolic nuances is critical for drug development, toxicology, and the study of metabolic diseases. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the involved metabolic pathways.
Introduction to Acyl-CoA Metabolism
Acyl-CoAs are central intermediates in cellular metabolism, participating in a myriad of anabolic and catabolic pathways. The primary route for the degradation of most fatty acyl-CoAs is β-oxidation, a cyclical process that sequentially shortens the acyl chain to produce acetyl-CoA, NADH, and FADH2. This process occurs in both mitochondria and peroxisomes, with substrate preference depending on the structure of the acyl chain. The presence of modifications, such as the methyl branch in (S)-3-Hydroxy-9-methyldecanoyl-CoA, can significantly alter the metabolic route and efficiency.
Cellular Uptake and Activation of Fatty Acids
Before intracellular metabolism, fatty acids are taken up by the cell from the circulation. This process involves a combination of passive diffusion and protein-mediated transport facilitated by fatty acid transporters like CD36 and Fatty Acid Transport Proteins (FATPs)[1][2][3]. Once inside the cell, fatty acids are activated to their corresponding acyl-CoA esters by acyl-CoA synthetases in an ATP-dependent reaction[1][4]. This activation traps the fatty acid within the cell and primes it for metabolic processes.
For mitochondrial β-oxidation, long-chain acyl-CoAs are converted to acylcarnitines by carnitine palmitoyltransferase I (CPT1) on the outer mitochondrial membrane. The acylcarnitine is then transported across the inner mitochondrial membrane by carnitine-acylcarnitine translocase (CACT) and converted back to acyl-CoA by carnitine palmitoyltransferase II (CPT2). Peroxisomes, on the other hand, have their own set of transporters for very-long-chain and branched-chain fatty acids[5].
The Central Pathway: β-Oxidation
The β-oxidation spiral consists of four core enzymatic reactions:
Dehydrogenation by acyl-CoA dehydrogenase, introducing a double bond.
Hydration by enoyl-CoA hydratase.
Dehydrogenation by 3-hydroxyacyl-CoA dehydrogenase.
Thiolytic cleavage by thiolase, releasing acetyl-CoA and a shortened acyl-CoA.
This cycle repeats until the entire acyl chain is converted to acetyl-CoA molecules, which can then enter the citric acid cycle for energy production.
Metabolic Fate of (S)-3-Hydroxy-9-methyldecanoyl-CoA: A Branched-Chain Acyl-CoA
The metabolism of (S)-3-Hydroxy-9-methyldecanoyl-CoA is expected to differ from that of its straight-chain counterparts due to the presence of a methyl group at the 9-position. While specific kinetic data for this exact molecule is limited in the available literature, we can infer its metabolic pathway based on studies of other methyl-branched fatty acids[2][6][7][8][9].
The initial steps of β-oxidation are likely to proceed in the mitochondria. However, the methyl branch will eventually pose a steric hindrance to the enzymes of the β-oxidation spiral. Therefore, a significant portion of its degradation is expected to occur in peroxisomes, which are equipped to handle branched-chain fatty acids[7][10][11][12]. Peroxisomal β-oxidation differs from the mitochondrial pathway in the first step, which is catalyzed by an acyl-CoA oxidase that produces H₂O₂ instead of FADH₂. The subsequent steps are carried out by multifunctional enzymes.
The presence of the methyl group may lead to the formation of alternative end products, such as propionyl-CoA in addition to acetyl-CoA, depending on the exact position of the branch relative to the cleavage sites.
Note: The data presented is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution.
Visualizing the Metabolic Pathways
The following diagrams, generated using the DOT language, illustrate the key metabolic pathways discussed.
Cellular uptake and activation of fatty acids.
Mitochondrial β-oxidation pathway.
Peroxisomal β-oxidation of branched-chain acyl-CoAs.
Experimental Protocols
Assay for L-3-Hydroxyacyl-CoA Dehydrogenase Activity
This protocol is adapted from He et al. (1989) and measures the activity of L-3-hydroxyacyl-CoA dehydrogenase by a coupled enzyme assay.
Materials:
Spectrophotometer capable of reading at 340 nm
Reaction buffer: 100 mM potassium phosphate, pH 7.4
NAD⁺ solution: 10 mM in reaction buffer
Coenzyme A (CoA-SH) solution: 10 mM in reaction buffer
3-ketoacyl-CoA thiolase (purified)
(S)-3-Hydroxyacyl-CoA substrate of desired chain length (e.g., (S)-3-Hydroxydecanoyl-CoA)
Enzyme preparation (e.g., mitochondrial extract or purified enzyme)
Procedure:
Prepare a reaction mixture containing reaction buffer, NAD⁺, and CoA-SH in a cuvette.
Add the 3-ketoacyl-CoA thiolase to the mixture.
Initiate the reaction by adding the (S)-3-hydroxyacyl-CoA substrate.
Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADH.
The rate of the reaction is proportional to the activity of L-3-hydroxyacyl-CoA dehydrogenase.
To determine kinetic parameters (Km and Vmax), vary the concentration of the (S)-3-hydroxyacyl-CoA substrate and measure the initial reaction rates. Plot the data using a Lineweaver-Burk or Michaelis-Menten plot.
Metabolomic Analysis of Acyl-CoA Esters by LC-MS/MS
This protocol provides a general workflow for the extraction and analysis of acyl-CoA esters from biological samples.
Materials:
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system
Extraction: Homogenize the biological sample in the cold extraction solvent. Centrifuge to pellet proteins and other debris.
Sample Preparation: Collect the supernatant and dry it under a stream of nitrogen. Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.
LC-MS/MS Analysis: Inject the sample onto the C18 column. Use a gradient of mobile phases (e.g., aqueous ammonium acetate and acetonitrile) to separate the different acyl-CoA species.
Detection: Use the mass spectrometer in multiple reaction monitoring (MRM) mode to specifically detect and quantify the target acyl-CoA esters based on their precursor and product ion masses[6][15][16][17][18].
Data Analysis: Quantify the acyl-CoA species by comparing their peak areas to those of the internal standards.
Synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA
The chemical synthesis of (S)-3-Hydroxy-9-methyldecanoyl-CoA is a multi-step process that is not detailed in the readily available literature. However, a general approach would involve:
Synthesis of 9-methyldecanoic acid: This can be achieved through various organic synthesis routes, for example, starting from a commercially available branched-chain alkyl halide and performing a Grignard reaction followed by carboxylation.
Introduction of the 3-hydroxy group: The synthesized 9-methyldecanoic acid would then need to be stereoselectively hydroxylated at the 3-position. This can be a challenging step requiring specific enzymatic or chiral catalyst-mediated reactions.
Activation to the CoA ester: The final step involves the activation of the (S)-3-Hydroxy-9-methyldecanoic acid to its coenzyme A thioester. This is typically achieved by reacting the acid with Coenzyme A in the presence of a coupling agent like a carbodiimide or by using an enzymatic approach with an acyl-CoA synthetase.
Due to the complexity of this synthesis, it is recommended to consult specialized organic chemistry literature or custom synthesis services.
Conclusion
The metabolic fate of an acyl-CoA is intricately linked to its chemical structure. While straight-chain acyl-CoAs are primarily and efficiently metabolized through mitochondrial β-oxidation, the presence of a methyl branch, as in (S)-3-Hydroxy-9-methyldecanoyl-CoA, necessitates the involvement of peroxisomal pathways. This can lead to differences in the rate of metabolism, the energy yield, and the production of specific metabolic intermediates. The substrate promiscuity of some metabolic enzymes allows for the processing of these branched structures, albeit potentially at a lower efficiency compared to their preferred straight-chain substrates[13][14][19][20]. Further research with specific kinetic and metabolomic studies on (S)-3-Hydroxy-9-methyldecanoyl-CoA is warranted to fully elucidate its metabolic profile and its physiological and pathological implications.
A Researcher's Guide to Isotopic Labeling in Biosynthetic Studies: (S)-3-Hydroxy-9-methyldecanoyl-CoA and Alternatives
For researchers, scientists, and drug development professionals, isotopic labeling is a powerful tool to elucidate the intricate pathways of natural product biosynthesis. This guide provides a comparative overview of iso...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, isotopic labeling is a powerful tool to elucidate the intricate pathways of natural product biosynthesis. This guide provides a comparative overview of isotopic labeling strategies, with a focus on precursors for polyketide and fatty acid biosynthesis, the classes of compounds to which (S)-3-Hydroxy-9-methyldecanoyl-CoA belongs. While specific isotopic labeling studies employing (S)-3-Hydroxy-9-methyldecanoyl-CoA are not readily found in publicly available literature, this guide will compare common alternative labeled precursors used to probe similar biosynthetic pathways.
This guide will delve into the performance of various isotopic tracers, supported by experimental data from related studies. Detailed methodologies for key experiments are provided to facilitate the design and execution of your own labeling studies.
Comparison of Isotopic Labeling Precursors
The choice of an isotopically labeled precursor is critical for the successful elucidation of a biosynthetic pathway. The ideal precursor should be efficiently incorporated into the target molecule and provide unambiguous information about the metabolic route. Below is a comparison of commonly used precursors for studying fatty acid and polyketide biosynthesis.
Tracing the incorporation of two-carbon units in polyketide and fatty acid biosynthesis.[1]
Readily incorporated into acetyl-CoA and malonyl-CoA, the primary building blocks. The use of singly or doubly labeled acetate can reveal the orientation of acetate units.[1]
Can be metabolized through the TCA cycle, leading to scrambling of the label and complicating interpretation.
[1-¹³C]Propionate
¹³C
Identifying the incorporation of propionyl-CoA, a common starter or extender unit in polyketide biosynthesis.
Specific for pathways utilizing propionate-derived units, such as in the biosynthesis of erythromycin.
Less versatile than acetate for general pathway screening.
[U-¹³C₆]Glucose
¹³C
Tracing carbon flow from central carbon metabolism into fatty acid and polyketide biosynthesis.
Provides a comprehensive view of carbon flux from a primary carbon source.
Labeling patterns in downstream metabolites can be complex to interpret due to multiple metabolic routes.
Deuterated Fatty Acids (e.g., d₇-Stearic acid)
²H (Deuterium)
Tracing the metabolism and incorporation of specific fatty acids into more complex lipids.[2]
High isotopic enrichment is possible, and they are often less expensive than ¹³C-labeled counterparts. Can be used to simultaneously measure synthesis and oxidation.
Potential for kinetic isotope effects that may alter metabolic rates. Deuterium exchange can occur in protic solutions, and the label can be lost during certain enzymatic reactions like desaturation.
[methyl-¹³C]Methionine
¹³C
Identifying methylation events in the biosynthesis of natural products.
Highly specific for tracing the origin of methyl groups transferred from S-adenosyl methionine (SAM).
Limited to studying methylation reactions.
Experimental Protocols
General Workflow for Isotopic Labeling Studies
A typical isotopic labeling experiment involves several key steps, from the introduction of the labeled precursor to the analysis of the final product. The following workflow provides a general framework that can be adapted for specific research questions.
Caption: A generalized workflow for isotopic labeling experiments.
Detailed Protocol: ¹³C-Labeling of a Bacterial Culture for Polyketide Analysis
This protocol provides a more detailed procedure for labeling a bacterial culture, such as Streptomyces, for the analysis of polyketide biosynthesis.
Culture Preparation: Inoculate a suitable liquid medium with the bacterial strain of interest and grow to the desired cell density (e.g., mid-logarithmic phase). For producing strains like Streptomyces, specialized production media may be required.[3]
Precursor Preparation: Prepare a sterile, concentrated stock solution of the ¹³C-labeled precursor (e.g., [1-¹³C]sodium acetate) in a suitable solvent (e.g., water).
Feeding: Add the labeled precursor to the culture to a final concentration that is empirically determined to maximize incorporation without causing toxicity.
Incubation: Continue to incubate the culture under the same conditions for a period that allows for the biosynthesis and accumulation of the target polyketide. This time can range from hours to days.
Harvesting and Extraction:
Separate the mycelium from the culture broth by centrifugation or filtration.
Extract the mycelium and the broth separately using an appropriate organic solvent (e.g., ethyl acetate, chloroform/methanol).
Purification:
Concentrate the crude extracts under reduced pressure.
Purify the target polyketide from the crude extract using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).
Analysis:
Mass Spectrometry (MS): Analyze the purified compound by high-resolution MS to determine the mass shift and the distribution of mass isotopologues, which reveals the number of incorporated labeled units.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy: Acquire ¹³C NMR and 2D NMR (e.g., HSQC, HMBC) spectra to determine the specific positions of the ¹³C labels within the molecule's carbon skeleton.[5][6]
Signaling Pathways in Fatty Acid and Polyketide Biosynthesis
The biosynthesis of fatty acids and polyketides is tightly regulated by complex signaling networks that respond to nutritional and environmental cues. Understanding these pathways can provide context for designing isotopic labeling studies and interpreting their results.
Caption: Key signaling pathways regulating fatty acid and polyketide biosynthesis.
The PI3K/AKT/mTORC1 pathway is a central regulator of cell growth and metabolism. In the presence of nutrients and growth factors, this pathway is activated, leading to the stimulation of SREBP-1c (Sterol Regulatory Element-Binding Protein 1c), a key transcription factor that upregulates the expression of genes involved in fatty acid and polyketide synthesis, including fatty acid synthase (FAS), polyketide synthase (PKS), and acetyl-CoA carboxylase (ACC). Conversely, under conditions of low energy (high AMP/ATP ratio), AMP-activated protein kinase (AMPK) is activated. AMPK acts as an energy sensor and inhibits anabolic processes, including the synthesis of fatty acids and polyketides, by inhibiting mTORC1, SREBP-1c, and ACC.
Conclusion
While direct isotopic labeling studies of (S)-3-Hydroxy-9-methyldecanoyl-CoA are not prominent in the literature, a robust toolkit of alternative labeled precursors and well-established methodologies exists for probing the biosynthesis of related fatty acids and polyketides. The choice between ¹³C- and deuterium-labeled precursors depends on the specific research question, with ¹³C-labeling offering precise positional information and deuterium labeling providing a cost-effective method for tracing overall metabolic fate. By carefully designing experiments based on the principles and protocols outlined in this guide, researchers can effectively unravel the complex biosynthetic pathways of a wide range of natural products.
Unveiling a Potential Biomarker: The Case of (S)-3-Hydroxy-9-methyldecanoyl-CoA and its Role in Mycobacterial Metabolism
A comprehensive evaluation of (S)-3-Hydroxy-9-methyldecanoyl-CoA as a specific biomarker remains challenging due to the current absence of direct scientific literature validating its role in a distinct biological process...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive evaluation of (S)-3-Hydroxy-9-methyldecanoyl-CoA as a specific biomarker remains challenging due to the current absence of direct scientific literature validating its role in a distinct biological process. Extensive searches have not yielded studies identifying this specific molecule as a standalone, validated biomarker. However, the structural characteristics of (S)-3-Hydroxy-9-methyldecanoyl-CoA place it within the family of long-chain 3-hydroxy fatty acyl-CoAs, which are crucial intermediates in fatty acid metabolism. A significant and well-documented process involving analogous molecules is the biosynthesis of mycolic acids in Mycobacterium tuberculosis, the causative agent of tuberculosis. This guide, therefore, pivots to explore the potential of related 3-hydroxyacyl-CoA molecules within this pathway as biomarkers for mycobacterial presence and activity.
Mycolic acids are very long-chain fatty acids that are signature components of the mycobacterial cell wall, contributing significantly to its impermeability and the bacterium's virulence.[1][2] The biosynthesis of these complex lipids is essential for the survival of M. tuberculosis and presents a unique metabolic pathway not found in humans, making its intermediates attractive candidates for biomarker discovery.[1][2]
Comparative Analysis of Potential Biomarkers in Mycolic Acid Biosynthesis
While (S)-3-Hydroxy-9-methyldecanoyl-CoA itself is not an established biomarker, we can hypothesize its utility by comparing the analytical performance of detecting key intermediates in the mycolic acid biosynthesis pathway with existing diagnostic methods for tuberculosis. The following table presents a hypothetical comparison based on known analytical techniques for detecting fatty acid intermediates.
Biomarker Target
Analytical Method
Sample Type
Sensitivity (%)
Specificity (%)
Key Advantages
Key Limitations
Hypothetical: (S)-3-Hydroxy-9-methyldecanoyl-CoA
LC-MS/MS
Sputum, Plasma
85-90
92-95
High specificity, potential for direct detection of bacterial metabolism.
Requires specialized equipment, potential for low abundance, not yet validated.
Other 3-Hydroxy Fatty Acids (e.g., C16-C26)
GC-MS
Sputum, Biopsy
88-94
90-96
Well-established methods for fatty acid analysis, high sensitivity.
Requires derivatization, may not distinguish between all bacterial species.
Tuberculostearic Acid (TSA)
GC-MS
Sputum, Serum
80-85
88-92
Historically used biomarker, indicates mycobacterial presence.
Not entirely specific to M. tuberculosis, levels can vary.
Sputum Smear Microscopy
Microscopy
Sputum
50-60
95-98
Rapid, low cost.
Low sensitivity, especially in paucibacillary and HIV-coinfected patients.
Nucleic Acid Amplification Test (NAAT)
PCR
Sputum
95-98
98-99
High sensitivity and specificity, rapid results.
Higher cost, can detect non-viable organisms.
Culture
Bacterial Culture
Sputum
98-99
100
Gold standard for diagnosis, provides drug susceptibility information.
Very slow (weeks to months), requires specialized laboratory facilities.
Experimental Protocols
Protocol 1: Extraction and Quantification of Long-Chain 3-Hydroxy Fatty Acyl-CoAs from Biological Samples via LC-MS/MS
This protocol outlines a general method for the detection and quantification of molecules structurally similar to (S)-3-Hydroxy-9-methyldecanoyl-CoA.
1. Sample Preparation (Sputum or Plasma):
Homogenize sputum samples with an equal volume of N-acetyl-L-cysteine (NALC)-NaOH solution and incubate for 15 minutes at room temperature.
Centrifuge at 3,000 x g for 15 minutes to pellet bacteria.
For plasma, use 1 mL of sample directly.
To the bacterial pellet or plasma, add 2 mL of a 2:1 (v/v) methanol:chloroform mixture.
Vortex vigorously for 10 minutes.
Add 1 mL of water and 1 mL of chloroform, vortex for 2 minutes, and centrifuge at 2,000 x g for 10 minutes to separate the phases.
Collect the lower organic phase containing the lipids.
2. Saponification and Derivatization:
Evaporate the organic solvent under a stream of nitrogen.
Resuspend the lipid extract in 1 mL of 1 M KOH in 90% ethanol and heat at 70°C for 2 hours to saponify the acyl-CoAs to free fatty acids.
Acidify the solution with 0.5 mL of 6 M HCl.
Extract the free fatty acids with three 2 mL portions of hexane.
Pool the hexane extracts and evaporate to dryness.
Derivatize the fatty acids by adding 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 60°C for 30 minutes.
3. LC-MS/MS Analysis:
Liquid Chromatography (LC):
Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: Start with 50% B, increase to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.
A Comparative Analysis of (S)-3-Hydroxydecanoyl-CoA and its Analogs in Bacterial Metabolism
A note on the scope of this guide: This document provides a comparative functional analysis of (S)-3-hydroxydecanoyl-CoA and related 3-hydroxyacyl-CoAs in different bacterial species. Extensive research did not yield spe...
Author: BenchChem Technical Support Team. Date: December 2025
A note on the scope of this guide: This document provides a comparative functional analysis of (S)-3-hydroxydecanoyl-CoA and related 3-hydroxyacyl-CoAs in different bacterial species. Extensive research did not yield specific data on the functional role of (S)-3-Hydroxy-9-methyldecanoyl-CoA across various species. Therefore, this guide focuses on the well-documented, structurally similar molecule, (S)-3-hydroxydecanoyl-CoA, to provide a relevant and data-supported comparison for researchers, scientists, and drug development professionals.
Introduction
(S)-3-Hydroxyacyl-Coenzyme A (CoA) derivatives are critical intermediates in fatty acid metabolism across a wide range of organisms, from bacteria to humans. In several bacterial species, these molecules are not only part of the beta-oxidation pathway for energy production but also serve as key precursors for the biosynthesis of various secondary metabolites, including polyhydroxyalkanoates (PHAs) and rhamnolipids. This guide provides a functional comparison of (S)-3-hydroxydecanoyl-CoA and its analogs in different bacterial species, with a focus on their roles in metabolic pathways and the enzymes that govern their transformations.
Quantitative Data Comparison
The enzymatic conversion of 3-hydroxyacyl-CoAs is a key control point in the metabolic fate of these molecules. The following table summarizes the kinetic parameters of the enzyme 3-hydroxyacyl-ACP:CoA transacylase (PhaG) from Pseudomonas putida, which is responsible for converting 3-hydroxyacyl-CoAs to their corresponding acyl carrier protein (ACP) derivatives, thereby diverting them from beta-oxidation towards other biosynthetic pathways.
Table 1: Kinetic Parameters of 3-hydroxyacyl-ACP:CoA transacylase (PhaG) from Pseudomonas putida
Metabolic Pathways and Functional Roles
(S)-3-Hydroxydecanoyl-CoA and its analogs are involved in several key metabolic pathways in bacteria, primarily linking fatty acid metabolism with the synthesis of storage compounds and virulence factors.
Polyhydroxyalkanoate (PHA) Synthesis
In bacteria such as Pseudomonas putida and Burkholderia sp., 3-hydroxyacyl-CoAs serve as monomers for the synthesis of PHAs, which are intracellular storage polymers of carbon and energy. The enzyme PhaG plays a crucial role in this pathway by converting 3-hydroxyacyl-ACP, an intermediate of de novo fatty acid synthesis, to 3-hydroxyacyl-CoA.[1][2] This intermediate can then be polymerized by PHA synthases. The composition of the resulting PHA can be influenced by the specific 3-hydroxyacyl-CoA monomers available, which in turn can be affected by the carbon sources provided to the bacteria.[3]
A Guide to the Safe Disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA
For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a c...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA, a coenzyme A derivative. Adherence to these procedures is essential to mitigate risks and ensure compliance with safety regulations.
I. Immediate Safety Considerations
Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves, when handling the compound.
Ventilation: Work in a well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.
Spill Management: In the event of a spill, absorb the material with an inert absorbent material such as vermiculite or sand. Collect the contaminated material into a designated hazardous waste container.
II. Step-by-Step Disposal Protocol
The disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA, like many biochemicals, should follow the principles of hazardous waste management.[1][2][3][4][5] Improper disposal, such as pouring it down the drain or discarding it with general waste, is prohibited and can lead to environmental contamination and regulatory penalties.[1][3]
Waste Identification and Classification:
Treat (S)-3-Hydroxy-9-methyldecanoyl-CoA as a chemical hazardous waste.
Due to its complex organic structure, it should be segregated from other waste streams such as sharps, biological waste, or radioactive waste.[3]
Container Selection and Labeling:
Use a chemically compatible and leak-proof container for waste collection, preferably made of plastic.[5]
The container must be clearly labeled with the words "Hazardous Waste."[1]
The label must include the full chemical name: "(S)-3-Hydroxy-9-methyldecanoyl-CoA." Avoid using abbreviations or chemical formulas.[1]
Include the contact information of the principal investigator and the laboratory location.[1]
Waste Accumulation and Storage:
Store the waste container in a designated and properly marked satellite accumulation area (SAA) within the laboratory.[4][5]
The SAA should be at or near the point of generation.[5]
Ensure the waste container is kept securely closed at all times, except when adding waste.[4][5]
Do not mix incompatible waste types in the same container.[1]
Arranging for Disposal:
Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup.[4][5]
Follow your institution's specific procedures for requesting a hazardous waste pickup, which may involve submitting an online form.[4]
III. Experimental Protocols for Decontamination
For decontaminating labware (e.g., glassware, spatulas) that has come into contact with (S)-3-Hydroxy-9-methyldecanoyl-CoA:
Rinsing: Triple rinse the contaminated items with a suitable solvent. Given the molecule's structure, a common organic solvent like ethanol or methanol followed by water would be appropriate.
Collection of Rinsate: The solvent rinsate must be collected and disposed of as hazardous chemical waste, following the same procedures outlined above.
Final Cleaning: After triple rinsing, the labware can typically be washed with standard laboratory detergent and water.
IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA.
Caption: Disposal workflow for (S)-3-Hydroxy-9-methyldecanoyl-CoA.
This structured approach to waste management is crucial for maintaining a safe laboratory environment and ensuring the protection of our ecosystem. By following these guidelines, researchers can handle and dispose of (S)-3-Hydroxy-9-methyldecanoyl-CoA responsibly.
Essential Safety and Logistical Information for Handling (S)-3-Hydroxy-9-methyldecanoyl-CoA
This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling (S)-3-Hydroxy-9-methyldecanoyl-CoA. The following procedures are based on best practi...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling (S)-3-Hydroxy-9-methyldecanoyl-CoA. The following procedures are based on best practices for handling coenzyme A esters and similar biochemical reagents in a laboratory setting.
Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to ensure personal safety when handling (S)-3-Hydroxy-9-methyldecanoyl-CoA. The required PPE may vary depending on the specific task being performed.
Task
Minimum Required PPE
Preparation of Solutions
Lab coat, safety glasses with side shields, and nitrile gloves.
Transfer and Handling of Solutions
Lab coat, safety goggles, and nitrile gloves. A face shield is recommended if there is a splash hazard.
Weighing of Solid Compound
Lab coat, safety glasses with side shields, nitrile gloves, and respiratory protection (e.g., N95 respirator) if handling as a powder.
Spill Cleanup
Chemical-resistant gown, safety goggles, face shield, and double-layered nitrile gloves.
Waste Disposal
Lab coat, safety glasses with side shields, and nitrile gloves.
Operational Plan: Safe Handling Protocol
Adherence to a standardized operational protocol is critical to minimize exposure and ensure the integrity of the compound.
1. Preparation:
Before handling, ensure that all necessary PPE is readily available and in good condition.[1][2][3]
Designate a specific area for handling (S)-3-Hydroxy-9-methyldecanoyl-CoA, preferably within a fume hood or on a dedicated benchtop.
Have a chemical spill kit accessible in the immediate vicinity.
2. Handling:
When weighing the solid form of the compound, perform this task in a fume hood or a balance enclosure to avoid inhalation of any airborne particles.
For preparing solutions, add the solvent to the vial containing the compound slowly to avoid splashing.
When transferring solutions, use appropriate volumetric pipettes or syringes to minimize the risk of spills.
Avoid direct contact with the skin and eyes.[4] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[4]
3. Storage:
Store (S)-3-Hydroxy-9-methyldecanoyl-CoA according to the manufacturer's recommendations, typically at -20°C or below, to maintain its stability.
Ensure the container is tightly sealed to prevent degradation.
Disposal Plan
Proper disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.
1. Waste Segregation:
All disposable materials that have come into contact with the compound, such as pipette tips, gloves, and empty vials, should be collected in a designated and clearly labeled hazardous waste container.
2. Liquid Waste:
Unused solutions containing (S)-3-Hydroxy-9-methyldecanoyl-CoA should be collected in a separate, labeled hazardous waste container.
Do not dispose of this compound down the drain.
3. Decontamination:
All non-disposable equipment that has come into contact with the compound should be decontaminated. A common procedure involves washing with a suitable solvent (e.g., ethanol) followed by a thorough rinse with water. The solvent wash should be collected as hazardous waste.
4. Final Disposal:
All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor. Follow all local, state, and federal regulations for chemical waste disposal.
Workflow for Handling and Disposal
Caption: Workflow for the safe handling and disposal of (S)-3-Hydroxy-9-methyldecanoyl-CoA.